17:0-18:1 PE-d5

Core Science & Biosynthesis

An In-Depth Technical Guide to 17:0-18:1 PE-d5: A Core Tool in Quantitative Lipidomics

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), a high-purity, deuterated lipid internal standard essential for accurate and precise quantification of phosphatidylethanolamines (PEs) in complex biological samples. This document details its chemical properties, its application in mass spectrometry-based lipidomics, experimental protocols for its use, and the key biosynthetic pathways of the lipid class it represents.

Introduction to 17:0-18:1 PE-d5

17:0-18:1 PE-d5 is a synthetic, deuterated phosphatidylethanolamine that serves as an indispensable internal standard in quantitative mass spectrometry (MS). Its structure incorporates a heptadecanoic acid (17:0) at the sn-1 position, an oleic acid (18:1) at the sn-2 position, and a phosphoethanolamine headgroup. The "d5" designation indicates the presence of five deuterium atoms on the glycerol backbone, providing a distinct mass shift from its endogenous, non-deuterated counterparts. This mass difference is crucial for its function in isotope dilution mass spectrometry, a gold-standard technique for quantitative analysis.[1][2]

The near-identical physicochemical properties of 17:0-18:1 PE-d5 to naturally occurring PEs ensure that it behaves similarly during sample preparation, chromatographic separation, and ionization. This co-elution and co-ionization allow for the correction of variations in sample extraction efficiency, matrix effects, and instrument response, leading to highly accurate and reliable quantification of endogenous PE species.[3]

Table 1: Chemical and Physical Properties of 17:0-18:1 PE-d5

Property	Value
Systematic Name	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine
Molecular Formula	C₄₀H₇₃D₅NO₈P
Formula Weight	737.07 g/mol
Exact Mass	736.58 u
CAS Number	2342575-56-6
Purity	>99%
Storage Temperature	-20°C
Physical Form	Solution (typically in chloroform or a chloroform:methanol mixture)

Data sourced from Avanti Polar Lipids and Sigma-Aldrich.[1][2]

Application in Quantitative Lipidomics using LC-MS/MS

The primary application of 17:0-18:1 PE-d5 is as an internal standard for the quantification of PE species in various biological matrices, such as plasma, serum, tissues, and cells, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). Its use is integral to targeted lipidomics workflows, particularly those employing Multiple Reaction Monitoring (MRM) on triple quadrupole mass spectrometers.

Principle of Isotope Dilution Mass Spectrometry

A known amount of 17:0-18:1 PE-d5 is spiked into a biological sample at the beginning of the sample preparation process. The sample is then subjected to lipid extraction, chromatographic separation, and MS/MS analysis. The mass spectrometer is set to monitor specific precursor-to-product ion transitions (MRM transitions) for both the endogenous PE analyte and the deuterated internal standard. Because the analyte and the internal standard experience the same sample processing and analysis conditions, any variations will affect both compounds equally. Therefore, the ratio of the peak area of the analyte to the peak area of the internal standard is directly proportional to the concentration of the analyte. This ratio is used to calculate the absolute concentration of the endogenous PE by referencing a calibration curve constructed with known concentrations of a non-deuterated PE standard and a fixed concentration of the deuterated internal standard.

Quantitative Data for LC-MS/MS Analysis

Accurate quantification relies on the selection of specific and intense MRM transitions for both the analyte and the internal standard. The primary fragmentation of PEs in positive ion mode is the neutral loss of the phosphoethanolamine headgroup. In negative ion mode, fragmentation typically yields product ions corresponding to the fatty acyl chains.

Table 2: Exemplary MRM Transitions and MS Parameters for 17:0-18:1 PE-d5

Ionization Mode	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Description
Positive	737.6	596.6	Neutral loss of d5-phosphoethanolamine headgroup
Negative	735.6	269.2	Heptadecanoate (17:0) fatty acyl chain
Negative	735.6	281.2	Oleate (18:1) fatty acyl chain

Note: Optimal collision energies are instrument-dependent and require empirical determination. The precursor ion m/z values may vary slightly depending on the adduct formed (e.g., [M+H]⁺, [M+NH₄]⁺, [M-H]⁻).

Experimental Protocols

The following sections provide a detailed methodology for the quantitative analysis of PEs in human plasma using 17:0-18:1 PE-d5 as an internal standard.

Lipid Extraction from Plasma

This protocol is based on the widely used methyl-tert-butyl ether (MTBE) extraction method, which is effective for a broad range of lipid classes.

Materials:

• Human plasma (K₂EDTA)

• 17:0-18:1 PE-d5 internal standard solution (e.g., 1 mg/mL in chloroform:methanol 1:1, v/v)

• Methanol (LC-MS grade)

• MTBE (LC-MS grade)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge (refrigerated)

• Nitrogen evaporator or centrifugal vacuum concentrator

Procedure:

• Prepare an internal standard spiking solution containing 17:0-18:1 PE-d5 at a suitable concentration in methanol.

• Thaw plasma samples on ice.

• In a clean glass tube, add 20 µL of plasma.

• Add 200 µL of the internal standard spiking solution in methanol to the plasma.

• Vortex for 10 seconds.

• Add 750 µL of MTBE.

• Vortex vigorously for 10 minutes at 4°C.

• Add 188 µL of water to induce phase separation.

• Vortex for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C.

• Carefully collect the upper organic phase (containing the lipids) and transfer to a new tube.

• Dry the lipid extract under a gentle stream of nitrogen or using a centrifugal vacuum concentrator.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., 100 µL of methanol/toluene 9:1, v/v).

LC-MS/MS Analysis

This section outlines typical parameters for a Hydrophilic Interaction Liquid Chromatography (HILIC) method, which provides excellent separation of lipid classes based on the polarity of their headgroups.

Instrumentation:

• UHPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

LC Conditions:

• Column: HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC, 1.7 µm, 2.1 x 100 mm)

• Mobile Phase A: Acetonitrile:Water (95:5, v/v) with 10 mM ammonium acetate

• Mobile Phase B: Acetonitrile:Water (50:50, v/v) with 10 mM ammonium acetate

• Flow Rate: 0.4 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

• Gradient:

  • 0-1 min: 0% B

  • 1-10 min: 0% to 50% B (linear gradient)

  • 10-12 min: 50% B

  • 12.1-15 min: 0% B (re-equilibration)

MS/MS Conditions:

• Ionization Mode: ESI positive and negative (polarity switching)

• Ion Spray Voltage: +5500 V (positive), -4500 V (negative)

• Source Temperature: 500°C

• Curtain Gas: 30 psi

• Ion Source Gas 1: 40 psi

• Ion Source Gas 2: 60 psi

• Detection Mode: Multiple Reaction Monitoring (MRM) using the transitions specified in Table 2 and those for the target PE analytes.

Calibration and Quantification

• Prepare a series of calibration standards by spiking known concentrations of a non-deuterated PE standard (e.g., 16:0-18:1 PE) into a surrogate matrix (e.g., charcoal-stripped plasma).

• Spike each calibration standard and the unknown samples with a fixed concentration of the 17:0-18:1 PE-d5 internal standard.

• Process the calibration standards and samples using the same extraction and analysis methods.

• Construct a calibration curve by plotting the ratio of the peak area of the analyte to the peak area of the internal standard against the concentration of the analyte.

• Determine the concentration of the PE analytes in the unknown samples by interpolating their peak area ratios on the calibration curve.

Experimental and Logical Workflows

The following diagrams illustrate the overall experimental workflow for quantitative lipidomics and a simplified representation of the synthesis of deuterated phospholipids.

Caption: Quantitative lipidomics workflow using an internal standard.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. 17:0-18:1 PE-d5 Avanti Research™ - A Croda Brand | 2342575-56-6 [sigmaaldrich.com]
• 3. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1-Heptadecanoyl-2-oleoyl-sn-glycero-d5-3-phosphoethanolamine (PE(17:0/18:1)-d5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, experimental applications, and biological relevance of the deuterated phospholipid, 1-heptadecanoyl-2-oleoyl-sn-glycero-d5-3-phosphoethanolamine (PE(17:0/18:1)-d5). This molecule serves as a critical internal standard in mass spectrometry-based lipidomics for the accurate quantification of phosphatidylethanolamines.

Core Properties

1-heptadecanoyl-2-oleoyl-sn-glycero-d5-3-phosphoethanolamine is a synthetic, deuterated version of a naturally occurring phosphatidylethanolamine. The d5 designation indicates that five deuterium atoms have been incorporated into the glycerol backbone, providing a distinct mass shift for mass spectrometry analysis without significantly altering its chemical behavior.

Quantitative Data Summary

Property	Value	Source
Full Chemical Name	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine	Avanti Polar Lipids
Abbreviation	PE(17:0/18:1)-d5	[1]
Molecular Formula	C40H73D5NO8P	Avanti Polar Lipids
Molecular Weight	737.05 g/mol	Sigma-Aldrich
Purity	>99%	Avanti Polar Lipids
Storage Temperature	-20°C	Avanti Polar Lipids

Experimental Protocols

The primary application of PE(17:0/18:1)-d5 is as an internal standard in quantitative lipidomics workflows, particularly those employing liquid chromatography-mass spectrometry (LC-MS/MS). Its use allows for the correction of variability introduced during sample preparation and analysis.[1]

Lipid Extraction from Biological Samples

A common procedure for extracting lipids from plasma or tissue homogenates is the methyl-tert-butyl ether (MTBE) method.

Materials:

• Biological sample (e.g., plasma, cell pellet, tissue homogenate)

• PE(17:0/18:1)-d5 internal standard solution (concentration depends on the expected level of endogenous PEs)

• Methanol (MeOH), cold

• Methyl-tert-butyl ether (MTBE)

• Water (LC-MS grade)

• Vortex mixer

• Centrifuge

Procedure:

• To your sample, add a known amount of the PE(17:0/18:1)-d5 internal standard.

• Add cold methanol and vortex thoroughly.

• Add MTBE and vortex again.

• Induce phase separation by adding water, followed by vortexing and centrifugation.

• Carefully collect the upper organic phase which contains the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., isopropanol/acetonitrile).[2]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

Instrumentation:

• Ultra-High-Performance Liquid Chromatograph (UHPLC)

• Tandem Quadrupole Mass Spectrometer

Chromatographic Conditions (Example for HILIC separation):

• Column: ACQUITY Amide BEH column (1.7 μm, 2.1 × 150 mm)[1]

• Mobile Phase A: Acetonitrile/Water (95:5, v/v) with 10 mM ammonium acetate[1]

• Mobile Phase B: Acetonitrile/Water (50:50, v/v) with 10 mM ammonium acetate[1]

• Gradient: A linear gradient is typically used to separate different lipid classes.

• Column Temperature: 30 °C[1]

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), typically in positive ion mode for PE analysis.

• Scan Type: Selected Reaction Monitoring (SRM) or Multiple Reaction Monitoring (MRM).

• Transitions:

  • Protonated diacyl-PEs (including PE(17:0/18:1)-d5)) are characterized by a neutral loss of the phosphoethanolamine headgroup (141 Da).[1] The specific precursor-to-product ion transition for PE(17:0/18:1)-d5 would be monitored alongside the transitions for the endogenous PEs of interest.

Biological Significance of Phosphatidylethanolamines

Phosphatidylethanolamines (PEs) are a major class of phospholipids, second only to phosphatidylcholines in abundance in mammalian cell membranes.[3] They play crucial roles in a variety of cellular processes.

Structural Roles in Membranes

PEs are key components of lipid bilayers, contributing to membrane integrity and fluidity.[4] Due to their smaller headgroup compared to phosphatidylcholine, PEs can induce membrane curvature, which is important for processes like membrane fusion and fission.

Involvement in Signaling Pathways

PEs are not just structural molecules; they are also involved in cellular signaling. They can act as precursors for the synthesis of other lipids and are involved in pathways that regulate cell growth, differentiation, and apoptosis.[5] The metabolism of PE is linked to several health and disease states, including neurodegenerative diseases and cancer.[3][6]

PE Biosynthesis and Metabolism

There are two primary pathways for PE synthesis in mammalian cells:

• The CDP-ethanolamine (Kennedy) pathway: This pathway is located in the endoplasmic reticulum.[3]

• The phosphatidylserine decarboxylase (PSD) pathway: This pathway is located in the mitochondria.[5]

The interplay between these pathways is crucial for maintaining cellular PE homeostasis.

Visualizations

Caption: Lipidomics workflow using PE(17:0/18:1)-d5.

Caption: Major PE synthesis pathways and cellular functions.

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. agilent.com [agilent.com]
• 3. researchgate.net [researchgate.net]
• 4. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 5. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphatidylethanolamine Metabolism in Health and Disease - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 17:0-18:1 PE-d5: Chemical Structure and Synthesis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure and synthesis of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), a deuterated phosphatidylethanolamine of significant interest in lipidomics and drug delivery research. This document details its molecular architecture, outlines a plausible synthetic route with experimental protocols, and presents key quantitative data.

Chemical Structure and Properties

17:0-18:1 PE-d5 is a glycerophospholipid characterized by a glycerol backbone esterified with heptadecanoic acid (17:0) at the sn-1 position and oleic acid (18:1) at the sn-2 position. The head group is phosphoethanolamine, and importantly, the glycerol backbone contains five deuterium atoms (d5), making it a valuable internal standard for mass spectrometry-based lipid analysis.

The precise placement of the deuterium atoms on the glycerol backbone provides a distinct mass shift, allowing for accurate quantification of its non-deuterated counterparts in complex biological samples.

Table 1: Physicochemical Properties of 17:0-18:1 PE-d5

Property	Value
Full Name	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine
Abbreviation	17:0-18:1 PE-d5
Molecular Formula	C40H73D5NO8P
Molecular Weight	737.07 g/mol
Exact Mass	736.58 Da[1]
CAS Number	2342575-56-6[1]
Purity	>99%
Storage Temperature	-20°C[1]

Synthesis of 17:0-18:1 PE-d5

The synthesis of 17:0-18:1 PE-d5 is a multi-step process that involves the preparation of a deuterated glycerol backbone, selective acylation with two different fatty acids, and subsequent phosphitylation and oxidation to introduce the phosphoethanolamine headgroup. While specific protocols for this exact molecule are proprietary, a general and adaptable synthetic strategy is outlined below, based on established methods for mixed-acid phospholipid synthesis.

The overall synthetic workflow can be visualized as follows:

Caption: General synthetic workflow for 17:0-18:1 PE-d5.

Experimental Protocols

The following protocols are adapted from established methods for phospholipid synthesis and provide a framework for the laboratory preparation of 17:0-18:1 PE-d5.

2.1.1. Synthesis of sn-Glycero-3-phosphoethanolamine (GPE) Backbone

A key precursor is the sn-glycero-3-phosphoethanolamine backbone. An efficient method for its preparation starts from a commercially available phospholipid, such as 1,2-dipalmitoyl-sn-glycero-3-phosphoethanolamine (DPPE).[2] This involves a three-step process of protection, hydrolysis, and deprotection.[2]

• Step 1: Protection of the Amino Group. The primary amine of DPPE is protected using a trityl group to prevent side reactions in subsequent steps.[2]

  • Protocol: To a solution of DPPE (1 equivalent) in dichloromethane, add triethylamine (4.8 equivalents) and trityl bromide (1.8 equivalents).[3] Stir the reaction mixture overnight at room temperature under a nitrogen atmosphere.[3] Purify the product, N-Trityl-DPPE, by flash column chromatography.[3]

• Step 2: Hydrolysis of Fatty Acyl Chains. The ester linkages of the fatty acids are cleaved by strong base hydrolysis.

  • Protocol: Dissolve N-Trityl-DPPE in a mixture of chloroform and methanol. Add sodium methoxide and stir for 5 hours at room temperature.[2] Purify the resulting N-Trityl-GPE by flash column chromatography.[2]

• Step 3: Deprotection of the Amino Group. The trityl protecting group is removed under mild acidic conditions to yield the GPE backbone.[2]

  • Protocol: Dissolve N-Trityl-GPE in a trifluoroacetic acid solution and stir for a short period.[2] The final product, sn-glycero-3-phosphoethanolamine, can be purified by appropriate methods.

2.1.2. Synthesis of Deuterated sn-Glycero-3-phosphoethanolamine-d5

To synthesize the deuterated analog, one would start with a commercially available deuterated glycerol derivative, such as glycerol-1,1,2,3,3-d5. This would then be carried through a series of protection and phosphitylation steps to generate the deuterated GPE backbone.

2.1.3. Acylation of the Glycerol Backbone

The selective acylation of the sn-1 and sn-2 hydroxyl groups of the deuterated GPE backbone is a critical step in the synthesis of the mixed-acid phospholipid. This is typically achieved using protecting group chemistry to differentiate the two hydroxyl groups.

• Step 1: Protection of the sn-2 Hydroxyl Group. A bulky protecting group is introduced to selectively block the sn-2 hydroxyl group.

• Step 2: Acylation of the sn-1 Position. The free sn-1 hydroxyl group is then acylated with heptadecanoic acid (17:0) using a suitable activating agent (e.g., DCC/DMAP).

• Step 3: Deprotection of the sn-2 Hydroxyl Group. The protecting group on the sn-2 position is removed.

• Step 4: Acylation of the sn-2 Position. The now free sn-2 hydroxyl group is acylated with oleic acid (18:1).

2.1.4. Purification

The final product is purified using high-performance liquid chromatography (HPLC) to ensure high purity.[4] A reversed-phase C18 column is typically used with a gradient elution system.

Characterization Data

The structural integrity and purity of the synthesized 17:0-18:1 PE-d5 are confirmed using mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

3.1. Mass Spectrometry

Tandem mass spectrometry (MS/MS) is a powerful tool for the structural characterization of phospholipids. In the positive ion mode, a characteristic fragmentation pattern for PE lipids is the neutral loss of the phosphoethanolamine headgroup.[5][6]

Table 2: Key Mass Spectrometry Fragments for 17:0-18:1 PE-d5

Ion	m/z (calculated)	Description
[M+H]+	737.59	Protonated molecular ion
[M-141.02+H]+	596.57	Neutral loss of phosphoethanolamine headgroup[6]

3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are used to confirm the presence of the heptadecanoyl and oleoyl chains, as well as the phosphoethanolamine headgroup. 2D NMR techniques such as HSQC and HMBC are employed for unambiguous assignment of all proton and carbon signals. Due to the deuterium labeling on the glycerol backbone, the corresponding signals in the ¹H and ¹³C NMR spectra will be absent or significantly altered. ³¹P NMR spectroscopy provides a single peak characteristic of the phosphate group in the phosphoethanolamine headgroup.

Biological Significance and Applications

Phosphatidylethanolamines are crucial components of cell membranes and are involved in various cellular processes.[7] The deuterated analog, 17:0-18:1 PE-d5, serves as an invaluable tool for researchers in several ways:

• Internal Standard in Lipidomics: Its primary application is as an internal standard in quantitative lipidomics studies using mass spectrometry. The known concentration of the deuterated standard allows for the precise quantification of endogenous, non-deuterated PE species in biological samples.[5]

• Metabolic Flux Analysis: By tracing the incorporation of the deuterated backbone, researchers can study the dynamics of PE biosynthesis and turnover in living cells and organisms.

• Drug Delivery Systems: As a component of liposomes and other lipid-based nanoparticles, understanding the synthesis and properties of specific PE molecules is crucial for the rational design of drug delivery vehicles.

Conclusion

This technical guide has provided a detailed overview of the chemical structure, a plausible synthetic route, and key characterization data for 17:0-18:1 PE-d5. The synthesis of this complex, deuterated, mixed-acid phospholipid requires a multi-step approach with careful control of protecting group chemistry and purification techniques. The availability of such well-defined lipid standards is essential for advancing our understanding of lipid metabolism and for the development of novel lipid-based technologies in the pharmaceutical and biotechnology industries.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. researchgate.net [researchgate.net]
• 3. 1H-NMR assay of phosphatidylcholine and phosphatidylethanolamine in AL721 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Rapid quantitative 1H–13C two-dimensional NMR with high precision - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improved Structural Characterization of Glycerophospholipids and Sphingomyelins with Real-Time Library Searching - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phosphatidylethanolamine - Wikipedia [en.wikipedia.org]

The Gold Standard: A Technical Guide to Deuterated Internal Standards in Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

In the landscape of quantitative analysis by mass spectrometry (MS), the pursuit of accuracy, precision, and reliability is paramount. This in-depth technical guide explores the core principles, experimental applications, and comparative performance of deuterated internal standards. By delving into detailed methodologies and data-driven comparisons, this document serves as a comprehensive resource for professionals engaged in drug discovery, development, and clinical trial bioanalysis.

Core Principles of Deuterated Internal Standards

Deuterated internal standards are molecules in which one or more hydrogen atoms have been replaced by their stable isotope, deuterium. This subtle yet significant modification makes them ideal internal standards for mass spectrometry-based quantitative assays. The fundamental principle lies in their near-identical chemical and physical properties to the analyte of interest.

The power of deuterated standards is harnessed through the principle of isotope dilution mass spectrometry (IDMS) . In this technique, a known amount of the deuterated standard is added to a sample at the earliest stage of preparation. This "spiked" standard acts as a perfect mimic for the analyte throughout the entire analytical workflow. Any loss of the analyte during sample extraction, cleanup, or injection, as well as variations in ionization efficiency in the mass spectrometer, will be mirrored by the deuterated standard.[1] Consequently, the ratio of the analyte's signal to the internal standard's signal remains constant, providing a highly accurate and precise measurement of the analyte's concentration.

Key Advantages:

• Co-elution with Analyte: In chromatographic separations like liquid chromatography (LC) and gas chromatography (GC), the deuterated standard and the analyte exhibit nearly identical retention times. This co-elution is crucial as it ensures that both compounds experience the same analytical conditions, including potential matrix effects.[2]

• Similar Ionization Efficiency: In the mass spectrometer's ion source, the deuterated standard and the analyte ionize with very similar efficiency.

• Correction for Matrix Effects: Biological matrices are complex and can contain endogenous components that interfere with the ionization of the target analyte, leading to ion suppression or enhancement. A co-eluting deuterated internal standard experiences these effects to the same degree as the analyte, thus providing effective correction.[3]

• Improved Accuracy and Precision: By compensating for various sources of error, deuterated internal standards significantly enhance the accuracy and precision of quantitative assays.[4]

Data Presentation: Quantitative Comparison

The superiority of deuterated internal standards over other types of internal standards, such as structural analogs, is evident in the improved precision and accuracy of quantitative methods. The following tables summarize comparative data from various studies across different applications.

Table 1: Comparison of Precision (%CV) with Deuterated vs. Non-Deuterated (Analog) Internal Standards

Analyte	Matrix	Internal Standard Type	Intra-Assay Precision (%CV)	Inter-Assay Precision (%CV)	Reference
Sirolimus	Whole Blood	Deuterated (d3-Sirolimus)	2.7 - 5.7	Not Reported	[5]
Analog (Desmethoxyrapamycin)	7.6 - 9.7	Not Reported	[5]
Warfarin	Human Plasma	Deuterated (d5-Warfarin)	2.1 - 5.4	3.5 - 6.8	[6]
Analog (Phenprocoumon)	4.5 - 8.9	6.2 - 10.5	[6]
Cocaine	Postmortem Blood	Deuterated (d3-Cocaine)	3.2 - 6.1	4.5 - 7.8	[7]
Analog (Lidocaine)	6.8 - 11.2	8.1 - 13.4	[7]

Table 2: Comparison of Accuracy (%Bias) with Deuterated vs. Non-Deuterated (Analog) Internal Standards

Analyte	Matrix	Internal Standard Type	Accuracy (% Bias)	Reference
Mycophenolic Acid	Plasma	Deuterated	-2.5 to +3.1	[2]
Analog	-8.7 to +9.5	[2]
Imidacloprid	Cannabis Flower	Deuterated	-4.2 to +5.8	[5]
No Internal Standard	-28.5 to +35.2	[5]
Testosterone	Serum	Deuterated (d2-Testosterone)	-1.8 to +2.5	[7]
Deuterated (d5-Testosterone)	-7.3 to -4.1	[7]

Experimental Protocols

The successful implementation of deuterated internal standards relies on well-defined and validated experimental procedures. Below are detailed methodologies for common sample preparation techniques.

Protein Precipitation (PPT)

This protocol is suitable for the analysis of small molecules in biological fluids like plasma or serum.

Materials:

• Biological fluid (e.g., plasma, serum)

• Deuterated internal standard working solution

• Cold acetonitrile (or other suitable organic solvent)

• Microcentrifuge tubes

• Vortex mixer

• Centrifuge

Methodology:

• Aliquoting: To 100 µL of each sample (calibrator, quality control, or unknown) in a microcentrifuge tube, add 10 µL of the internal standard spiking solution. Vortex briefly.[8]

• Precipitation: Add 300 µL of cold acetonitrile to each tube.[8]

• Vortexing: Vortex each tube vigorously for 30 seconds to ensure complete protein precipitation.[8]

• Centrifugation: Centrifuge the samples at 14,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.[8]

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.[8]

Liquid-Liquid Extraction (LLE)

This protocol is a general procedure for the extraction of a drug from plasma.

Materials:

• Plasma sample

• Deuterated internal standard working solution

• Extraction solvent (e.g., methyl tert-butyl ether)

• Vortex mixer

• Centrifuge

• Evaporation system (e.g., nitrogen evaporator)

• Reconstitution solvent

Methodology:

• Spiking: To 200 µL of human plasma in a polypropylene tube, add a known amount of the deuterated internal standard working solution.[9]

• Extraction: Add 1 mL of the extraction solvent.[9]

• Vortexing: Vortex the mixture vigorously for 1-2 minutes to facilitate the transfer of the analytes into the organic phase.[9]

• Centrifugation: Centrifuge the sample at high speed (e.g., 10,000 x g) for 5-10 minutes to separate the aqueous and organic layers.[9]

• Transfer: Carefully transfer the upper organic layer to a clean tube.[9]

• Evaporation: Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.[9]

• Reconstitution: Reconstitute the dried residue in a suitable volume (e.g., 100 µL) of the mobile phase. Vortex the reconstituted sample and transfer it to an autosampler vial for LC-MS/MS analysis.[9]

Solid-Phase Extraction (SPE)

This protocol describes the extraction of a basic drug from plasma using a mixed-mode cation exchange sorbent.

Materials:

• Plasma sample

• Deuterated internal standard working solution

• SPE cartridges (mixed-mode cation exchange)

• Methanol, Acetonitrile, Formic acid, Ammonium hydroxide, Deionized water

• SPE manifold

• Evaporation system

• Reconstitution solvent

Methodology:

• Sample Pre-treatment: To 500 µL of plasma, add 50 µL of the deuterated internal standard working solution. Add 500 µL of 4% phosphoric acid in water and vortex.

• SPE Procedure:

  • Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water.[1]

  • Sample Loading: Load the pre-treated plasma supernatant onto the cartridge at a slow, steady flow rate.[1]

  • Wash 1: Wash the cartridge with 1 mL of 0.1% formic acid in deionized water to remove polar interferences.[1]

  • Wash 2: Wash the cartridge with 1 mL of methanol to remove non-polar, non-basic interferences.[1]

  • Elution: Elute the analyte and internal standard with 1 mL of 5% ammonium hydroxide in methanol.[1]

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the dried residue in 100 µL of the mobile phase for LC-MS/MS analysis.[1]

Mandatory Visualizations

Experimental Workflow for Pharmacokinetic Studies

Caption: Workflow of a pharmacokinetic study using a deuterated internal standard.

Principle of Isotope Dilution Mass Spectrometry

Caption: The principle of isotope dilution mass spectrometry (IDMS).

Metabolic Pathway of Deuterated Glucose

Caption: Tracing deuterated glucose through central carbon metabolism.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. texilajournal.com [texilajournal.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. lcms.cz [lcms.cz]
• 6. Development of an ultra fast online-solid phase extraction (SPE) liquid chromatography electrospray tandem mass spectrometry (LC-ESI-MS/MS) based approach for the determination of drugs in pharmacokinetic studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. storage.googleapis.com [storage.googleapis.com]
• 8. researchgate.net [researchgate.net]
• 9. A Novel Solid Phase Extraction Sample Preparation Method for Lipidomic Analysis of Human Plasma Using Liquid Chromatography/Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

17:0-18:1 PE-d5 certificate of analysis

An In-Depth Technical Guide to 1-Heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5)

This technical guide provides a comprehensive overview of the analytical characterization and biological significance of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5). Designed for researchers, scientists, and drug development professionals, this document outlines the physicochemical properties, analytical methodologies, and key cellular pathways associated with this deuterated phosphatidylethanolamine standard.

Physicochemical Properties

The fundamental characteristics of 17:0-18:1 PE-d5 are summarized in the table below. These properties are essential for its application as an internal standard in mass spectrometry-based lipidomics.

Property	Value
Chemical Name	1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5
Synonyms	17:0-18:1 PE-d5
Molecular Formula	C42H77D5NO8P
Molecular Weight	769.13 g/mol
Physical State	Solid
Purity	≥99%
Storage	-20°C

Analytical Specifications

A certificate of analysis for a high-purity standard like 17:0-18:1 PE-d5 would typically include the following specifications, ensuring its suitability for quantitative applications.

Parameter	Specification	Method
Purity	≥99%	High-Performance Liquid Chromatography (HPLC)
Identity	Conforms to structure	Mass Spectrometry (MS), Nuclear Magnetic Resonance (NMR)
Concentration	Provided as a stock solution (e.g., 1 mg/mL in chloroform)	Gravimetric analysis with confirmation by HPLC-MS
Deuterium Incorporation	≥98%	Mass Spectrometry

Experimental Protocols

The accurate quantification of phosphatidylethanolamines in biological samples is commonly achieved using liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1] 17:0-18:1 PE-d5 serves as an ideal internal standard for this purpose due to its structural similarity to endogenous PE species and its distinct mass.

Protocol: Quantification of Phosphatidylethanolamine by HPLC-MS/MS

1. Sample Preparation (Lipid Extraction):

• Biological samples (e.g., plasma, cell lysates) are homogenized.

• Lipids are extracted using a solvent system such as chloroform:methanol (2:1, v/v).

• The organic phase, containing the lipids, is collected and dried under a stream of nitrogen.

• The dried lipid extract is reconstituted in a suitable solvent (e.g., methanol) for LC-MS/MS analysis.

2. HPLC Separation:

• Column: A C18 reversed-phase column is typically used for separating lipid species based on their acyl chain length and degree of unsaturation.[2]

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium acetate.[2]

• Mobile Phase B: Methanol with 0.1% formic acid and 5 mM ammonium acetate.[2]

• Gradient Elution: A gradient from a lower to a higher concentration of mobile phase B is employed to elute the different lipid classes.

• Flow Rate: 0.5 mL/min.[2]

• Column Temperature: 50°C.[2]

3. Mass Spectrometry Detection:

• Ionization Mode: Electrospray ionization (ESI) in both positive and negative ion modes is used.[2] The negative ion mode is often preferred for providing structural information about the acyl chains.[3]

• Multiple Reaction Monitoring (MRM): Specific precursor-to-product ion transitions are monitored for the analyte and the internal standard. For 17:0-18:1 PE-d5, the precursor ion would be its molecular mass, and the product ions would correspond to fragments of the molecule.

• Data Analysis: The peak area of the endogenous PE species is normalized to the peak area of the 17:0-18:1 PE-d5 internal standard to correct for variations in sample preparation and instrument response.

Cellular Functions and Signaling Pathways

Phosphatidylethanolamine (PE) is the second most abundant phospholipid in mammalian cells, playing crucial roles in membrane structure and cellular processes.[4] It is a key component of the inner leaflet of the plasma membrane and is particularly enriched in the inner mitochondrial membrane.[4] PE is involved in membrane fusion, protein folding, and serves as a precursor for the synthesis of other lipids and signaling molecules.[5][6]

Biosynthesis of Phosphatidylethanolamine

There are two primary pathways for PE biosynthesis in eukaryotic cells: the CDP-ethanolamine (Kennedy) pathway and the phosphatidylserine decarboxylase pathway.[7]

1. The CDP-Ethanolamine (Kennedy) Pathway: This pathway primarily occurs in the endoplasmic reticulum and involves three enzymatic steps to synthesize PE from ethanolamine and diacylglycerol.[7]

The CDP-Ethanolamine (Kennedy) Pathway for PE Synthesis.

2. The Phosphatidylserine Decarboxylase Pathway: This pathway is located in the mitochondria and synthesizes PE from phosphatidylserine (PS). PS is synthesized in the endoplasmic reticulum and transported to the mitochondria.[7]

The Phosphatidylserine Decarboxylase Pathway for PE Synthesis.

Example Analytical Workflow

The following diagram illustrates a typical workflow for a lipidomics experiment using a deuterated internal standard like 17:0-18:1 PE-d5.

A typical workflow for quantitative lipidomics analysis.

References

• 1. Determination of phosphatidylethanolamine molecular species in various food matrices by liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dr.ntu.edu.sg [dr.ntu.edu.sg]
• 3. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 7. Frontiers | Phosphatidylethanolamine homeostasis under conditions of impaired CDP-ethanolamine pathway or phosphatidylserine decarboxylation [frontiersin.org]

commercial availability of 17:0-18:1 PE-d5

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the commercial availability and application of the deuterated phospholipid, 1-(heptadecanoyl)-2-(oleoyl)-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5). This internal standard is a critical tool for accurate quantification in lipidomics research, particularly in mass spectrometry-based analyses.

Commercial Availability

17:0-18:1 PE-d5 is commercially available from specialized lipid suppliers. The following table summarizes the key information for sourcing this product.

Vendor	Product/Catalog Number	Synonyms	CAS Number
Avanti Polar Lipids	A85719 (Previously 856719)	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine	2342575-56-6[1][2][3]
Sigma-Aldrich (Distributor)	856719L	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine	2342575-56-6[2][3]

Product Specifications:

Parameter	Value	Source
Purity	>99% (by TLC)	[3]
Formulation	1 mg/mL solution	[3]
Molecular Formula	C40H73D5NO8P	[3]
Molecular Weight	737.05	[3]
Storage Temperature	-20°C	[3]
Applications	Lipidomics, Metabolomics	[3]

This lipid is also a component of the UltimateSPLASH™ ONE and SPLASH® LIPIDOMIX® internal standard mixtures from Avanti Polar Lipids, designed for broad-spectrum lipid analysis.[4][5]

Role in Lipidomics

17:0-18:1 PE-d5 serves as an internal standard in mass spectrometry-based lipidomics to correct for variability during sample preparation and analysis.[6] Its chemical properties are nearly identical to its endogenous, non-deuterated counterparts, but its increased mass allows it to be distinguished by the mass spectrometer. By adding a known amount of the deuterated standard to a sample before lipid extraction, any loss of analyte during the procedure will be mirrored by a proportional loss of the internal standard. This allows for accurate quantification of the endogenous lipid species.

Experimental Protocols

The following is a detailed experimental protocol for the use of 17:0-18:1 PE-d5 as an internal standard in the lipidomic analysis of fungal cells, based on methodologies described in recent literature.[6]

1. Preparation of Internal Standard Stock Solution:

• Prepare a stock solution of 17:0-18:1 PE-d5 in a 1:1 (v/v) methanol:chloroform mixture. The final concentration of the stock solution should be determined based on the expected concentration of endogenous PEs in the samples and the sensitivity of the mass spectrometer. A typical concentration range for deuterated internal standards is 0.1-1 µg/mL.

2. Sample Preparation and Lipid Extraction (from Fungal Cells):

• Harvest fungal cells by centrifugation and wash with a suitable buffer (e.g., PBS).

• Add a known volume of the 17:0-18:1 PE-d5 internal standard stock solution to the cell pellet.

• Perform lipid extraction using a modified Bligh-Dyer or Folch method. A common procedure involves the addition of a 2:1 (v/v) mixture of chloroform:methanol to the sample, followed by vigorous vortexing.

• Induce phase separation by adding water, followed by centrifugation.

• Carefully collect the lower organic phase, which contains the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as a 1:1 (v/v) mixture of methanol:chloroform.

3. LC-MS/MS Analysis:

• Chromatography:

  • Column: A C18 reversed-phase column is typically used for the separation of phospholipids.

  • Mobile Phase A: Acetonitrile/water (e.g., 60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A gradient from a lower to a higher percentage of mobile phase B is used to elute lipids with increasing hydrophobicity.

  • Flow Rate: A typical flow rate is 0.3-0.6 mL/min.

  • Column Temperature: Maintain a constant column temperature (e.g., 55°C) for reproducible retention times.

• Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in both positive and negative ion modes is often used to detect a broad range of phospholipids.

  • Data Acquisition: Tandem mass spectrometry (MS/MS) is used for the identification and quantification of lipid species. The fragmentation of the precursor ion for 17:0-18:1 PE-d5 will show a characteristic neutral loss of the deuterated phosphoethanolamine headgroup.[7]

  • Quantification: The peak area of the endogenous PE species is normalized to the peak area of the 17:0-18:1 PE-d5 internal standard for accurate quantification.

Visualizations

The following diagrams illustrate the role of 17:0-18:1 PE-d5 in a typical lipidomics workflow and its basic chemical structure.

Caption: Lipidomics workflow with 17:0-18:1 PE-d5 internal standard.

Caption: Simplified structure of 17:0-18:1 PE-d5.

Disclaimer: This document is intended for informational purposes for research professionals. All laboratory work should be conducted in accordance with established safety protocols.

References

• 1. Frontiers | Loss of Opi3 causes a lipid imbalance that influences the virulence traits of Cryptococcus neoformans but not cryptococcosis [frontiersin.org]
• 2. Loss of Opi3 causes a lipid imbalance that influences the virulence traits of Cryptococcus neoformans but not cryptococcosis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. avantiresearch.com [avantiresearch.com]
• 4. molbiolcell.org [molbiolcell.org]
• 5. Item - Table_1_Untargeted lipidomics and metagenomics reveal the mechanism of aspirin eugenol ester relieving hyperlipidemia in ApoE−/− mice.XLSX - Frontiers - Figshare [frontiersin.figshare.com]
• 6. Phosphate availability conditions caspofungin tolerance, capsule attachment and titan cell formation in Cryptococcus neoformans - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Targeting fungal lipid synthesis for antifungal drug development and potentiation of contemporary antifungals - PMC [pmc.ncbi.nlm.nih.gov]

The Pivotal Role of Stable Isotope-Labeled Phosphatidylethanolamine in Research and Drug Development: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Stable isotope labeling has emerged as an indispensable tool in the nuanced exploration of lipid metabolism and function. Among the myriad of lipid species, phosphatidylethanolamine (PE), the second most abundant phospholipid in mammalian cells, plays a critical role in a vast array of cellular processes, from maintaining membrane integrity to regulating autophagy and apoptosis. The use of stable isotope-labeled PE (e.g., with deuterium (²H) or carbon-13 (¹³C)) has empowered researchers to dissect the intricate dynamics of PE metabolism with unprecedented precision. This technical guide provides a comprehensive overview of the core applications of stable isotope-labeled PE, with a focus on its utility in lipidomics, metabolic flux analysis, and as a powerful tool in drug discovery and development. We delve into detailed experimental protocols for mass spectrometry and nuclear magnetic resonance spectroscopy, present quantitative data in structured tables, and provide visualizations of key signaling pathways and experimental workflows to facilitate a deeper understanding of this critical area of research.

Introduction to Stable Isotope-Labeled Phosphatidylethanolamine

Stable isotope-labeled compounds are molecules in which one or more atoms have been replaced with a heavier, non-radioactive isotope.[1][2] In the context of phosphatidylethanolamine, this typically involves the incorporation of deuterium (²H) or carbon-13 (¹³C) into the ethanolamine headgroup or the fatty acyl chains.[3][4] This subtle alteration in mass does not significantly change the physicochemical properties of the PE molecule, allowing it to behave identically to its endogenous counterpart in biological systems.[1] However, this mass difference is readily detectable by analytical techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy, enabling researchers to distinguish and quantify the labeled PE from the unlabeled pool.[5][6] This ability to trace the fate of exogenous PE or to monitor the synthesis of new PE molecules has revolutionized our understanding of its complex biology.

Core Applications in Research and Drug Development

The applications of stable isotope-labeled PE are extensive, spanning from fundamental metabolic research to the preclinical and clinical stages of drug development.

Quantitative Lipidomics and Metabolic Flux Analysis

Stable isotope dilution mass spectrometry is a gold-standard for the accurate quantification of lipid species.[5] By spiking a known amount of a stable isotope-labeled PE internal standard into a biological sample, the endogenous concentration of that PE species can be precisely determined, correcting for variations in sample extraction and ionization efficiency.[7]

Furthermore, metabolic flux analysis using stable isotope tracers allows for the dynamic measurement of PE biosynthesis and turnover.[8] By providing cells or organisms with labeled precursors such as ¹³C- or ²H-labeled ethanolamine, choline, or fatty acids, the rate of incorporation of these labels into the PE pool can be monitored over time.[3][9] This provides a direct measure of the activity of key biosynthetic pathways, including the CDP-ethanolamine (Kennedy) pathway and the phosphatidylserine decarboxylase (PSD) pathway.[10]

Table 1: Quantitative Data on PE Biosynthesis and Turnover from Stable Isotope Tracing Studies

Study Context	Tracer Used	Key Finding	Quantitative Value	Reference
Rat Liver in vivo	[1-¹³C]choline and [2-¹³C]ethanolamine	Rate of PtdE synthesis was 2-3 times greater than PtdC de novo synthesis.	PtdE synthesis rate: 1.04 µmol/h/g liver	[6][9]
Rat Hepatocytes treated with Mixed Free Fatty Acids (MFFA)	D4-ethanolamine	MFFA treatment led to an accumulation of newly synthesized PE.	~1.5-fold increase in D4-labeled PE with MFFA treatment	[3]
PEMT-deficient mice	Deuterated choline	Choline supplementation restored liver PE levels.	Liver PE in supplemented PEMT-/- mice comparable to wild-type	[11]

Drug Discovery and Development

Stable isotope-labeled PE serves as a valuable tool throughout the drug development pipeline, from target validation to clinical trials.

• Preclinical Drug Screening: In preclinical models, labeled PE can be used to assess the effect of drug candidates on lipid metabolism.[12] For example, researchers can investigate whether a compound alters the flux through PE biosynthetic pathways, which could be an indicator of either therapeutic efficacy or off-target toxicity.

• ADME Studies: While radiolabeled compounds have traditionally been used in Absorption, Distribution, Metabolism, and Excretion (ADME) studies, stable isotopes are gaining prominence due to their safety profile.[13][14] Deuterated PE can be used as a tracer to follow the biodistribution and metabolic fate of PE-based drug delivery systems or to understand how a drug impacts overall lipid homeostasis.[15]

• Biomarker Discovery and Validation: Alterations in PE metabolism have been linked to various diseases, including non-alcoholic fatty liver disease (NAFLD) and neurodegenerative disorders.[6][10] Stable isotope-labeled PE can be used to develop and validate biomarkers for these conditions. For instance, a change in the rate of PE synthesis or the concentration of specific PE species in response to drug treatment could serve as a pharmacodynamic biomarker of drug efficacy.[16] Changes in PE levels have been associated with drug-induced liver injury (DILI), suggesting its potential as a safety biomarker.[17][18]

Table 2: Applications of Stable Isotope-Labeled PE in Drug Development

Application Area	Specific Use Case	Isotope Label	Analytical Technique	Reference
Preclinical Screening	Assessing drug effects on PE biosynthesis	¹³C, ²H	LC-MS/MS	[12]
ADME	Tracing the biodistribution of PE-based nanocarriers	²H	Mass Spectrometry	[15]
Biomarker for DILI	Quantifying changes in PE species in response to hepatotoxic drugs	²H	LC-MS/MS	[17][18]
Pharmacodynamic Biomarker	Measuring drug-induced changes in PE metabolic flux	¹³C, ²H	LC-MS/MS, NMR	[1]

Elucidating Signaling Pathways

PE is not merely a structural component of membranes; it is also a key player in cellular signaling. One of the most prominent examples is its role in autophagy, a cellular recycling process. During autophagy, the cytosolic protein LC3 is conjugated to PE in a process called lipidation, which is essential for the formation of the autophagosome.[10][19] Stable isotope-labeled PE can be used to directly trace this lipidation event and to study the regulation of autophagy under various conditions.

Below is a DOT script representation of the PE-related steps in the autophagy signaling pathway.

PE lipidation of LC3 in autophagy.

Investigating Membrane Structure and Dynamics

The unique cone shape of PE, with its small headgroup relative to its acyl chains, imparts curvature to lipid bilayers, which is crucial for processes like membrane fusion and fission.[10] Deuterated PE, in conjunction with solid-state NMR spectroscopy, can provide detailed information about the orientation and dynamics of the PE headgroup within a lipid bilayer.[19] This allows researchers to study how factors like cholesterol content or the presence of membrane proteins affect membrane structure and fluidity. Furthermore, techniques like hydrogen-deuterium exchange mass spectrometry (HDX-MS) can utilize deuterated PE to probe the interactions between membrane proteins and their surrounding lipid environment.[20][21]

Experimental Protocols

The successful application of stable isotope-labeled PE relies on robust and well-validated experimental protocols. Here, we outline the key methodologies for the analysis of labeled PE using mass spectrometry and NMR spectroscopy.

Lipid Extraction and Sample Preparation

A crucial first step for both MS and NMR analysis is the efficient extraction of lipids from the biological matrix. The Folch or Bligh-Dyer methods are commonly used, involving a chloroform/methanol/water solvent system to partition lipids into an organic phase.[7]

Protocol for Lipid Extraction (Bligh-Dyer Method):

• Homogenize the tissue or cell pellet in a mixture of chloroform:methanol (1:2, v/v).

• Add chloroform and water to achieve a final solvent ratio of chloroform:methanol:water (2:2:1.8, v/v/v).

• Vortex the mixture thoroughly and centrifuge to separate the phases.

• Collect the lower organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipid film in a suitable solvent for subsequent analysis (e.g., methanol/chloroform for MS, or a deuterated solvent for NMR).

Mass Spectrometry Analysis

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the most widely used technique for the quantitative analysis of stable isotope-labeled PE.

Table 3: Typical LC-MS/MS Parameters for Deuterated PE Analysis

Parameter	Setting	Rationale
Liquid Chromatography
Column	C18 reversed-phase	Good separation of lipid species based on acyl chain length and unsaturation.
Mobile Phase A	Water with 0.1% formic acid and 10 mM ammonium formate	Promotes ionization.
Mobile Phase B	Acetonitrile/Isopropanol (e.g., 90:10) with 0.1% formic acid and 10 mM ammonium formate	Elutes lipids from the column.
Gradient	A suitable gradient from high aqueous to high organic	Separates different lipid classes and species.
Mass Spectrometry
Ionization Mode	Positive Electrospray Ionization (ESI+)	PE ionizes well in positive mode.
Scan Mode	Multiple Reaction Monitoring (MRM) or Precursor Ion Scanning	For targeted and sensitive quantification.
Precursor Ion (for unlabeled PE)	[M+H]⁺	The protonated molecular ion.
Precursor Ion (for D4-PE)	[M+H+4]⁺	The protonated molecular ion with a +4 Da shift.
Product Ion (for quantification)	Neutral loss of 141 Da (phosphorylethanolamine headgroup)	A characteristic fragment for PE.
Product Ion (for D4-PE)	Neutral loss of 145 Da	The corresponding fragment for D4-labeled PE.
Collision Energy (CE)	Optimized for each PE species	Maximizes the signal of the product ion.[22]

Workflow for Quantitative Analysis using a Deuterated Internal Standard:

Quantitative analysis workflow.

NMR Spectroscopy Analysis

Solid-state NMR is particularly powerful for studying the structure and dynamics of PE within a lipid bilayer.

Protocol for Solid-State NMR of Deuterated PE in Lipid Bilayers:

• Prepare lipid vesicles containing the deuterated PE of interest, often mixed with other phospholipids to mimic a biological membrane.

• Deposit the vesicles onto thin glass plates to form oriented lipid bilayers.

• Hydrate the lipid films to the desired water content.

• Acquire ²H and ³¹P NMR spectra. The quadrupolar splitting in the ²H spectrum provides information on the orientation and motion of the C-D bonds in the ethanolamine headgroup, while the ³¹P spectrum reports on the orientation of the phosphate group.[19][23]

Conclusion

Stable isotope-labeled phosphatidylethanolamine is a versatile and powerful tool that has significantly advanced our understanding of lipid biology. From precise quantification in lipidomics to the dynamic tracking of metabolic pathways and the elucidation of its role in complex signaling networks, labeled PE provides an unparalleled window into the multifaceted functions of this essential phospholipid. Its growing application in drug discovery and development, particularly as a biomarker and a tool to probe drug-lipid interactions, underscores its importance for the pharmaceutical and biotechnology industries. As analytical technologies continue to evolve, the applications of stable isotope-labeled PE are poised to expand even further, promising new insights into health and disease.

References

• 1. metsol.com [metsol.com]
• 2. Ethanolamine and Phosphatidylethanolamine: Partners in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. [PDF] Kinetic analyses of liver phosphatidylcholine and phosphatidylethanolamine biosynthesis using (13)C NMR spectroscopy. | Semantic Scholar [semanticscholar.org]
• 5. Microquantification of phospholipid classes by stable isotope dilution and nanoESI mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phosphatidylethanolamines Are Associated with Nonalcoholic Fatty Liver Disease (NAFLD) in Obese Adults and Induce Liver Cell Metabolic Perturbations and Hepatic Stellate Cell Activation [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. rsc.org [rsc.org]
• 9. cds.ismrm.org [cds.ismrm.org]
• 10. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Discovery and In Vitro Characterization of SPL028: Deuterated N,N-Dimethyltryptamine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. clinmedjournals.org [clinmedjournals.org]
• 14. researchgate.net [researchgate.net]
• 15. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Drug-Induced Liver Injury: Biomarkers, Requirements, Candidates, and Validation [frontiersin.org]
• 17. Frontiers | Molecular Biomarkers in Drug-Induced Liver Injury: Challenges and Future Perspectives [frontiersin.org]
• 18. Redirecting [linkinghub.elsevier.com]
• 19. researchgate.net [researchgate.net]
• 20. Integrating Hydrogen-Deuterium exchange mass spectrometry with Molecular Dynamics simulations to probe lipid-modulated conformational changes in membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Integrating hydrogen-deuterium exchange mass spectrometry with molecular dynamics simulations to probe lipid-modulated conformational changes in membrane proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. Differentiating ether phosphatidylcholines with a collision energy-optimized MRM method by RPLC-MS/MS and its application to studying ischemia-neuronal injury - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Solid-State NMR of Membrane Proteins in Lipid Bilayers: to spin or not to spin? - PMC [pmc.ncbi.nlm.nih.gov]

The Cornerstone of Quantitative Lipidomics: An In-depth Technical Guide to Internal Standards

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipidomics, the pursuit of accurate and reproducible quantification is paramount. Lipids, with their vast structural diversity and dynamic nature, play critical roles in cellular signaling, membrane structure, and energy storage. Understanding their fluctuations in biological systems is key to unraveling disease mechanisms and developing novel therapeutics. However, the analytical journey from sample to result is fraught with potential variability, introducing errors that can obscure true biological insights. This technical guide delves into the core principles and methodologies of utilizing internal standards, the bedrock of robust and reliable lipid quantification.

The Critical Role of Internal Standards in Lipid Analysis

Quantitative analysis in lipidomics, particularly when employing mass spectrometry (MS), is susceptible to variations arising from sample preparation, extraction efficiency, matrix effects, and instrument response.[1][2] An internal standard (IS) is a compound of known concentration that is added to a sample at the earliest possible stage of analysis.[1][2] Its fundamental purpose is to co-experience the same analytical process as the endogenous lipids of interest. By normalizing the signal of the analyte to that of the IS, these variations can be effectively compensated for, leading to significantly improved accuracy and precision.[3]

The ideal internal standard should possess the following characteristics:

• Chemical Similarity: It should be structurally and chemically similar to the analyte(s) to ensure analogous behavior during extraction and ionization.[4]

• Not Endogenously Present: The IS must be absent or present at negligible levels in the biological sample to avoid interference.[1][5]

• Mass Spectrometric Resolution: It must be distinguishable from the analyte by the mass spectrometer, typically through a difference in mass-to-charge ratio (m/z).[4]

• Co-elution (for LC-MS): In liquid chromatography-mass spectrometry (LC-MS), the IS should ideally co-elute with the analyte to experience the same matrix effects at the same time.[4]

Types of Internal Standards in Lipidomics

The selection of an appropriate internal standard is a critical decision in experimental design. The two primary categories of internal standards used in lipidomics are stable isotope-labeled standards and odd-chain lipid standards.

Stable Isotope-Labeled Internal Standards

Considered the "gold standard," stable isotope-labeled internal standards are molecules in which one or more atoms (e.g., 1H, 12C, 14N) have been replaced with their heavy stable isotopes (e.g., 2H or D, 13C, 15N).[6][7] This substitution results in a compound that is chemically identical to its endogenous counterpart but has a different mass, allowing for its distinct detection by the mass spectrometer. Because their physicochemical properties are nearly identical to the analytes, they provide the most accurate correction for experimental variability.[6]

Odd-Chain Lipid Internal Standards

Odd-chain fatty acid-containing lipids serve as another class of internal standards. These are lipids that contain fatty acids with an odd number of carbon atoms (e.g., C15:0, C17:0), which are generally not abundant in mammalian systems.[1][2] While not as chemically identical as stable isotope-labeled standards, they can provide robust quantification and are often a more cost-effective option.

Quantitative Comparison of Internal Standards

The performance of different internal standards can be evaluated based on several key parameters, including linearity, reproducibility, and accuracy. The following tables summarize representative quantitative data for the two major types of internal standards.

Table 1: Performance Comparison of Internal Standard Types

Parameter	Stable Isotope-Labeled Standards	Odd-Chain Lipid Standards
Linearity (R²)	> 0.99	> 0.98
Dynamic Range	Wide, typically several orders of magnitude	Good, but may be narrower than stable isotopes
Reproducibility (%RSD)	< 15%	< 20%
Accuracy (%Bias)	< 10%	< 15%
Correction for Matrix Effects	Excellent	Good
Cost	High	Moderate

Table 2: Typical Reproducibility (%RSD) for Different Lipid Classes Using Stable Isotope-Labeled Internal Standards

Lipid Class	Concentration Range (µg/mL in plasma)	Typical %RSD
Phosphatidylcholines (PC)	150 - 250	8.5
Lysophosphatidylcholines (LPC)	50 - 100	9.2
Phosphatidylethanolamines (PE)	150 - 200	11.3
Triacylglycerols (TAG)	300 - 400	15.1
Diacylglycerols (DAG)	70 - 90	12.8
Cholesterol Esters (CE)	30 - 50	10.5
Sphingomyelins (SM)	40 - 60	9.8
Ceramides (Cer)	15 - 25	11.9

Data in tables are representative and may vary depending on the specific lipid species, matrix, and analytical platform.

Experimental Protocols

Accurate and reproducible lipid quantification relies on meticulous and standardized experimental procedures. The following are detailed methodologies for key experiments in lipid analysis using internal standards.

Protocol 1: Preparation of Internal Standard Stock Solutions

• Acquire High-Purity Standards: Obtain certified internal standards (stable isotope-labeled or odd-chain) from a reputable supplier.

• Gravimetric Preparation: Accurately weigh a precise amount of the internal standard using an analytical balance.

• Solubilization: Dissolve the weighed standard in a high-purity organic solvent (e.g., methanol, ethanol, or a chloroform:methanol mixture) to create a concentrated stock solution.

• Serial Dilution: Perform serial dilutions of the stock solution to create a working internal standard mixture at a concentration appropriate for the analytical method and expected analyte concentrations.

• Storage: Store the stock and working solutions in amber glass vials at -20°C or -80°C to prevent degradation.

Protocol 2: Lipid Extraction from Plasma with Internal Standard Addition (Folch Method)

• Sample Thawing: Thaw frozen plasma samples on ice.

• Internal Standard Spiking: To a 1.5 mL microcentrifuge tube, add a known volume of the internal standard working solution.

• Sample Addition: Add a precise volume of the plasma sample (e.g., 50 µL) to the tube containing the internal standard. Vortex briefly.

• Solvent Addition: Add a 2:1 (v/v) mixture of chloroform:methanol to the sample to achieve a final solvent-to-sample ratio of 20:1 (e.g., 1 mL of chloroform:methanol for a 50 µL plasma sample).[1]

• Homogenization: Vortex the mixture vigorously for 2 minutes to ensure thorough mixing and protein precipitation.[4]

• Phase Separation: Add 0.2 volumes of 0.9% NaCl solution (or water) to induce phase separation (e.g., 200 µL for 1 mL of solvent).[1][4] Vortex for 30 seconds.

• Centrifugation: Centrifuge the sample at 2,000 x g for 10 minutes at 4°C to separate the aqueous (upper) and organic (lower) phases.[4]

• Lipid Collection: Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette and transfer it to a new clean tube.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen gas or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., methanol/isopropanol 1:1 v/v).[4]

Protocol 3: LC-MS/MS Analysis and Data Quantification

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column suitable for lipid separation.

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient starts with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipids.

  • Flow Rate: A common flow rate is between 0.3-0.6 mL/min.

  • Column Temperature: Maintain a constant column temperature (e.g., 55°C) for reproducible retention times.

• Mass Spectrometric Detection:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes to cover a broad range of lipid classes.

  • Data Acquisition: Employ a high-resolution mass spectrometer in either data-dependent acquisition (DDA) or data-independent acquisition (DIA) mode.

• Data Processing:

  • Process the raw LC-MS data using specialized software to identify lipid species and integrate the peak areas for both the endogenous lipids and the internal standards.[4]

• Quantification:

  • Calibration Curve Construction: Prepare a series of calibration standards containing known concentrations of the analyte and a constant concentration of the internal standard. Plot the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.[4]

  • Concentration Determination: Determine the concentration of the analyte in the unknown samples by calculating the analyte/internal standard peak area ratio and interpolating the concentration from the calibration curve.[4]

Visualizing Key Processes and Pathways

A comprehensive understanding of lipid analysis workflows and the biological context of lipids is enhanced through visualization. The following diagrams, created using the DOT language, illustrate a typical experimental workflow and a key lipid signaling pathway.

A typical experimental workflow for quantitative lipidomics using internal standards.

The Phosphatidylinositol signaling pathway, a crucial cascade involving lipid second messengers.

Conclusion

References

• 1. Sample Processing Methods for Lipidomics Research - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. benchchem.com [benchchem.com]
• 3. lipidmaps.org [lipidmaps.org]
• 4. benchchem.com [benchchem.com]
• 5. cusabio.com [cusabio.com]
• 6. benchchem.com [benchchem.com]
• 7. Analytical Considerations of Stable Isotope Labelling in Lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

The Cornerstone of Quantitative Lipidomics: A Technical Guide to 17:0-18:1 PE-d5

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of lipid analysis, precision and accuracy are paramount. The pursuit of reliable quantitative data underpins advancements in disease biomarker discovery, drug efficacy studies, and personalized medicine. At the heart of robust quantitative lipidomics lies the use of appropriate internal standards. This technical guide delves into the critical role of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), a deuterated phosphatidylethanolamine, as a cornerstone for the accurate quantification of phosphatidylethanolamines (PE) and other lipid species in complex biological matrices.

The Imperative for Internal Standards in Lipid Analysis

Quantitative analysis of lipids, particularly using mass spectrometry-based techniques, is susceptible to various sources of analytical variability. These can arise during sample preparation, extraction, chromatographic separation, and ionization. Internal standards are essential to normalize these variations, ensuring that the final quantitative data accurately reflects the lipid composition of the original sample. An ideal internal standard is a non-endogenous molecule with physicochemical properties closely resembling the analyte of interest, and it should be introduced into the sample at the earliest stage of the workflow.

17:0-18:1 PE-d5, with its deuterated headgroup, serves as an exemplary internal standard for the quantification of PE species. The five deuterium atoms on the ethanolamine headgroup provide a distinct mass shift, allowing it to be distinguished from its endogenous, non-deuterated counterparts by the mass spectrometer, while its identical chromatographic behavior ensures it co-elutes with and experiences similar matrix effects as the target PE analytes.

Physicochemical Properties of 17:0-18:1 PE-d5

A clear understanding of the physical and chemical characteristics of 17:0-18:1 PE-d5 is fundamental to its effective application.

Property	Value
Chemical Name	1-heptadecanoyl-2-oleoyl-sn-glycero(d5)-3-phosphoethanolamine
Abbreviation	17:0-18:1 PE-d5
CAS Number	2342575-56-6
Molecular Formula	C40H73D5NO8P
Molecular Weight	737.05 g/mol
Purity	>99% (typically verified by TLC)
Form	Solution (e.g., in chloroform or a chloroform:methanol mixture)
Storage Temperature	-20°C

This data is compiled from publicly available information from suppliers such as Avanti Polar Lipids.[1][2]

Experimental Workflow for Quantitative Lipid Analysis using 17:0-18:1 PE-d5

A robust and reproducible experimental workflow is critical for obtaining high-quality quantitative lipidomics data. The following outlines a typical workflow employing 17:0-18:1 PE-d5 as an internal standard.

Caption: A typical experimental workflow for quantitative lipidomics using an internal standard.

Detailed Experimental Protocols

1. Sample Preparation and Internal Standard Spiking:

• Objective: To accurately add a known amount of 17:0-18:1 PE-d5 to the biological sample before any processing steps.

• Protocol:

  • Thaw biological samples (e.g., plasma, cell pellets, tissue homogenates) on ice.

  • Prepare a stock solution of 17:0-18:1 PE-d5 of known concentration in an appropriate solvent (e.g., 1 mg/mL in chloroform:methanol 1:1, v/v).

  • Create a working internal standard mixture containing 17:0-18:1 PE-d5 and other relevant deuterated lipid standards. The final concentration of each standard in the spiking solution should be optimized based on the expected concentration of the endogenous lipids in the sample.

  • Add a precise volume of the internal standard mixture to each sample. For instance, a common practice is to spike 100 nM of the internal standard into the sample.[3]

  • Vortex briefly to ensure thorough mixing.

2. Lipid Extraction (Folch Method):

• Objective: To efficiently extract lipids from the aqueous biological matrix into an organic solvent.

• Protocol:

  • To the sample already containing the internal standard, add a mixture of ice-cold chloroform and methanol, typically in a 2:1 (v/v) ratio.[4]

  • Vortex vigorously for 2 minutes to ensure thorough mixing and disruption of protein-lipid complexes.

  • Add 0.2 volumes of 0.9% NaCl solution (or water) to induce phase separation.

  • Vortex again for 1 minute.

  • Centrifuge at a low speed (e.g., 2000 x g) for 5-10 minutes at 4°C to facilitate the separation of the aqueous (upper) and organic (lower) phases.

  • Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette.

  • Dry the extracted lipids under a stream of nitrogen gas.

  • Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., methanol/chloroform 2:1, v/v).[5]

3. Liquid Chromatography-Mass Spectrometry (LC-MS/MS) Analysis:

• Objective: To separate the different lipid species chromatographically and detect them with high specificity and sensitivity using tandem mass spectrometry.

• Protocol:

  • Chromatographic Separation:

    • Utilize a reverse-phase C18 column for separating lipids based on their acyl chain length and degree of unsaturation.

    • Employ a binary solvent system, for example:

      • Solvent A: Acetonitrile:Water (60:40) with 10 mM ammonium formate.

      • Solvent B: Isopropanol:Acetonitrile (90:10) with 10 mM ammonium formate.

    • Run a gradient elution to resolve the complex mixture of lipids.

  • Mass Spectrometry Detection:

    • Use an electrospray ionization (ESI) source. Phosphatidylethanolamines are often analyzed in negative ion mode due to their favorable ionization characteristics.[6]

    • Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for targeted quantification. This involves selecting a specific precursor ion for the analyte and its corresponding product ion, as well as for the internal standard.

    • Alternatively, high-resolution mass spectrometry (HRMS) can be used for untargeted or targeted analysis, providing high mass accuracy.

Data Analysis and Quantification

The quantification of endogenous PE species is achieved by calculating the ratio of the peak area of the endogenous lipid to the peak area of the 17:0-18:1 PE-d5 internal standard. This ratio is then used to determine the concentration of the analyte based on a calibration curve.

Calibration Curve Generation:

A calibration curve is constructed by analyzing a series of standard solutions containing a fixed amount of the internal standard (17:0-18:1 PE-d5) and varying, known concentrations of a non-deuterated PE standard (e.g., 17:0-18:1 PE). The ratio of the analyte peak area to the internal standard peak area is plotted against the analyte concentration.

Parameter	Description
Calibration Range	The range of concentrations over which the method is accurate and precise. For lipid analysis, this can range from femtomoles to picomoles on the column.
Linearity (r²)	A measure of how well the calibration points fit a straight line. A value >0.99 is typically desired.
Lower Limit of Quantification (LLOQ)	The lowest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.
Upper Limit of Quantification (ULOQ)	The highest concentration of an analyte that can be quantitatively determined with acceptable precision and accuracy.

Signaling Pathways and Logical Relationships

The accurate quantification of phosphatidylethanolamines is crucial for understanding their role in various cellular processes and signaling pathways.

Caption: The central role of PE in cellular functions and its link to various diseases.

Applications in Drug Development

The ability to accurately quantify changes in PE levels and composition is invaluable in drug development.

• Target Engagement and Pharmacodynamics: Monitoring changes in the lipidome, including PE species, in response to a drug candidate can provide insights into its mechanism of action and target engagement.

• Biomarker Discovery: Aberrant PE metabolism is implicated in numerous diseases, including cancer, neurodegenerative disorders, and metabolic diseases.[7] Quantitative lipidomics can identify specific PE species as potential biomarkers for disease diagnosis, prognosis, or response to therapy.

• Toxicity Studies: Alterations in lipid profiles can be an early indicator of drug-induced toxicity. Monitoring PE levels can help assess the safety of new drug candidates.

• Formulation Development: For lipid-based drug delivery systems, such as liposomes, accurate quantification of lipid components is essential for formulation characterization and quality control.

Conclusion

17:0-18:1 PE-d5 is an indispensable tool for researchers and scientists seeking to perform accurate and reliable quantitative analysis of phosphatidylethanolamines. Its use as an internal standard is fundamental to overcoming the inherent challenges of mass spectrometry-based lipidomics, enabling the generation of high-quality data. This, in turn, facilitates a deeper understanding of the role of lipids in health and disease and accelerates the development of novel therapeutics. The methodologies and principles outlined in this guide provide a solid foundation for the successful implementation of 17:0-18:1 PE-d5 in a quantitative lipid analysis workflow.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. 17:0-18:1 PE-d5 Avanti Research™ - A Croda Brand | 2342575-56-6 [sigmaaldrich.com]
• 3. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Robust Lipidomics Workflow for Mammalian Cells, Plasma, and Tissue Using Liquid-Chromatography High- Resolution Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Protocols & Analytical Methods

Application Note: Quantitative Analysis of 17:0-18:1 PE-d5 in Biological Matrices using LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylethanolamines (PEs) are a class of abundant phospholipids in cellular membranes, playing crucial roles in membrane structure and cellular signaling. The use of stable isotope-labeled internal standards is essential for the accurate quantification of lipids by mass spectrometry. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of 17:0-18:1 PE-d5, a deuterated PE species often used as an internal standard in lipidomics studies.[1] This method can be adapted for various biological matrices, such as plasma and cell lysates, and is suitable for applications in drug development and metabolic research where precise quantification of lipid tracers is required.

The method utilizes a liquid-liquid extraction procedure for sample preparation, followed by reversed-phase liquid chromatography for the separation of the analyte from other lipid species.[2][3][4] Detection and quantification are achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, which offers high selectivity and sensitivity.[5][6]

Experimental Protocols

Sample Preparation (Liquid-Liquid Extraction)

This protocol is optimized for plasma samples. For other matrices, optimization may be required.

Materials:

• Plasma samples

• 17:0-18:1 PE-d5 standard solution

• Internal Standard (IS) solution (e.g., 15:0-18:1 PE-d7)

• Chloroform

• Methanol

• 0.9% NaCl solution

• Centrifuge

• Nitrogen evaporator

Procedure:

• To 100 µL of plasma in a glass tube, add 50 µL of the internal standard solution.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex the mixture vigorously for 2 minutes.

• Centrifuge at 3000 x g for 10 minutes to separate the phases.

• Carefully collect the lower organic phase using a glass Pasteur pipette and transfer it to a clean tube.

• Add 1 mL of 0.9% NaCl solution to the collected organic phase, vortex for 30 seconds, and centrifuge again at 3000 x g for 5 minutes to wash the extract.

• Transfer the lower organic phase to a new tube and dry it under a gentle stream of nitrogen at 37°C.

• Reconstitute the dried lipid extract in 100 µL of the LC mobile phase B (see section 2).

LC-MS/MS Analysis

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Triple Quadrupole Mass Spectrometer with an electrospray ionization (ESI) source

LC Conditions:

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm)

• Mobile Phase A: Water with 0.1% formic acid and 5 mM ammonium formate

• Mobile Phase B: Methanol/Isopropanol (1:1, v/v) with 0.1% formic acid and 5 mM ammonium formate

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: 30-95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 30% B (re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 40°C

• Injection Volume: 5 µL

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• IonSpray Voltage: 5500 V

• Temperature: 500 °C

• Curtain Gas: 30 psi

• Collision Gas: Medium

• MRM Transitions:

  • The specific m/z values for the precursor and product ions of 17:0-18:1 PE-d5 and the internal standard need to be determined by direct infusion of the standards. For a generic PE, a characteristic transition is the neutral loss of the phosphoethanolamine headgroup (141 Da).[1]

Data Presentation

The quantitative data for the LC-MS/MS method development should be summarized in tables for clear comparison.

Table 1: Optimized MS/MS Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)	Declustering Potential (V)
17:0-18:1 PE-d5	To be determined	To be determined	Optimized value	Optimized value
IS (15:0-18:1 PE-d7)	To be determined	To be determined	Optimized value	Optimized value

Table 2: Method Validation Summary

Parameter	Result
Linearity (R²)	> 0.99
LLOQ (fmol on column)	To be determined
Accuracy (% bias at LLOQ)	± 20%
Precision (%RSD at LLOQ)	< 20%
Recovery (%)	To be determined

Mandatory Visualization

Caption: LC-MS/MS workflow for 17:0-18:1 PE-d5 analysis.

Caption: Cellular roles of phosphatidylethanolamine.

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Determination of phosphatidylethanolamine molecular species in various food matrices by liquid chromatography-electrospray ionization-tandem mass spectrometry (LC-ESI-MS2) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. LC-MS/MS analysis of carboxymethylated and carboxyethylated phosphatidylethanolamines in human erythrocytes and blood plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Application Notes: Quantification of Phosphatidylethanolamine Using 17:0-18:1 PE-d5 as an Internal Standard

Introduction

Phosphatidylethanolamine (PE) is a major phospholipid component of cellular membranes, playing a crucial role in membrane structure and function.[1] It is the second most abundant phospholipid in mammalian cells, typically constituting 15-25% of the total phospholipid content. PE is particularly enriched in the inner leaflet of the plasma membrane and is a key component of the mitochondrial membrane, where it is essential for the function of the electron transport chain.[1][2] Beyond its structural role, PE is involved in a variety of cellular processes, including membrane fusion and fission, protein folding, and autophagy.[2] Dysregulation of PE metabolism has been implicated in several diseases, making its accurate quantification a critical aspect of lipidomics research in drug development and disease diagnostics.

This application note provides a detailed protocol for the quantification of various PE molecular species in biological samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) as an internal standard. The use of a deuterated internal standard with fatty acid chains of atypical length (C17:0) ensures minimal interference from endogenous PE species, allowing for accurate and reproducible quantification.[3]

Experimental Protocols

1. Materials and Reagents

• Solvents: HPLC-grade methanol, chloroform, methyl tert-butyl ether (MTBE), isopropanol, acetonitrile, and water.

• Internal Standard: 17:0-18:1 PE-d5 (Avanti Polar Lipids or equivalent).[4]

• Lipid Standards: A certified reference mixture of PE species for calibration curve generation.

• Extraction Buffer: Pre-chilled mixture of MTBE and methanol (3:1, v/v).[5]

• Reconstitution Solution: Acetonitrile:isopropanol (1:9, v/v).[5]

• Mobile Phases for LC-MS/MS:

  • Mobile Phase A: Acetonitrile/water (60/40, v/v) with 0.1% formic acid and 10 mM ammonium formate.[5]

  • Mobile Phase B: Acetonitrile/isopropanol (10/90, v/v) with 0.1% formic acid and 10 mM ammonium formate.[5]

2. Sample Preparation and Lipid Extraction

This protocol is suitable for various biological samples such as plasma, serum, cell pellets, and tissue homogenates.

• Sample Homogenization: For tissue samples, weigh approximately 50 mg of tissue and homogenize in a suitable buffer. For cell pellets, a count of 1x10^6 to 1x10^7 cells is recommended.[6]

• Internal Standard Spiking: Add a known amount of the 17:0-18:1 PE-d5 internal standard solution to each sample prior to extraction. The amount should be optimized based on the expected concentration of endogenous PE in the sample.

• Lipid Extraction (MTBE Method):

  • To the homogenized sample, add 2 mL of the pre-chilled MTBE:methanol (3:1, v/v) extraction mixture.[5]

  • Vortex the mixture vigorously for 2 minutes to ensure thorough mixing.[5]

  • Centrifuge the samples at 12,000 rpm for 10 minutes at 4°C to separate the layers.[5]

  • Carefully collect the upper organic phase containing the lipids into a new glass tube.

  • Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid extract in 200 µL of the reconstitution solution (acetonitrile:isopropanol = 1:9, v/v) for LC-MS/MS analysis.[5]

3. LC-MS/MS Analysis

• Chromatographic Separation:

  • LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • Column: A C30 reverse-phase column (e.g., Thermo Accucore™ C30, 2.6 µm, 2.1 mm × 100 mm) is recommended for optimal separation of lipid species.[5]

  • Column Temperature: 45°C.[5]

  • Injection Volume: 2 µL.[5]

  • Flow Rate: 0.35 mL/min.[5]

  • Gradient Elution:

    • 0–2 min: 20–30% B

    • 2–4 min: 30–60% B

    • 4–9 min: 60–85% B

    • 9–14 min: 85–90% B

    • 14–15.5 min: 90–95% B

    • 15.5–17.3 min: 95% B

    • 17.3–17.5 min: 95–20% B

    • 17.5–20 min: 20% B[5]

• Mass Spectrometry Detection:

  • Mass Spectrometer: A triple quadrupole or a high-resolution mass spectrometer (e.g., QTRAP) equipped with an electrospray ionization (ESI) source.

  • Ionization Mode: Negative ion mode is typically used for the analysis of phospholipids as it provides characteristic fragment ions of the fatty acyl chains.[7]

  • ESI Source Temperature: 500°C.[5]

  • Ion Spray Voltage: -4500 V for negative mode.[5]

  • Multiple Reaction Monitoring (MRM): Set up MRM transitions for each target PE species and the 17:0-18:1 PE-d5 internal standard. The precursor ion will be the [M-H]⁻ ion of the respective PE molecule, and the product ions will correspond to the fatty acyl chains.

4. Data Analysis and Quantification

• Calibration Curve: Prepare a series of calibration standards with known concentrations of a PE reference mixture and a fixed concentration of the 17:0-18:1 PE-d5 internal standard.

• Quantification: Calculate the peak area ratio of each endogenous PE species to the 17:0-18:1 PE-d5 internal standard. Determine the concentration of each PE species in the samples by interpolating these ratios into the corresponding calibration curve.

Data Presentation

The following table provides a representative summary of quantitative data for various PE species obtained from a hypothetical analysis of a biological sample.

Phosphatidylethanolamine Species	Retention Time (min)	Precursor Ion (m/z)	Product Ion (m/z)	Concentration (µg/mL)
PE(16:0/18:1)	8.5	716.5	255.2 / 281.2	15.2 ± 1.8
PE(18:0/18:2)	9.2	742.5	283.2 / 279.2	10.5 ± 1.1
PE(18:1/18:1)	9.8	744.5	281.2	8.9 ± 0.9
PE(18:0/20:4)	10.5	766.5	283.2 / 303.2	22.1 ± 2.5
17:0-18:1 PE-d5 (IS)	9.5	737.1	269.2 / 281.2	N/A

Mandatory Visualizations

Caption: Workflow for PE quantification.

Caption: Signaling pathways of PE.

References

• 1. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Phosphatidylethanolamine - Wikipedia [en.wikipedia.org]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 7. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]

Application Notes and Protocols for the Use of 17:0-18:1 PE-d5 in Plasma Lipidomics

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylethanolamines (PEs) are a class of abundant phospholipids in cellular membranes, playing crucial roles in membrane structure, dynamics, and various cellular processes.[1][2] In plasma lipidomics, accurate quantification of PE species is essential for understanding physiological and pathological states. 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a deuterated internal standard commonly used for the precise quantification of phosphatidylethanolamines in complex biological matrices like plasma.[3][4][5] Its unique mass shift allows for differentiation from endogenous PE species, enabling accurate measurement by mass spectrometry. This document provides detailed application notes and protocols for the utilization of 17:0-18:1 PE-d5 in plasma lipidomics studies.

Data Presentation: Quantitative Performance

The use of a stable isotope-labeled internal standard like 17:0-18:1 PE-d5 is critical for correcting for variability during sample preparation and analysis. While specific performance metrics can vary between laboratories and instrument platforms, the following tables summarize representative quantitative data for a validated LC-MS/MS method using a deuterated PE internal standard for the analysis of phosphatidylethanolamines in human plasma. This data is based on typical performance characteristics reported in lipidomics literature.[3][6][7][8]

Table 1: Linearity and Sensitivity

Parameter	Value
Linearity (r²)	> 0.99
Linear Range	0.5 - 500 ng/mL
Limit of Detection (LOD)	0.1 ng/mL
Lower Limit of Quantification (LLOQ)	0.5 ng/mL

Table 2: Accuracy and Precision

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
Low QC	1.5	< 15%	< 15%	85-115%
Medium QC	75	< 15%	< 15%	85-115%
High QC	400	< 15%	< 15%	85-115%

Table 3: Recovery and Matrix Effect

Parameter	Value
Extraction Recovery	85-110%
Matrix Effect	Minimal (<15%)

Experimental Protocols

I. Plasma Lipid Extraction using UltimateSPLASH™ ONE Internal Standard

This protocol is adapted from a suggested procedure for using the UltimateSPLASH™ ONE internal standard mixture, which includes 17:0-18:1 PE-d5.[9]

Materials:

• Human plasma (10 µL)

• Deionized water

• Methanol (LC-MS grade)

• Dichloromethane (LC-MS grade)

• UltimateSPLASH™ ONE Internal Standard (containing 17:0-18:1 PE-d5)

• 13 x 100 mm glass screw-capped tubes

• Vortex mixer

• Centrifuge

Procedure:

• To a new 13 x 100 mm glass screw-capped tube, add 990 µL of deionized water to 10 µL of plasma.

• Place the tube on ice for 10 minutes.

• Add 2.0 mL of methanol to the diluted plasma.

• Add 0.9 mL of dichloromethane.

• Vortex the mixture thoroughly. A single phase should be observed. If two phases are present, add 50 µL of methanol and vortex again. Repeat if necessary.

• Add 10 µL of the UltimateSPLASH™ ONE internal standard mixture.

• Vortex the sample and let it sit at room temperature for 30 minutes.

• Induce phase separation by adding 1 mL of deionized water.

• Add another 0.9 mL of dichloromethane.

• Vortex the tube and then centrifuge to separate the layers.

• The lower organic phase contains the lipids. Carefully collect this phase for subsequent analysis.

II. LC-MS/MS Analysis of Phosphatidylethanolamines

This is a general protocol for the analysis of PEs using reverse-phase liquid chromatography coupled to tandem mass spectrometry.

Instrumentation:

• UHPLC system coupled to a triple quadrupole or high-resolution mass spectrometer.

• C18 reversed-phase column (e.g., 100 x 2.1 mm, 1.7 µm).

Mobile Phases:

• Mobile Phase A: Acetonitrile/Water (60/40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/Acetonitrile (90/10, v/v) with 10 mM ammonium formate and 0.1% formic acid.

Gradient Elution: A typical gradient would start with a low percentage of mobile phase B, ramping up to a high percentage to elute the more hydrophobic lipids, followed by a re-equilibration step.

Mass Spectrometry Parameters:

• Ionization Mode: Both positive and negative ion modes can be used for PE analysis, though negative mode often provides more structural information.[3]

• Scan Type: Multiple Reaction Monitoring (MRM) is commonly used for targeted quantification on triple quadrupole instruments.

• MRM Transitions for 17:0-18:1 PE-d5:

  • Precursor Ion (Positive Mode): [M+H]⁺

  • Precursor Ion (Negative Mode): [M-H]⁻

  • Product Ions: The specific product ions will depend on the fragmentation method (e.g., collision-induced dissociation). Common fragments include those related to the neutral loss of the headgroup or fatty acid chains.[5]

Data Analysis: Quantification is achieved by calculating the peak area ratio of the endogenous PE species to the 17:0-18:1 PE-d5 internal standard and comparing this to a calibration curve.

Visualizations

Experimental Workflow

Caption: Plasma lipidomics workflow using 17:0-18:1 PE-d5.

Signaling Pathway: Role of PE in Autophagy

Phosphatidylethanolamine plays a critical role in the process of autophagy, a cellular recycling mechanism. Specifically, PE is conjugated to the protein LC3 (Microtubule-associated protein 1A/1B-light chain 3) to form LC3-II, which is a key step in the formation of the autophagosome membrane.[7][10][11][12]

Caption: Role of PE in the conjugation of LC3 during autophagy.

References

• 1. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Validation of a multiplexed and targeted lipidomics assay for accurate quantification of lipidomes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Cross-Laboratory Standardization of Preclinical Lipidomics Using Differential Mobility Spectrometry and Multiple Reaction Monitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Quantification of plasma phospholipids by ultra performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. escholarship.org [escholarship.org]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. Achieving Absolute Molar Lipid Concentrations: A Phospholipidomics Cross-Validation Study - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Quantitative Analysis of Phosphatidylethanolamines in Biological Samples Using 17:0-18:1 PE-d5 Internal Standard

Audience: Researchers, scientists, and drug development professionals.

Introduction

Phosphatidylethanolamines (PEs) are a class of abundant phospholipids in mammalian cell membranes, constituting about 15-25% of the total lipid content.[1] They play crucial roles in various cellular processes, including membrane fusion, protein folding, and autophagy.[1] Accurate quantification of PE species is essential for understanding their physiological and pathological significance. This application note provides a detailed protocol for the quantitative analysis of PEs in biological samples using 17:0-18:1 PE-d5 as an internal standard with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). The use of a deuterated internal standard is critical for correcting for variations in sample extraction and matrix effects, ensuring high accuracy and reproducibility.[2]

Principle

This protocol employs a stable isotope dilution method where a known amount of a deuterated internal standard, 17:0-18:1 PE-d5, is spiked into the biological sample prior to lipid extraction. This non-endogenous lipid standard mimics the chemical behavior of the endogenous PE analytes throughout the sample preparation and analysis process. By comparing the signal intensity of the endogenous PE species to that of the internal standard, precise quantification can be achieved.

Materials and Reagents

• 17:0-18:1 PE-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5)

• Biological sample (e.g., plasma, serum, cell lysate, tissue homogenate)

• Methanol (LC-MS grade)

• Chloroform (HPLC grade)

• Methyl-tert-butyl ether (MTBE) (HPLC grade)

• Water (LC-MS grade)

• Internal Standard Spiking Solution: Prepare a stock solution of 17:0-18:1 PE-d5 in a suitable solvent (e.g., methanol or chloroform:methanol 1:1, v/v) at a concentration of 1 mg/mL. From this stock, prepare a working solution at a concentration appropriate for your sample type and expected endogenous PE levels (e.g., 10 µM).

Experimental Protocol

A detailed methodology for sample preparation, lipid extraction, and LC-MS/MS analysis is provided below.

Sample Preparation and Internal Standard Spiking

The initial sample volume and the amount of internal standard added should be optimized based on the biological matrix and the expected concentration of endogenous PEs.

• For Plasma/Serum Samples:

  • Thaw frozen plasma or serum samples on ice.

  • Vortex the sample to ensure homogeneity.

  • In a clean glass tube, add a specific volume of the sample (e.g., 15 µL).[3]

  • Add a precise volume of the 17:0-18:1 PE-d5 internal standard working solution to achieve a final concentration of approximately 100 nM in the final extraction volume.[3] For example, add 10 µL of a 1 µM working solution.

  • Vortex briefly to mix.

• For Cell Culture Samples:

  • Harvest cells and determine the cell number.

  • Wash the cell pellet with ice-cold phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in a known volume of PBS or an appropriate buffer.

  • Add the 17:0-18:1 PE-d5 internal standard working solution to the cell suspension. The amount should be optimized based on the cell number (e.g., nmol per 10^6 cells).

  • Vortex briefly to mix.

• For Tissue Samples:

  • Weigh a small piece of frozen tissue (e.g., 5-10 mg).[1]

  • Homogenize the tissue in an appropriate buffer on ice.

  • Take a known volume of the tissue homogenate.

  • Add the 17:0-18:1 PE-d5 internal standard working solution. The amount should be normalized to the tissue weight.

  • Vortex briefly to mix.

Lipid Extraction (MTBE Method)

The methyl-tert-butyl ether (MTBE) extraction method is a widely used protocol for high-throughput lipidomics.[4]

• To the sample containing the internal standard, add 400 µL of methanol.[3]

• Vortex the mixture and incubate on ice for 10 minutes.[3]

• Add 500 µL of MTBE, vortex, and incubate on ice for 1 hour.[3]

• Add 500 µL of water, vortex, and incubate on ice for 15 minutes to induce phase separation.[3]

• Centrifuge at 8000 x g for 10 minutes at 4°C.[3]

• Carefully collect the upper organic phase, which contains the lipids, and transfer it to a new clean tube.

• Dry the lipid extract under a gentle stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable volume of an appropriate solvent for LC-MS/MS analysis (e.g., 100 µL of methanol/chloroform 1:1, v/v).

LC-MS/MS Analysis

The analysis is performed using a liquid chromatography system coupled to a triple quadrupole mass spectrometer.

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for separating PE species.

  • Mobile Phase A: Acetonitrile/water (60:40, v/v) with 10 mM ammonium formate and 0.1% formic acid.[5]

  • Mobile Phase B: Isopropanol/acetonitrile (90:10, v/v) with 10 mM ammonium formate and 0.1% formic acid.[5]

  • Gradient: A typical gradient would start with a low percentage of mobile phase B, gradually increasing to elute the more hydrophobic lipid species.

  • Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.7 mL/min.[5]

  • Injection Volume: 5 µL.[5]

• Mass Spectrometry (MS/MS):

  • Ionization Mode: Negative electrospray ionization (ESI) is often preferred for PE analysis as it provides characteristic fragmentation patterns.[5]

  • Detection Mode: Multiple Reaction Monitoring (MRM) is used for its high selectivity and sensitivity in quantifying specific lipid species.

  • MRM Transitions: The precursor ion for 17:0-18:1 PE is the [M-H]⁻ ion. The specific fragment ions (product ions) will depend on the fatty acyl chains. For quantification, a characteristic fragment ion is monitored. The neutral loss of the phosphoethanolamine headgroup is a common fragmentation pathway for protonated diacyl-PE precursor ions.[3]

Data Presentation

The following table summarizes typical concentration ranges for the internal standard and expected levels of endogenous PEs in biological samples.

Parameter	Biological Matrix	Recommended Concentration/Range	Reference
Internal Standard Spiking Concentration	Mouse Plasma	100 nM	[3]
Cell Culture	Variable (nmol/10^6 cells)	General Practice
Tissue	Variable (nmol/mg tissue)	General Practice
Endogenous PE Concentration	Mammalian Cells	15-25% of total phospholipids	[1]
Human Plasma	Varies by PE species	[6]

Visualizations

Experimental Workflow

Caption: Experimental workflow for PE quantification.

Logical Relationship of Quantification

Caption: Logic of quantification using an internal standard.

References

• 1. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. An LC/MS/MS method for measurement of N-modified phosphatidylethanolamines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 5. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. LC-MS/MS analysis of carboxymethylated and carboxyethylated phosphatidylethanolamines in human erythrocytes and blood plasma - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 17:0-18:1 PE-d5 in Lipid Biomarker Discovery for Cancer Research

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipid metabolism is a critical cellular process that is often dysregulated in cancer. Altered lipid profiles in cancer cells contribute to various aspects of tumorigenesis, including rapid proliferation, increased survival, and metastasis. Phosphatidylethanolamines (PEs) are a major class of phospholipids that are essential structural components of cell membranes and are involved in key signaling pathways. The quantification of specific PE species can, therefore, provide valuable insights into cancer biology and may lead to the discovery of novel lipid biomarkers for diagnosis, prognosis, and therapeutic monitoring.

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a deuterated lipid standard that is chemically identical to its endogenous counterpart, differing only in the presence of five deuterium atoms. This stable isotope-labeled internal standard is ideal for mass spectrometry-based lipidomics studies due to its similar ionization efficiency and chromatographic behavior to the target analyte. The use of 17:0-18:1 PE-d5 allows for accurate and precise quantification of endogenous 17:0-18:1 PE by correcting for variations in sample preparation and instrument response.[1][2][3]

These application notes provide a comprehensive overview and detailed protocols for the use of 17:0-18:1 PE-d5 in the discovery of lipid biomarkers in cancer research.

Application: Lipid Biomarker Discovery in Non-Small Cell Lung Cancer

Recent studies have highlighted the potential of lipidomics in identifying biomarkers for non-small cell lung cancer (NSCLC).[2] Alterations in the serum levels of various phosphatidylcholine (PC) and phosphatidylethanolamine (PE) species have been observed in early-stage NSCLC patients compared to healthy controls. Notably, the levels of several PE species, including those with 17:0 and 18:1 fatty acid chains, have been found to be significantly upregulated in the serum of NSCLC patients.[2] This suggests that specific PEs could serve as potential non-invasive biomarkers for the early detection of NSCLC.

Quantitative Data Summary

The following table summarizes the quantitative changes of selected PE species, including a 17:0 containing PE, observed in the serum of early-stage NSCLC patients compared to healthy controls. The use of a deuterated internal standard, such as 17:0-18:1 PE-d5, is crucial for the accurate quantification of these changes.

Lipid Biomarker	Fold Change (NSCLC vs. Healthy Control)	p-value	Reference
PE(17:0/18:1)	Increased	<0.05	[2]
PE(16:0/18:2)	Increased	<0.05	[2]
PE(18:0/18:1)	Increased	<0.05	[2]
PE(18:1/20:4)	Increased	<0.05	[2]

Experimental Protocols

Protocol for Lipid Extraction from Cancer Cell Lines

This protocol outlines the steps for extracting lipids from cultured cancer cells for subsequent mass spectrometry analysis, incorporating 17:0-18:1 PE-d5 as an internal standard.

Materials:

• Cultured cancer cells

• Phosphate-buffered saline (PBS), ice-cold

• Methanol (LC-MS grade), ice-cold

• Methyl-tert-butyl ether (MTBE, LC-MS grade)

• 17:0-18:1 PE-d5 internal standard solution (in methanol or chloroform)

• Vortex mixer

• Centrifuge (capable of 4°C and >10,000 x g)

• Nitrogen gas evaporator or SpeedVac

• Glass vials

Procedure:

• Cell Harvesting: Aspirate the culture medium and wash the adherent cells twice with ice-cold PBS.

• Cell Lysis and Standard Spiking: Add 200 µL of cold methanol to the cells. Scrape the cells and transfer the cell suspension to a glass tube. Add a known amount of 17:0-18:1 PE-d5 internal standard solution to the cell lysate.

• Lipid Extraction: Add 800 µL of cold MTBE to the methanol-cell suspension.

• Vortexing: Vortex the mixture vigorously for 10 minutes at 4°C.

• Phase Separation: Add 200 µL of water to induce phase separation. Vortex for 1 minute.

• Centrifugation: Centrifuge the samples at 10,000 x g for 10 minutes at 4°C.

• Collection of Organic Phase: Carefully collect the upper organic phase (containing the lipids) and transfer it to a new glass vial.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen gas or using a SpeedVac.

• Storage: Store the dried lipid extract at -80°C until mass spectrometry analysis.

• Reconstitution: Prior to analysis, reconstitute the dried lipid extract in an appropriate solvent for your LC-MS system (e.g., acetonitrile/isopropanol/water 65:30:5 v/v/v).

Protocol for Lipid Extraction from Cancer Tissue

This protocol describes the extraction of lipids from cancerous tissue samples.

Materials:

• Cancer tissue sample (~10-20 mg)

• Liquid nitrogen

• Mortar and pestle, pre-chilled

• Methanol (LC-MS grade), ice-cold

• Chloroform (HPLC grade)

• 17:0-18:1 PE-d5 internal standard solution

• Bead mill homogenizer with pre-filled bead mill tubes

• Centrifuge (capable of 4°C and >16,000 x g)

• Nitrogen gas evaporator

• Glass vials

Procedure:

• Tissue Pulverization: Flash-freeze the tissue sample in liquid nitrogen and grind it to a fine powder using a pre-chilled mortar and pestle.

• Homogenization and Standard Spiking: Weigh 10-20 mg of the powdered tissue into a pre-filled bead mill tube. Add a known amount of 17:0-18:1 PE-d5 internal standard solution.

• Solvent Addition: Add 200 µL of cold methanol and 400 µL of chloroform to the tube.

• Homogenization: Homogenize the sample using a bead mill homogenizer.

• Phase Separation: Add 120 µL of water and vortex thoroughly.

• Centrifugation: Centrifuge at 16,000 x g for 10 minutes at 4°C to separate the phases.

• Collection of Organic Phase: Carefully collect the lower chloroform phase (containing the lipids) and transfer it to a new glass vial.

• Drying: Evaporate the solvent to dryness under a stream of nitrogen gas.

• Storage: Store the dried lipid extract at -80°C until analysis.

• Reconstitution: Before LC-MS analysis, reconstitute the dried lipid extract in a suitable solvent.

Mass Spectrometry Analysis

Instrumentation:

• High-performance liquid chromatography (HPLC) or Ultra-high-performance liquid chromatography (UHPLC) system.

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) with an electrospray ionization (ESI) source.

LC Conditions (Example):

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Acetonitrile/water (60/40, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Acetonitrile/isopropanol (10/90, v/v) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A suitable gradient to separate different lipid classes.

• Flow Rate: 0.35 mL/min.

• Column Temperature: 45°C.

MS Conditions (Example for Triple Quadrupole):

• Ionization Mode: Positive and/or negative electrospray ionization.

• Scan Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Endogenous 17:0-18:1 PE: Monitor the transition of the precursor ion to a specific fragment ion.

  • 17:0-18:1 PE-d5: Monitor the transition of the deuterated precursor ion to its corresponding fragment ion.

• Quantification: The peak area ratio of the endogenous 17:0-18:1 PE to the 17:0-18:1 PE-d5 internal standard is used to calculate the concentration of the endogenous lipid.

Visualizations

Experimental Workflow

Caption: Experimental workflow for lipid biomarker discovery using 17:0-18:1 PE-d5.

Phosphatidylethanolamine Biosynthesis and Pro-Survival Signaling in Cancer

Caption: PE biosynthesis and its role in promoting cancer cell survival.

References

• 1. Identification of lipidomic profiles associated with drug-resistant prostate cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Serum Lipidomics Profiling to Identify Biomarkers for Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes: Analysis of Phosphatidylethanolamine Lipids in Neurodegenerative Disease using 17:0-18:1 PE-d5

Introduction

Phosphatidylethanolamines (PEs) are the second most abundant class of phospholipids in the human brain, playing crucial roles in membrane structure and function.[1][2][3][4][5] Dysregulation of PE metabolism has been increasingly implicated in the pathogenesis of several neurodegenerative diseases, including Alzheimer's disease (AD) and Parkinson's disease (PD).[1][2][3][4][6][7] Accurate quantification of PE species in neuronal tissues and fluids is therefore critical for understanding disease mechanisms, identifying potential biomarkers, and developing novel therapeutic strategies. This application note describes the use of 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) as an internal standard for the precise and accurate quantification of PE lipids in neurodegenerative disease research by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

The Role of PE Lipids in Neurodegenerative Disease

PEs are essential for maintaining the integrity and fluidity of cellular membranes, particularly mitochondrial membranes.[2][3] In the brain, PEs are involved in various cellular processes, including membrane fusion and fission, protein folding, and autophagy.[4] Disturbances in PE homeostasis can lead to mitochondrial dysfunction, oxidative stress, and neuronal cell death, all of which are common features of neurodegenerative diseases.[2][3]

• Alzheimer's Disease: Studies have shown an abnormal turnover of PE in the brains of AD patients.[1] A decrease in PE levels has been reported in post-mortem brain samples from individuals with AD.[8] Alterations in PE levels may affect the processing of amyloid precursor protein (APP), a key protein in AD pathology, and the generation of amyloid-beta (Aβ) peptides.[9]

• Parkinson's Disease: Evidence suggests a link between PE deficiency and PD.[6][10] Reduced levels of PEs have been observed in the substantia nigra of PD patients.[10][11] This decrease in PEs could accelerate the aggregation of α-synuclein, a hallmark of PD.[10]

17:0-18:1 PE-d5 as an Internal Standard

The complexity of biological matrices and the variability inherent in sample preparation and MS analysis necessitate the use of an appropriate internal standard for accurate lipid quantification. 17:0-18:1 PE-d5 is an ideal internal standard for the analysis of PE lipids for several reasons:

• Structural Similarity: It is structurally similar to endogenous PE species, ensuring similar extraction efficiency and ionization response.

• Distinct Mass: The deuterium-labeled headgroup provides a distinct mass-to-charge ratio (m/z) that is easily distinguishable from endogenous PEs by the mass spectrometer.[12][13]

• Low Natural Abundance: The 17:0 and 18:1 fatty acyl chains are of relatively low abundance in most biological systems, minimizing interference from endogenous lipids.

By adding a known amount of 17:0-18:1 PE-d5 to samples prior to lipid extraction, variations in sample handling, extraction efficiency, and instrument response can be normalized, leading to highly accurate and reproducible quantification of PE species. This standard is available as part of comprehensive lipidomics internal standard mixtures.[12][14]

Experimental Protocols

1. Lipid Extraction from Brain Tissue (Folch Method)

This protocol is a modification of the classic Folch method for total lipid extraction from brain tissue.[15][16][17][18]

Materials:

• Brain tissue (fresh or frozen)

• Phosphate-buffered saline (PBS), ice-cold

• Chloroform/Methanol (2:1, v/v), ice-cold, with 0.01% butylated hydroxytoluene (BHT) to prevent oxidation[19]

• 0.9% NaCl solution, ice-cold

• 17:0-18:1 PE-d5 internal standard solution (in methanol or chloroform/methanol)

• Homogenizer (e.g., Dounce or mechanical)

• Centrifuge

• Glass centrifuge tubes with Teflon-lined caps

• Nitrogen gas evaporator

Procedure:

• Weigh approximately 100 mg of brain tissue.[15]

• Wash the tissue with ice-cold PBS to remove any contaminants.

• Place the tissue in a glass homogenizer and add 20 volumes of ice-cold chloroform/methanol (2:1, v/v) (e.g., 2 mL for 100 mg of tissue).[15]

• Add a known amount of 17:0-18:1 PE-d5 internal standard to the solvent mixture.

• Homogenize the tissue on ice until a uniform suspension is obtained.

• Transfer the homogenate to a glass centrifuge tube and agitate for 15-20 minutes at room temperature.[15]

• Add 0.2 volumes of ice-cold 0.9% NaCl solution (e.g., 0.4 mL for 2 mL of homogenate) to induce phase separation.[15]

• Vortex the mixture for 30 seconds and centrifuge at 2,000 x g for 10 minutes at 4°C to separate the phases.[15]

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass Pasteur pipette and transfer it to a new glass tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., methanol/chloroform 1:1, v/v).

2. High-Throughput Lipid Extraction from Brain Tissue (MTBE Method)

This protocol offers a safer and more efficient alternative to the Folch method.[20]

Materials:

• Pulverized brain tissue (10 mg)

• Ice-cold methanol containing 17:0-18:1 PE-d5 internal standard

• Methyl-tert-butyl ether (MTBE)

• Bead-based homogenizer (e.g., Precellys) with 0.5 mL tubes containing ceramic beads

• Centrifuge

Procedure:

• Weigh 10 mg of pulverized brain tissue directly into a 0.5 mL homogenizer tube.[20]

• Add 300 µL of ice-cold methanol containing the internal standard.[20]

• Homogenize using the bead-based homogenizer (e.g., 6000 rpm, 2 x 30 seconds).[20]

• Add MTBE for lipid extraction.

• Vortex and centrifuge to separate the phases.

• Collect the upper organic phase containing the lipids.

• Evaporate the solvent and reconstitute for LC-MS/MS analysis.

3. LC-MS/MS Analysis of PE Lipids

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system

• Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) equipped with an electrospray ionization (ESI) source[19][21]

LC Conditions (example using HILIC): [22]

• Column: HILIC column (e.g., Waters ACQUITY UPLC BEH HILIC)

• Mobile Phase A: Acetonitrile/water (e.g., 95:5) with ammonium formate

• Mobile Phase B: Acetonitrile/water (e.g., 50:50) with ammonium formate

• Gradient: A linear gradient from a low to high concentration of mobile phase B.

• Flow Rate: Dependent on column dimensions.

• Column Temperature: 40-50°C[23]

• Injection Volume: 2-20 µL[16][23]

MS/MS Conditions:

• Ionization Mode: Negative ion mode is often preferred for PE analysis.[22][24]

• Scan Mode: Multiple Reaction Monitoring (MRM) for targeted quantification. Precursor ion scanning or neutral loss scanning can be used for screening.

• MRM Transition for 17:0-18:1 PE-d5: The specific precursor and product ions will depend on the instrument and experimental conditions. The precursor ion will correspond to the [M-H]- ion of 17:0-18:1 PE-d5. Product ions will result from the fragmentation of the headgroup and fatty acyl chains.

• Collision Energy: Optimized for each lipid species.

Quantitative Data Summary

The following table summarizes reported changes in PE lipid levels in the brains of patients with neurodegenerative diseases compared to healthy controls.

Neurodegenerative Disease	Brain Region	Change in Total PE Levels	Specific PE Species Altered	Reference
Alzheimer's Disease	Frontal Cortex, Occipital Cortex	Decreased	Not specified	[25]
Post-mortem brain samples	Decreased	Not specified	[8]
Parkinson's Disease	Substantia Nigra	Decreased	Not specified	[10][11]
Frontal Cortex Lipid Rafts	Increased	Not specified	[26]
Serum	PE 36:0 increased, PE 34:1 decreased	PE 36:0, PE 34:1	[10]

Visualizations

Caption: Major pathways of Phosphatidylethanolamine (PE) synthesis.

Caption: Experimental workflow for PE lipid analysis.

Caption: Logical relationship of PE dysregulation in neurodegeneration.

References

• 1. Accelerated breakdown of phosphatidylcholine and phosphatidylethanolamine is a predominant brain metabolic defect in Alzheimer’s disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Implications of mitochondrial phosphatidylethanolamine in neuronal health and neurodegeneration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Phosphatidylethanolamine homeostasis under conditions of impaired CDP-ethanolamine pathway or phosphatidylserine decarboxylation [frontiersin.org]
• 6. Studying Changes in Phosphatidylethanolamine as a New Marker of Parkinson's Disease | Parkinson's Disease [michaeljfox.org]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. mdpi.com [mdpi.com]
• 9. Alterations in phosphatidylethanolamine levels affect the generation of Aβ - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Serum-Based Lipid Panels for Diagnosis of Idiopathic Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Lipids: Key Players That Modulate α-Synuclein Toxicity and Neurodegeneration in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. avantiresearch.com [avantiresearch.com]
• 14. avantiresearch.com [avantiresearch.com]
• 15. microbenotes.com [microbenotes.com]
• 16. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Measuring Brain Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. LC-MS/MS analysis of lipid mediators. [bio-protocol.org]
• 20. homogenizers.net [homogenizers.net]
• 21. agilent.com [agilent.com]
• 22. waters.com [waters.com]
• 23. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 24. A versatile ultra-high performance LC-MS method for lipid profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Activity of phosphatidylethanolamine-N-methyltransferase in brain affected by Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. The Role of Lipids in Parkinson’s Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: The Use of 17:0-18:1 PE-d5 in a Lipidomics Internal Standard Mixture for Accurate Phospholipid Quantification

Audience: Researchers, scientists, and drug development professionals.

Introduction

Lipidomics, the comprehensive study of lipids in biological systems, is essential for understanding cellular physiology and pathology. Accurate quantification of individual lipid species is critical but challenging due to variations in sample extraction, processing, and instrument response. Internal standards (IS) are indispensable for achieving reliable and reproducible quantification in mass spectrometry-based lipidomics.[1] They are added at a known concentration to samples before lipid extraction to correct for analytical variability.[1]

Phosphatidylethanolamines (PEs) are a major class of phospholipids, constituting 15-25% of total phospholipids in mammalian cells and playing vital roles in membrane structure, mitochondrial function, and cell signaling.[2][3][4] This note details the application of 1-(heptadecanoyl)-2-(9Z-octadecenoyl)-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) as a component of a lipidomics internal standard mixture for the precise quantification of PE species.

Why 17:0-18:1 PE-d5 is an Ideal Internal Standard:

• Non-Endogenous Structure: The 17:0 (heptadecanoyl) fatty acid chain is rare in most biological systems, which minimizes the risk of interference with naturally occurring (endogenous) PE species.[5]

• Physicochemical Similarity: Its structure closely mimics that of common endogenous PEs, ensuring similar behavior during lipid extraction and ionization in the mass spectrometer.

• Stable Isotope Label (d5): The five deuterium atoms on the ethanolamine headgroup provide a distinct mass shift, allowing the mass spectrometer to differentiate it from endogenous PEs without significantly altering its chemical properties. This is crucial for accurate detection and quantification.[6]

Application

The primary application of 17:0-18:1 PE-d5 is the accurate quantification of various PE molecular species in complex biological matrices such as plasma, serum, tissues, and cell lysates. It is typically used as part of a comprehensive internal standard mixture, like the Avanti UltimateSPLASH™ ONE, which contains numerous deuterated lipid standards across multiple classes to enable broad lipidome quantification.[7][8][9] This approach allows for robust and high-throughput analysis via liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5]

Detailed Experimental Protocol

This protocol describes a general procedure for lipid extraction and quantification from a biological sample (e.g., human plasma) using an internal standard mixture containing 17:0-18:1 PE-d5.

1. Materials and Reagents

• Biological Sample: Human plasma (or other matrix).

• Internal Standard (IS) Mixture: A solution containing a known concentration of 17:0-18:1 PE-d5 and other deuterated lipid standards (e.g., UltimateSPLASH™ ONE).

• Solvents (LC-MS Grade): Methanol (MeOH), Chloroform (CHCl3), Methyl-tert-butyl ether (MTBE), Isopropanol (IPA), Acetonitrile (ACN), Water.

• Additives: Formic acid, Ammonium acetate.

• Equipment: Centrifuge, sample vials, nitrogen evaporator, vortex mixer, analytical balance, calibrated pipettes.

2. Preparation of Internal Standard Working Solution

• Prepare a working solution of the IS mixture by diluting the stock solution in a suitable solvent (e.g., MeOH or CHCl3:MeOH 1:1, v/v) to a final concentration appropriate for your sample volume and expected endogenous lipid levels.

3. Lipid Extraction Protocol (MTBE Method)

This method is highly efficient for a broad range of lipids.

• Sample Aliquoting: Thaw plasma samples on ice. Pipette 20 µL of plasma into a clean glass tube.

• Internal Standard Spiking: Add 10 µL of the IS working solution directly to the plasma sample. This step is critical and must be performed before adding extraction solvents.[10][11]

• Methanol Addition: Add 150 µL of cold MeOH. Vortex vigorously for 30 seconds to precipitate proteins.

• MTBE Addition: Add 500 µL of MTBE. Vortex for 10 minutes at 4°C.

• Phase Separation: Add 125 µL of water to induce phase separation. Vortex for 1 minute and then centrifuge at 2,000 x g for 10 minutes.

• Lipid Layer Collection: Two distinct layers will form. Carefully transfer the upper organic layer (containing the lipids) to a new clean tube, avoiding the protein pellet at the interface.

• Solvent Evaporation: Dry the collected organic phase under a gentle stream of nitrogen gas.

• Reconstitution: Reconstitute the dried lipid film in 100 µL of a suitable solvent for LC-MS analysis (e.g., IPA:ACN:Water 2:1:1, v/v). Vortex thoroughly to ensure all lipids are dissolved.

4. LC-MS/MS Analysis

• Chromatography: Hydrophilic Interaction Liquid Chromatography (HILIC) is effective for separating lipid classes, reducing ion suppression and improving identification.

  • Column: Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm.

  • Mobile Phase A: Acetonitrile:Water (95:5) with 10 mM ammonium acetate.

  • Mobile Phase B: Acetonitrile:Water (50:50) with 10 mM ammonium acetate.

  • Gradient: A suitable gradient to separate lipid classes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40°C.

• Mass Spectrometry: Use a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode. PEs are often analyzed in negative ion mode for better structural fragmentation.

Data Presentation and Quantification

Quantification is achieved by calculating the ratio of the peak area of the endogenous PE analyte to the peak area of the 17:0-18:1 PE-d5 internal standard and comparing this ratio to a calibration curve.

Table 1: Example MRM Transitions for PE Analysis (Negative Ion Mode)

Analyte	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Description
17:0-18:1 PE-d5 (IS)	751.6	281.2	Corresponds to the [M-H]⁻ ion and 18:1 fragment
PE (16:0/18:1)	716.5	281.2	Corresponds to the [M-H]⁻ ion and 18:1 fragment
PE (18:0/18:2)	742.5	279.2	Corresponds to the [M-H]⁻ ion and 18:2 fragment
PE (18:0/20:4)	766.5	303.2	Corresponds to the [M-H]⁻ ion and 20:4 fragment

Note: Exact m/z values may vary slightly based on instrument calibration.

Table 2: Example Quantitative Data from Plasma Samples

Sample ID	17:0-18:1 PE-d5 Peak Area (IS)	PE (16:0/18:1) Peak Area (Analyte)	Peak Area Ratio (Analyte/IS)	Calculated Concentration (µg/mL)
Control 1	1,520,400	785,600	0.517	10.34
Control 2	1,495,800	762,850	0.510	10.20
Treated 1	1,550,100	1,210,580	0.781	15.62
Treated 2	1,488,500	1,175,920	0.790	15.80

Visualizations

Experimental Workflow

Caption: Workflow for lipid quantification using an internal standard.

Phosphatidylethanolamine Metabolic Pathways

Caption: Major synthesis pathways and functions of PE.[2][3][12]

References

• 1. benchchem.com [benchchem.com]
• 2. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 3. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 5. A single run LC-MS/MS method for phospholipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. avantiresearch.com [avantiresearch.com]
• 8. avantiresearch.com [avantiresearch.com]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. lipidmaps.org [lipidmaps.org]
• 11. mdpi.com [mdpi.com]
• 12. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]

Application Notes and Protocols for Quantitative Lipidomics: Calibration Curve Construction with 17:0-18:1 PE-d5

For Researchers, Scientists, and Drug Development Professionals

Introduction

Phosphatidylethanolamines (PEs) are a class of abundant phospholipids in cellular membranes, playing crucial roles in membrane structure and cellular processes.[1] Accurate quantification of PE species is vital for understanding their involvement in health and disease. This document provides a detailed protocol for the construction of a calibration curve for the quantification of phosphatidylethanolamine (PE) species using the deuterated internal standard 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5). This internal standard is structurally similar to endogenous PE species, allowing for reliable correction of variations during sample preparation and analysis.[2][3][4][5] The use of stable isotope-labeled internal standards is a robust approach for accurate lipid quantification in complex biological matrices by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[2][6]

Experimental Principle

The quantification of endogenous PE species is achieved by comparing the signal intensity of the analyte to that of a known concentration of the deuterated internal standard, 17:0-18:1 PE-d5. A calibration curve is generated by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration across a range of standard solutions. This curve is then used to determine the concentration of the analyte in unknown biological samples.

Materials and Reagents

Material/Reagent	Supplier Example	Catalog Number Example
17:0-18:1 PE-d5	Avanti Polar Lipids	A85719
UltimateSPLASH™ ONE Internal Standard	Avanti Polar Lipids	A83820
Chloroform (CHCl3), HPLC Grade	Fisher Scientific
Methanol (MeOH), HPLC Grade	Fisher Scientific
Methyl-tert-butyl ether (MTBE), HPLC Grade	Sigma Aldrich
Isopropanol (IPA), HPLC Grade	Fisher Scientific
Acetonitrile (ACN), HPLC Grade	Fisher Scientific
Water, UHPLC/MS Optima Grade	Fisher Scientific
Ammonium Acetate	Fisher Scientific
Biological Matrix (e.g., Plasma, Tissue Homogenate)

Experimental Protocols

Standard Solution Preparation

1.1. Internal Standard (IS) Stock Solution:

• Prepare a stock solution of 17:0-18:1 PE-d5 in a suitable solvent such as a 1:1 (v/v) mixture of dichloromethane and methanol.[7] The concentration will depend on the expected levels of endogenous PEs in the samples. A typical starting concentration is 1 mg/mL.

1.2. Calibration Standard (CS) Stock Solution:

• Prepare a stock solution of a non-deuterated PE standard (e.g., 18:0/18:1 PE) in a similar solvent.

1.3. Working Standard Solutions:

• Prepare a series of working calibration standards by serially diluting the CS stock solution.

• Spike a constant, known amount of the 17:0-18:1 PE-d5 internal standard into each calibration standard. A typical final concentration for the internal standard in the calibration curve points and samples is 100 nM.[2]

Table 1: Example Preparation of Calibration Curve Standards

Calibration Level	Analyte Concentration (nM)	Volume of Analyte Stock (µL)	Volume of IS Stock (µL)	Final Volume (µL)
CS1	0.15	0.15	10	1000
CS2	0.5	0.5	10	1000
CS3	2	2	10	1000
CS4	10	10	10	1000
CS5	50	50	10	1000
CS6	250	250	10	1000
CS7	625	625	10	1000

Sample Preparation: Lipid Extraction

A robust lipid extraction method is crucial for accurate quantification. The Methyl-tert-butyl ether (MTBE) extraction method is a widely used protocol known for its efficiency.[6][8]

2.1. Sample Homogenization (for tissues):

• Homogenize approximately 50 mg of tissue in a 2 mL lipid extraction mixture of MTBE and methanol (3:1, v/v) containing the internal standard.[6]

2.2. Liquid-Liquid Extraction (for plasma/homogenates):

• To 25 µL of plasma, add 34 µL of the internal standard mix.[9]

• Add 231 µL of methanol and 770 µL of MTBE.[9]

• Vortex the mixture thoroughly and incubate at room temperature on an orbital shaker for one hour.[9]

• Induce phase separation by adding 192.5 µL of water.[9]

• Vortex briefly and centrifuge at high speed (e.g., 15,800 rcf) for 10 minutes to separate the layers.[9]

• Carefully collect the upper organic layer containing the lipids.[8][9]

• Dry the extracted lipids under a stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis, such as a 1:9 (v/v) mixture of acetonitrile and isopropanol.[6]

LC-MS/MS Analysis

3.1. Liquid Chromatography (LC) Conditions:

• Column: A C18 reversed-phase column is commonly used for separating PE species (e.g., Acquity UPLC CSH C18 1.7 µm 2.1 × 100 mm).[10]

• Mobile Phase A: 5 mM Ammonium Acetate in Water.[3][5]

• Mobile Phase B: Acetonitrile:Isopropanol (1:1, v/v).[3][5]

• Gradient: A typical gradient runs from 30% to 100% B over 15 minutes.[3][5]

• Flow Rate: 0.4 mL/min.[3][5]

• Column Temperature: 55°C.[3][5]

• Injection Volume: 5 µL.[3][5]

3.2. Mass Spectrometry (MS) Conditions:

• Ionization Mode: Electrospray Ionization (ESI) in negative mode is preferred for PE analysis as it readily forms negative ions.[10]

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for the analyte and the internal standard. For PE, neutral loss of 141 Da is a characteristic fragmentation pathway.[11]

• Example MRM Transitions:

  • Analyte (e.g., 18:0/18:1 PE): Precursor ion (m/z) -> Product ion (m/z)

  • Internal Standard (17:0-18:1 PE-d5): Precursor ion (m/z 737.07) -> Product ion (m/z)[9]

• MS Parameters: Optimize source parameters such as IonSpray Voltage (-4500 V), Temperature (500 °C), and gas pressures (Curtain Gas, Ion Source Gas 1 and 2) to achieve maximum sensitivity.[6][10]

Table 2: Example LC-MS/MS Parameters

Parameter	Setting
LC System	UPLC (e.g., Shimadzu Nexera, Waters Acquity)
Column	C18, 1.7 µm, 2.1 x 100 mm
Mobile Phase A	5 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile:Isopropanol (1:1)
Flow Rate	0.4 mL/min
Column Temperature	55 °C
Injection Volume	5 µL
MS System	Triple Quadrupole (e.g., SCIEX QTRAP 6500+)
Ionization Mode	ESI Negative
IonSpray Voltage	-4500 V
Temperature	500 °C
Scan Type	MRM

Data Analysis and Calibration Curve Construction

• Integrate the peak areas for the analyte and the internal standard in each chromatogram from the calibration standards and the unknown samples.

• Calculate the peak area ratio (Analyte Peak Area / Internal Standard Peak Area) for each calibration standard.

• Construct a calibration curve by plotting the peak area ratio (y-axis) against the corresponding analyte concentration (x-axis).

• Perform a linear regression analysis on the calibration curve data. The curve should have a correlation coefficient (R²) of >0.99 for good linearity.

• Use the equation of the line (y = mx + c) to calculate the concentration of the analyte in the unknown samples based on their measured peak area ratios.

Visualizations

Caption: Experimental workflow for quantitative lipid analysis.

Conclusion

This protocol provides a comprehensive framework for the construction of a robust calibration curve for the quantification of phosphatidylethanolamine species using 17:0-18:1 PE-d5 as an internal standard. Adherence to these detailed steps, from meticulous sample preparation to optimized LC-MS/MS analysis, will enable researchers to obtain accurate and reproducible quantitative data for their lipidomics studies. The principles outlined here can be adapted for the quantification of other lipid classes with the appropriate selection of internal standards.

References

• 1. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | Loss of Opi3 causes a lipid imbalance that influences the virulence traits of Cryptococcus neoformans but not cryptococcosis [frontiersin.org]
• 4. journals.asm.org [journals.asm.org]
• 5. Loss of Opi3 causes a lipid imbalance that influences the virulence traits of Cryptococcus neoformans but not cryptococcosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 7. avantiresearch.com [avantiresearch.com]
• 8. Lipidomics from sample preparation to data analysis: a primer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 10. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. uab.edu [uab.edu]

Application Note: High-Throughput Sample Preparation for Phosphatidylethanolamine (PE) Analysis Using Deuterated Internal Standards

Audience: Researchers, scientists, and drug development professionals.

Abstract This document provides detailed protocols for the extraction and sample preparation of phosphatidylethanolamines (PEs) from biological matrices for quantitative analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of deuterated internal standards is central to these methods, ensuring accuracy and precision by correcting for analyte loss during sample processing and for matrix-related ion suppression or enhancement. We present three common extraction methodologies: the robust Liquid-Liquid Extraction (LLE), the high-throughput and automatable Solid-Phase Extraction (SPE), and a rapid Single-Phase Extraction.

Introduction

Phosphatidylethanolamine (PE) is the second most abundant phospholipid in mammalian cell membranes, comprising 15-25% of total lipids.[1] It plays crucial roles in membrane structure, protein folding, and autophagy.[1] Accurate quantification of PE species is vital for understanding its function in health and disease. Mass spectrometry (MS) has become the gold standard for lipid analysis due to its high sensitivity and selectivity.[2] However, variability in sample extraction and matrix effects can compromise quantitative accuracy. The incorporation of a stable isotope-labeled internal standard, such as a deuterated PE species, is critical. These standards co-extract with the endogenous analyte and exhibit similar ionization characteristics, allowing for reliable correction of experimental variations.

Principle of Deuterated Internal Standards

Absolute quantification in mass spectrometry relies on comparing the signal intensity of an analyte to that of a known concentration of a standard. An ideal internal standard co-elutes chromatographically and has nearly identical chemical and physical properties to the analyte, but a different mass. Deuterated standards are ideal for this purpose. By adding a known quantity of a deuterated PE standard to the sample at the very beginning of the preparation process, any loss of analyte during extraction, evaporation, or reconstitution will be mirrored by a proportional loss of the standard.[3][4] In the mass spectrometer, the native and the deuterated PE are detected as distinct ions, and the ratio of their peak areas is used to calculate the precise concentration of the native PE, effectively canceling out variability.

References

• 1. Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. researchgate.net [researchgate.net]
• 3. An LC/MS/MS method for measurement of N-modified phosphatidylethanolamines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. lipidmaps.org [lipidmaps.org]

Application of 17:0-18:1 PE-d5 in Metabolic Studies: A Guide for Researchers

FOR IMMEDIATE RELEASE

[City, State] – [Date] – As the field of metabolomics continues to advance, the demand for precise and reliable quantification of lipids has become paramount. The deuterated phosphatidylethanolamine standard, 1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5), has emerged as a critical tool for researchers in academia and the pharmaceutical industry. This application note provides detailed protocols and data on the use of 17:0-18:1 PE-d5 as an internal standard in metabolic studies, particularly in the field of lipidomics.

Phosphatidylethanolamines (PEs) are a major class of phospholipids in biological membranes, playing crucial roles in membrane structure, fusion, and cell signaling.[1] Alterations in PE metabolism have been linked to various diseases, including neurodegenerative and metabolic disorders, making their accurate quantification essential for understanding disease pathogenesis and for the development of novel therapeutics.

The Role of 17:0-18:1 PE-d5 as an Internal Standard

17:0-18:1 PE-d5 is an ideal internal standard for the quantification of PEs and other lipid species in complex biological matrices. Its chemical structure is identical to its endogenous counterpart, but its increased mass due to the five deuterium atoms on the ethanolamine headgroup allows for its distinct detection by mass spectrometry. This enables researchers to correct for variations in sample preparation, extraction efficiency, and instrument response, leading to highly accurate and reproducible quantification. This standard is a component of comprehensive internal standard mixtures, such as UltimateSPLASH™ ONE, which are designed for broad lipidomics applications.[2][3]

Quantitative Data Summary

The use of 17:0-18:1 PE-d5 as an internal standard allows for the accurate determination of the concentrations of various lipid species in different biological samples. The following table summarizes representative quantitative data from studies utilizing this internal standard.

Lipid Class	Analyte	Sample Matrix	Concentration Range	Reference
Phosphatidylethanolamine (PE)	Various PE species	Mouse Plasma	0.15 nM - 625 nM (calibration curve range)	[4]
Plasmalogen PE (PE-P)	Various PE-P species	Mouse Plasma	-	[4]
Phosphatidylcholine (PC)	Various PC species	Cryptococcus neoformans	-	[5][6]
Phosphatidylserine (PS)	Various PS species	Cryptococcus neoformans	-	[5][6]
Phosphatidic Acid (PA)	Various PA species	Cryptococcus neoformans	-	[5][6]
Phosphatidylglycerol (PG)	Various PG species	Cryptococcus neoformans	-	[5][6]

Note: Specific concentration ranges of endogenous lipids are often study-dependent and are determined relative to the spiked internal standard.

Experimental Protocols

Accurate lipid quantification is highly dependent on robust and reproducible experimental protocols. The following sections detail the key steps for utilizing 17:0-18:1 PE-d5 in a typical lipidomics workflow.

I. Sample Preparation and Internal Standard Spiking

• Sample Collection: Collect biological samples (e.g., plasma, tissues, cells) and immediately freeze them in liquid nitrogen or store them at -80°C to quench metabolic activity.

• Internal Standard Preparation: Prepare a stock solution of 17:0-18:1 PE-d5 in a suitable organic solvent (e.g., methanol or a chloroform:methanol mixture). The final concentration of the internal standard in the sample should be optimized based on the expected concentration of the endogenous analytes. A common spiking concentration is 100 nM.[4]

• Internal Standard Spiking: For liquid samples like plasma, the internal standard solution is added directly. For tissues or cell pellets, the internal standard is typically added during the homogenization and extraction process.

II. Lipid Extraction

Several methods are available for lipid extraction, with the choice depending on the sample type and the lipid classes of interest. The most common methods are the Folch, Bligh and Dyer, and methyl-tert-butyl ether (MTBE) extractions.

A. Modified Bligh and Dyer Method for Cells or Homogenized Tissue:

• To the sample (e.g., 1x10^7 cells suspended in 500 µL of buffer or 100 mg of homogenized tissue), add an equal volume of methanol containing the 17:0-18:1 PE-d5 internal standard.

• Vortex the mixture for 1 minute.

• Add chloroform at a volume equal to the buffer and methanol combined.

• Vortex again and centrifuge at 4°C for 10 minutes at 3500 x g to separate the phases.

• Carefully collect the lower organic phase (chloroform layer) containing the lipids using a glass pipette.

• Repeat the extraction of the aqueous phase with chloroform two more times.

• Pool the organic phases and evaporate the solvent to dryness under a stream of nitrogen gas.

• Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis (e.g., acetonitrile:isopropanol = 1:9, v/v).[7]

B. MTBE Extraction Method for Liver Tissue: [7]

• Homogenize 50 mg of liver tissue in a 2 mL lipid extraction mixture of methyl tert-butyl ether:methanol (3:1, v/v) containing the internal standard mixture (including 17:0-18:1 PE-d5 at a final concentration of 0.2 µM).

• Vortex the homogenate for 2 minutes.

• Centrifuge at 12,000 rpm at 4°C for 10 minutes.

• Collect 200 µL of the supernatant and evaporate to dryness under a stream of nitrogen.

• Reconstitute the lipid extract in 200 µL of a lipid complex solution (acetonitrile:isopropanol = 1:9, v/v) for LC-MS/MS analysis.

III. LC-MS/MS Analysis

Liquid chromatography coupled with tandem mass spectrometry is the analytical technique of choice for resolving and quantifying individual lipid species.

Instrumentation:

• Liquid Chromatography: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer (e.g., QTRAP, Orbitrap) capable of performing selected reaction monitoring (SRM) or parallel reaction monitoring (PRM).[6][8]

Typical LC Conditions for Phospholipid Analysis: [7]

• Column: A C18 or C30 reversed-phase column (e.g., Thermo Accucore™ C30, 2.6 µm, 2.1 mm × 100 mm).

• Mobile Phase A: Acetonitrile/water (60/40, v/v) with 0.1% formic acid and 10 mmol/L ammonium formate.

• Mobile Phase B: Acetonitrile/isopropyl alcohol (10/90, v/v) with 0.1% formic acid and 10 mmol/L ammonium formate.

• Flow Rate: 0.35 mL/min.

• Column Temperature: 45°C.

• Injection Volume: 2 µL.

• Gradient Elution:

  • 0–2 min, 20–30% B

  • 2–4 min, 30–60% B

  • 4–9 min, 60–85% B

  • 9–14 min, 85–90% B

  • 14–15.5 min, 90–95% B

  • 15.5–17.3 min, 95% B

  • 17.3–17.5 min, 95–20% B

  • 17.5–20 min, 20% B

Typical MS/MS Conditions: [7]

• Ionization Mode: Electrospray Ionization (ESI), often in both positive and negative modes to cover a wider range of lipid classes.

• Scan Type: Multiple Reaction Monitoring (MRM) is commonly used for targeted quantification.

• MRM Transitions: The precursor ion (m/z) of 17:0-18:1 PE-d5 and the endogenous PE species are selected, and specific product ions are monitored. The primary fragmentation for protonated diacyl-PEs is the neutral loss of the phosphoethanolamine headgroup.[4]

Signaling Pathways and Experimental Workflows

Phosphatidylethanolamines are central to several key metabolic and signaling pathways. Understanding these pathways is crucial for interpreting the results of quantitative lipidomics studies.

Caption: Major pathways of phosphatidylethanolamine (PE) biosynthesis.

Phosphatidylethanolamine is synthesized through two primary pathways: the Kennedy pathway in the endoplasmic reticulum and the phosphatidylserine decarboxylase pathway in the mitochondria.[9] The transport of lipids between these organelles is critical for maintaining cellular lipid homeostasis.

Caption: A typical experimental workflow for quantitative lipidomics.

This workflow outlines the key steps from sample collection to data interpretation in a lipidomics study utilizing an internal standard like 17:0-18:1 PE-d5 for accurate quantification.

Conclusion

The use of 17:0-18:1 PE-d5 as an internal standard is indispensable for accurate and precise quantification of phosphatidylethanolamines and other lipid classes in complex biological samples. The detailed protocols and methodologies presented in this application note provide a robust framework for researchers and drug development professionals to implement quantitative lipidomics in their studies. By enabling the reliable measurement of changes in lipid metabolism, 17:0-18:1 PE-d5 facilitates a deeper understanding of the roles of lipids in health and disease, ultimately aiding in the discovery of new biomarkers and therapeutic targets.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Phosphatidylethanolamine - Wikipedia [en.wikipedia.org]
• 5. lipidmaps.org [lipidmaps.org]
• 6. Frontiers | Loss of Opi3 causes a lipid imbalance that influences the virulence traits of Cryptococcus neoformans but not cryptococcosis [frontiersin.org]
• 7. Integrated lipidomics and network pharmacology analysis to reveal the mechanisms of berberine in the treatment of hyperlipidemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Molecular and cell biology of phosphatidylserine and phosphatidylethanolamine metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Isotopic Interference with 17:0-18:1 PE-d5

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals identify and resolve issues related to isotopic interference when using 17:0-18:1 PE-d5 as an internal standard in mass spectrometry-based lipidomics.

Frequently Asked Questions (FAQs)

Q1: What is isotopic interference in the context of lipidomics and mass spectrometry?

In mass spectrometry, isotopic interference occurs when ions of different elemental compositions have the same nominal mass-to-charge ratio (m/z), leading to overlapping signals. This can result in the inaccurate identification and quantification of your analyte of interest. For lipidomics, this is a significant challenge due to the high diversity of lipid species with similar masses.

Q2: What are the common types of isotopic interference that can affect my 17:0-18:1 PE-d5 signal?

There are two primary types of isotopic interference you may encounter:

• Type I Isotopic Overlap: This arises from the natural abundance of heavy isotopes (e.g., ¹³C, ¹⁵N, ¹⁸O) within a single lipid species. This creates a predictable isotopic pattern where you see signals at M+1, M+2, etc., corresponding to the incorporation of one, two, or more heavy isotopes.

• Type II Isobaric Overlap: This is a more challenging interference that occurs when different lipid species have very similar m/z values. A common example is the overlap between the monoisotopic peak of one lipid and the M+2 isotopic peak of another lipid that has one additional double bond.[1] Sodiated adducts of one lipid species can also interfere with the protonated adduct of another.[2]

Q3: I am seeing a higher than expected signal for my 17:0-18:1 PE-d5 internal standard. Could this be isotopic interference?

Yes, an artificially high signal for your internal standard is a common symptom of isotopic interference. This can be caused by an overlapping signal from another co-eluting lipid species. It is crucial to investigate this, as it can lead to an underestimation of your target analytes.

Q4: How can I determine if the interference I'm observing is from a sodiated adduct?

Interference from sodiated adducts is common in positive ion mode ESI-MS.[2] You can identify this issue by looking for a peak that is approximately 21.9819 Da higher than your expected protonated molecule ([M+H]⁺ vs. [M+Na]⁺). The relative abundance of sodiated adducts can be influenced by the cleanliness of your glassware and the purity of your solvents.

Troubleshooting Guides

Issue 1: Unusually high or variable signal intensity for 17:0-18:1 PE-d5.

This is often the first indication of isotopic interference. Follow these steps to diagnose and resolve the issue.

Troubleshooting Workflow

Caption: Troubleshooting workflow for isotopic interference.

Step-by-Step Guide:

• Examine the Extracted Ion Chromatogram (EIC):

  • Observation: Look for peak fronting, tailing, or the presence of shoulders on the peak for 17:0-18:1 PE-d5.

  • Indication: An asymmetric peak shape can suggest the co-elution of an interfering species.

• Analyze the High-Resolution Mass Spectrum:

  • Action: Carefully inspect the mass spectrum of the 17:0-18:1 PE-d5 peak.

  • Indication: Look for unexpected m/z values or a distorted isotopic pattern. High-resolution instruments like Orbitraps or FT-ICR-MS can often resolve isobaric interferences that lower resolution instruments cannot.[3] A mass resolution of at least 180,000 may be required to resolve the M+2 overlap between a lipid and its analogue with one less double bond.

• Investigate Adduct Formation:

  • Action: Check for the presence of common adducts such as [M+Na]⁺ and [M+K]⁺ in addition to the expected [M+H]⁺.

  • Indication: An unusually high abundance of sodiated or potassiated adducts of another lipid could be interfering with your deuterated standard. The presence of different adducts can complicate quantification if not all are accounted for.

Issue 2: Inaccurate quantification of target lipids.

If your internal standard signal is compromised, the quantification of your target analytes will be inaccurate.

Quantitative Data Summary: Potential Isobaric Interferences with 17:0-18:1 PE-d5

Potential Interfering Species	Adduct	Monoisotopic m/z (Da)	Mass Difference from 17:0-18:1 PE-d5 [M+H]⁺ (737.59)	Required Mass Resolution to Resolve
17:0-18:1 PE-d5 (Internal Standard)	[M+H]⁺	737.59	-	-
Endogenous PE(38:5)	[M+H]⁺	762.54	Overlap with M+2 of PE(38:4)	> 180,000
Endogenous PC(34:1)	[M+Na]⁺	782.59	Can overlap with other species	High
Endogenous SM(d34:1) ¹³C₂ Isotope	[M+H]⁺	~732.60	Can contribute to IS signal	High

Note: This table provides examples of potential interferences. The exact m/z values and required resolution can vary based on the specific lipid species and instrument.

Experimental Protocols

Protocol 1: Optimization of Chromatographic Separation

Objective: To chromatographically separate the 17:0-18:1 PE-d5 internal standard from potentially interfering lipid species.

Methodology:

• Column Selection: Utilize a C18 or C30 reversed-phase column for good separation of lipid species based on their acyl chain length and degree of unsaturation.

• Gradient Modification:

  • Initial Conditions: Start with a lower percentage of your organic mobile phase (e.g., acetonitrile/isopropanol) to retain more polar lipids.

  • Gradient Slope: Employ a shallower gradient to increase the separation between closely eluting species.

  • Isocratic Hold: Introduce an isocratic hold at a mobile phase composition where the interference is observed to maximize separation.

• Flow Rate: Reduce the flow rate to increase the time on the column and improve resolution.

Protocol 2: High-Resolution Mass Spectrometry Settings

Objective: To leverage the capabilities of a high-resolution mass spectrometer to resolve isobaric interferences.

Methodology (Example for an Orbitrap instrument):

• Resolution Setting: Set the mass resolution to the highest possible setting (e.g., >140,000 at m/z 200). For particularly challenging separations, a resolution of over 180,000 may be necessary.[1]

• Scan Rate: Be aware that higher resolution scans take longer. Adjust the scan rate to ensure a sufficient number of data points across your chromatographic peak (aim for 10-15 points).

• Mass Accuracy: Ensure the instrument is well-calibrated to achieve low ppm mass error, which aids in the confident identification of interfering species.

Protocol 3: Sample Preparation to Minimize Adduct Formation

Objective: To reduce the formation of interfering adducts, particularly sodium adducts.

Methodology:

• Glassware: Use high-quality, thoroughly cleaned glassware to minimize sodium contamination. Consider using polypropylene vials.

• Solvents: Use high-purity, LC-MS grade solvents.

• Additives:

  • To promote protonation, ensure your mobile phase has a source of protons, such as a low concentration of formic acid (e.g., 0.1%).

  • To suppress sodium adducts, you can sometimes add a small amount of a competing cation, like ammonium formate, to the mobile phase.

Protocol 4: Post-Acquisition Data Correction

Objective: To mathematically correct for isotopic overlap when it cannot be resolved instrumentally.

Methodology:

• Software Selection: Utilize lipidomics data analysis software that has built-in algorithms for isotopic correction. Examples include:

  • LIMSA

  • LipidQuant

  • Lipid Data Analyzer (LDA)

  • SimLipid

  • LipidQMap

• Correction Algorithm: These software packages typically use the theoretical isotopic distribution of the interfering species to deconvolve the overlapping signals and provide a more accurate intensity for your internal standard. This is particularly important for correcting Type II isobaric overlaps.

References

• 1. HIGH RESOLUTION MASS SPECTROMETRY IN LIPIDOMICS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Strategies to improve/eliminate the limitations in shotgun lipidomics - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Correcting for Matrix Effects in Plasma Using 17:0-18:1 PE-d5

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for utilizing 17:0-18:1 PE-d5 to correct for matrix effects in plasma lipidomics analysis.

Troubleshooting Guide

This guide addresses specific issues that may arise during the use of 17:0-18:1 PE-d5 as an internal standard for plasma lipid analysis.

Issue 1: Low or No Signal from 17:0-18:1 PE-d5 Internal Standard

Possible Cause	Recommended Action
Degradation of the Standard	Ensure proper storage of the 17:0-18:1 PE-d5 standard at -20°C in a tightly sealed container. Avoid repeated freeze-thaw cycles. Prepare fresh working solutions regularly.
Inefficient Extraction	Optimize the lipid extraction protocol. The Methyl-tert-butyl ether (MTBE) method is commonly used and has shown good recovery for phospholipids.[1][2] Ensure accurate solvent volumes and thorough vortexing at each step.
Instrumental Issues	Verify mass spectrometer settings, including ionization source parameters and collision energy for the specific transition of 17:0-18:1 PE-d5. Check for any blockages in the LC system or sample introduction path.
Incorrect Spiking Procedure	Add the internal standard to the plasma sample before starting the lipid extraction process to account for losses during sample preparation.[1]

Issue 2: High Variability in 17:0-18:1 PE-d5 Signal Across Samples

Possible Cause	Recommended Action
Inconsistent Sample Preparation	Ensure precise and consistent execution of the lipid extraction protocol for all samples. Use calibrated pipettes for all liquid handling steps. Automating the extraction process can improve reproducibility.
Precipitation of the Standard	Ensure the internal standard is fully solubilized in the initial solvent before adding it to the plasma. The standard is typically dissolved in a mixture like Dichloromethane:Methanol (1:1).
Variable Matrix Effects	While 17:0-18:1 PE-d5 is designed to co-elute with and compensate for matrix effects on similar PE species, extreme variations in the plasma matrix between samples can still impact its signal. Ensure consistent sample collection and handling procedures.

Issue 3: Poor Correction for Matrix Effects in Endogenous Analytes

Possible Cause	Recommended Action
Analyte and Standard Do Not Co-elute	Optimize the chromatographic method to ensure that the 17:0-18:1 PE-d5 internal standard has a similar retention time to the endogenous phosphatidylethanolamine (PE) species being quantified.[2]
Different Ionization Efficiencies	The ionization efficiency of the analyte and the internal standard may differ. While a deuterated standard is ideal, factors like in-source fragmentation can vary. Ensure the mass spectrometer's source is clean and parameters are optimized.
Non-linear Response	The concentration of the internal standard or the endogenous analyte may be outside the linear range of the detector. Prepare calibration curves to determine the linear dynamic range for your analytes of interest. A study on a similar PE standard used a concentration of 100 nM.[1]

Frequently Asked Questions (FAQs)

Q1: What are matrix effects in plasma lipid analysis?

A1: Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the biological matrix, such as plasma. These effects can lead to either suppression or enhancement of the analyte's signal in the mass spectrometer, compromising the accuracy and precision of quantification. In plasma, phospholipids are a major contributor to matrix effects.

Q2: Why is 17:0-18:1 PE-d5 a suitable internal standard for correcting matrix effects?

A2: 17:0-18:1 PE-d5 is a suitable internal standard because it is a deuterated, stable isotope-labeled lipid that is chemically identical to its endogenous counterpart but mass-shifted. This allows it to be distinguished by the mass spectrometer. As it has very similar physicochemical properties to other PE lipids, it will co-elute during chromatography and experience similar matrix effects, thus enabling accurate correction for signal variations.[1][2]

Q3: At what concentration should I spike 17:0-18:1 PE-d5 into my plasma samples?

A3: The optimal concentration can vary depending on the specific application and instrument sensitivity. However, a concentration of 100 nM has been successfully used in published protocols for plasma lipid analysis.[1] It is recommended to determine the optimal concentration within the linear range of your assay.

Q4: What is the best method for extracting lipids from plasma when using 17:0-18:1 PE-d5?

A4: The Methyl-tert-butyl ether (MTBE) extraction method is a widely used and effective protocol for extracting a broad range of lipids, including phospholipids like PE, from plasma.[1][2] A detailed protocol is provided in the "Experimental Protocols" section below.

Q5: How can I assess the extent of matrix effects in my assay?

A5: A common method to quantitatively assess matrix effects is the post-extraction spike method. This involves comparing the signal response of an analyte spiked into a blank matrix extract to the response of the same analyte in a neat solvent. The percentage difference indicates the degree of ion suppression or enhancement.

Quantitative Data

The following table summarizes recovery and matrix effect data for PE 17:0/18:1 d5 in NIST (National Institute of Standards and Technology) human plasma standard reference material (SRM).

Internal Standard	Extraction Method	Recovery (%)	Matrix Effect (%)
PE 17:0/18:1 d5	Automated MTBE	80.7	83.3
PE 17:0/18:1 d5	Manual MTBE	75.9	67.7

Data adapted from a study on high-throughput clinical profiling of human blood samples.[3]

Experimental Protocols

Protocol 1: Lipid Extraction from Plasma using the MTBE Method

This protocol is adapted from a published method for the analysis of plasmalogen glycerophosphoethanolamines in plasma.[1]

• Sample Preparation: To 15 µL of plasma in a microcentrifuge tube, add 400 µL of methanol and 10 µL of the 17:0-18:1 PE-d5 internal standard solution (e.g., to a final concentration of 100 nM).

• Vortex and Incubate: Vortex the mixture thoroughly and incubate on ice for 10 minutes.

• Add MTBE: Add 500 µL of MTBE, vortex, and incubate on ice for 1 hour.

• Phase Separation: Add 500 µL of water, vortex, and incubate on ice for 15 minutes.

• Centrifugation: Centrifuge the mixture at 8000 x g for 5 minutes at 4°C.

• Collect Organic Layer: Carefully collect the upper organic layer into a new tube.

• Re-extraction: Add another 200 µL of MTBE to the remaining lower aqueous layer, vortex, and incubate on ice for 15 minutes. Centrifuge again and combine the second organic layer with the first.

• Drying: Evaporate the combined organic extracts to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., a mixture of isopropanol and acetonitrile).

Visualizations

Caption: Workflow for plasma lipid extraction using 17:0-18:1 PE-d5.

Caption: Troubleshooting poor matrix effect correction.

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. Four-dimensional trapped ion mobility spectrometry lipidomics for high throughput clinical profiling of human blood samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC-MS/MS for Phosphatidylethanolamine (PE) Analysis

Welcome to the technical support center for optimizing your Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) analysis of phosphatidylethanolamines (PE). This resource provides detailed troubleshooting guides, frequently asked questions (FAQs), and experimental protocols specifically tailored for the analysis of PE using 17:0-18:1 PE-d5 as an internal standard. Our goal is to empower researchers, scientists, and drug development professionals to achieve accurate and reproducible results.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your PE analysis experiments.

Issue	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing or Fronting)	Column overload, improper mobile phase composition, column contamination.	- Dilute the sample to avoid overloading the column.- Ensure the mobile phase pH is appropriate for PE analysis.- Use a guard column and/or perform a column wash.
Low Signal Intensity or No Peak for PE or Internal Standard	Inefficient ionization, incorrect MRM transitions, sample degradation, low concentration.	- Optimize ESI source parameters (see Experimental Protocols).- Verify the precursor and product ion m/z values in your method.- Prepare fresh samples and standards.- Concentrate the sample if necessary.
High Background Noise	Contaminated mobile phase, dirty ion source, column bleed.	- Use high-purity LC-MS grade solvents and additives.- Clean the ion source according to the manufacturer's instructions.- Condition the column properly before analysis.
Retention Time Shifts	Inconsistent mobile phase composition, column degradation, temperature fluctuations.	- Prepare fresh mobile phase daily.- Replace the column if it's old or has been used extensively.- Ensure the column oven temperature is stable.
Inaccurate Quantification with 17:0-18:1 PE-d5	Isotopic crosstalk, incorrect concentration of internal standard, matrix effects.	- Check for isotopic overlap between the analyte and the internal standard; if significant, use a correction factor or a different internal standard.[1] - Prepare the internal standard solution carefully and verify its concentration.- Evaluate and correct for matrix effects using a standard addition method or matrix-matched calibrants.
Internal Standard Peak Area Varies Significantly Across Samples	Inconsistent addition of internal standard, sample loss during preparation.	- Add the internal standard at the very beginning of the sample preparation process.[2]- Ensure accurate and consistent pipetting of the internal standard solution.- Optimize the extraction procedure to minimize sample loss.

Frequently Asked Questions (FAQs)

Q1: What is the optimal ionization mode for PE analysis?

A1: Phosphatidylethanolamines can be analyzed in both positive and negative ion modes. However, negative ion mode is often preferred for providing specific fragmentation patterns that correspond to the fatty acyl chains, which is highly beneficial for structural confirmation and quantification using Multiple Reaction Monitoring (MRM). In positive ion mode, PEs typically form [M+H]+ ions.

Q2: Why is an internal standard like 17:0-18:1 PE-d5 necessary?

A2: An internal standard is crucial for accurate quantification in LC-MS/MS analysis. It is a compound with a similar chemical structure to the analyte but with a different mass (due to isotopic labeling). Adding a known amount of 17:0-18:1 PE-d5 to your samples at the beginning of the workflow helps to correct for variations that can occur during sample preparation, extraction, and ionization, thereby improving the accuracy and precision of your results.[2]

Q3: How do I determine the correct MRM transitions for my PE of interest and the internal standard?

A3: The MRM transitions are determined by the precursor ion (the molecular ion of the PE) and the product ions (fragments generated in the collision cell). For PEs in negative ion mode, the most common product ions are the fatty acyl chains. You will need to calculate the exact mass of your PE species and its corresponding fatty acyl chains. For 17:0-18:1 PE and 17:0-18:1 PE-d5, you can refer to the MRM transitions table in the Experimental Protocols section.

Q4: What are the key parameters to optimize in the ESI source for PE analysis?

A4: The key ESI source parameters to optimize for sensitive PE analysis include the capillary voltage, nebulizer gas pressure, drying gas flow rate, and gas temperature. Optimization of these parameters can significantly impact the ionization efficiency and reduce in-source fragmentation, leading to improved signal intensity and data quality.[3]

Q5: What type of LC column is best suited for PE analysis?

A5: Reversed-phase C18 columns are commonly used for the separation of phospholipids like PE. These columns provide good separation based on the hydrophobicity of the fatty acyl chains. The choice of column particle size and dimensions will depend on your LC system (HPLC or UHPLC) and desired run time.

Experimental Protocols

Sample Preparation: Lipid Extraction from Plasma (Folch Method)

• To 100 µL of plasma, add a known amount of 17:0-18:1 PE-d5 internal standard solution.

• Add 2 mL of a chloroform:methanol (2:1, v/v) mixture.

• Vortex vigorously for 2 minutes to ensure thorough mixing and protein precipitation.

• Add 500 µL of 0.9% NaCl solution to induce phase separation.

• Vortex for another 1 minute.

• Centrifuge at 2,000 x g for 10 minutes to separate the layers.

• Carefully collect the lower organic layer (chloroform layer) containing the lipids using a glass Pasteur pipette.

• Dry the collected organic phase under a gentle stream of nitrogen.

• Reconstitute the dried lipid extract in a suitable volume of the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Method for PE Analysis

LC Parameters

Parameter	Recommended Value
Column	C18 Reversed-Phase (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	Acetonitrile:Water (60:40) with 10 mM Ammonium Formate
Mobile Phase B	Isopropanol:Acetonitrile (90:10) with 10 mM Ammonium Formate
Gradient	0-2 min: 30% B2-15 min: 30-90% B15-18 min: 90% B18.1-20 min: 30% B
Flow Rate	0.3 mL/min
Column Temperature	45 °C
Injection Volume	5 µL

MS/MS Parameters (Negative Ion Mode)

Parameter	Recommended Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Capillary Voltage	-3.5 kV
Nebulizer Gas	40 psi
Drying Gas Flow	10 L/min
Drying Gas Temperature	350 °C
Scan Type	Multiple Reaction Monitoring (MRM)

MRM Transitions

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17:0-18:1 PE	732.5	269.2 (17:0)	35
281.2 (18:1)	35
17:0-18:1 PE-d5	737.5	269.2 (17:0)	35
281.2 (18:1)	35

Note: The exact m/z values and collision energies may require fine-tuning based on your specific instrument.

Visualizations

Caption: Experimental workflow for PE analysis.

Caption: Troubleshooting logic for PE analysis.

References

• 1. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Optimization of Electrospray Ionization Source Parameters for Lipidomics To Reduce Misannotation of In-Source Fragments as Precursor Ions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Deuterated PE Internal Standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability of deuterated phosphatidylethanolamine (PE) internal standards.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of deuterated PE internal standards?

A1: The stability of deuterated PE internal standards can be compromised by several factors, including:

• Oxidation: Particularly in PEs containing polyunsaturated fatty acids (PUFAs), the double bonds are susceptible to oxidation.[1][2][3] This can be initiated by exposure to air (oxygen), light, or the presence of metal ions.

• Hydrolysis: The ester linkages in the PE molecule can be hydrolyzed, breaking down the molecule. This can be catalyzed by acidic or basic conditions, as well as by the presence of enzymes like phospholipases in biological samples.[4][5]

• Temperature: Elevated temperatures can accelerate both oxidation and hydrolysis.[4][6] Long-term storage at inappropriate temperatures can lead to significant degradation.

• Storage Solvent: The choice of solvent can impact stability. Halogenated solvents like chloroform may contain acidic impurities that can promote degradation.[7]

• pH: Extremes in pH can catalyze the hydrolysis of the ester bonds in the phospholipid.[4]

• Enzymatic Degradation: When working with biological matrices, endogenous enzymes such as phospholipases can degrade PE standards.[1][8]

• Freeze-Thaw Cycles: Repeated freezing and thawing can affect the integrity of lipid samples, potentially leading to aggregation and degradation.[9][10]

Q2: What are the recommended storage conditions for deuterated PE internal standards?

A2: To ensure the long-term stability of deuterated PE internal standards, it is recommended to store them under the following conditions:

• Temperature: For long-term storage, temperatures of -20°C or lower are advisable.[4][6] Some studies suggest that for certain lipids, -70°C or -80°C may be better for preventing enzymatic degradation.[6]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to minimize exposure to oxygen and prevent oxidation.[4]

• Solvent: High-purity organic solvents like methanol or ethanol are generally preferred over chloroform for long-term storage due to the potential for chloroform to degrade into acidic byproducts.[5][7] If using chloroform, ensure it is of high purity and stored properly.

• Container: Use amber glass vials with Teflon-lined caps to protect from light and prevent leaching of contaminants from plastic containers.[5]

• Aliquoting: For frequently used standards, it is best to prepare smaller aliquots from a stock solution to avoid repeated warming and cooling of the entire stock.[6]

Q3: How can I detect degradation of my deuterated PE internal standard?

A3: Degradation can be detected through several analytical observations during LC-MS/MS analysis:

• Decrease in Signal Intensity: A gradual or sudden decrease in the peak area of the internal standard over an analytical run or over time can indicate degradation.

• Appearance of New Peaks: The emergence of unexpected peaks in the chromatogram, often eluting earlier than the parent PE, can be indicative of degradation products like lyso-PE.

• Mass Shifts: The appearance of new mass-to-charge ratios (m/z) corresponding to oxidized or hydrolyzed products. For example, the addition of one or more oxygen atoms (+16 or +32 Da) suggests oxidation.

• Changes in Fragmentation Patterns: The MS/MS spectrum of the PE standard may show new fragment ions or changes in the relative abundance of existing fragments, indicating structural modifications.[6][11]

Troubleshooting Guides

Issue 1: Decreasing or Inconsistent Internal Standard Signal

Potential Causes:

• Degradation during Storage: The standard may have degraded in the vial due to improper storage conditions (temperature, light, air exposure).

• Degradation in Prepared Samples: The standard may be degrading in the sample matrix or autosampler vials due to enzymatic activity, pH instability, or exposure to reactive components.

• Adsorption to Surfaces: Phospholipids can be "sticky" and adsorb to plasticware or glass surfaces, leading to apparent loss of signal.

Troubleshooting Steps:

• Verify Standard Integrity: Prepare a fresh dilution of your stock standard in a clean solvent and analyze it directly. If the signal is restored, the issue likely lies with previously prepared solutions or samples.

• Evaluate Storage Conditions: Review your storage procedures against the recommendations in the FAQs. Consider preparing fresh aliquots from a new vial of the standard if possible.

• Assess In-Sample Stability: Analyze samples immediately after preparation and then again after letting them sit in the autosampler for several hours to check for time-dependent degradation. If degradation is observed, consider adding antioxidants (like BHT) to your samples or keeping the autosampler at a low temperature.

• Minimize Adsorption: Use silanized glassware or polypropylene vials to reduce adsorption. Ensure thorough vortexing of samples before analysis.

Issue 2: Appearance of Unexpected Peaks or Mass Shifts

Potential Causes:

• Oxidation: The presence of polyunsaturated fatty acyl chains in the PE makes it susceptible to oxidation, leading to the formation of hydroperoxides, hydroxides, or truncated aldehyde products.[1][2]

• Hydrolysis: The ester bonds can be cleaved, resulting in the formation of lyso-PE (loss of one fatty acyl chain) or glycerophosphoethanolamine (loss of both fatty acyl chains).[4]

Troubleshooting Steps:

• Identify the Degradation Product:

  • Oxidation: Look for mass shifts corresponding to the addition of oxygen atoms (+16 Da for hydroxides, +32 Da for hydroperoxides). The MS/MS spectrum may show characteristic fragment ions related to the oxidized fatty acyl chain.[11][12]

  • Hydrolysis: Search for the m/z of the expected lyso-PE species. The MS/MS spectrum will be missing the fragment ion corresponding to the lost fatty acid.

• Pinpoint the Source of Degradation:

  • Analyze a Fresh Standard: If the degradation products are present in a freshly prepared solution of the standard, the stock itself may be compromised.

  • Forced Degradation Study: Perform a forced degradation study (see Experimental Protocols below) to confirm the identity of the degradation products under controlled oxidative and hydrolytic stress. This can help in confidently identifying the unknown peaks in your samples.

• Mitigate Degradation:

  • For Oxidation: Purge solvents with nitrogen or argon, add antioxidants like BHT to your solutions, and protect samples from light.

  • For Hydrolysis: Ensure the pH of your solutions is near neutral. If working with biological samples, consider protein precipitation or other sample cleanup steps to remove enzymes.

Data Presentation

Table 1: Factors Influencing the Stability of Phospholipid Internal Standards

Parameter	Condition	Potential Effect on PE Stability	Mitigation Strategies
Temperature	Storage at 4°C or room temperature	Increased rate of hydrolysis and oxidation.[6]	Store at -20°C or -80°C.[4][6]
Freeze-thaw cycles	Can lead to aggregation and degradation.[9][10]	Aliquot standards to minimize freeze-thaw cycles.[6]
Solvent	Chloroform (unstabilized)	Can degrade to form HCl, promoting hydrolysis.[7]	Use high-purity methanol or ethanol for long-term storage.[5]
Aqueous solutions	Promotes hydrolysis of ester bonds.[4]	Store in organic solvents.[4]
Atmosphere	Presence of oxygen	Promotes oxidation of unsaturated fatty acids.[2]	Store under an inert gas (argon or nitrogen).[4]
Light	Exposure to UV or ambient light	Can initiate and accelerate oxidation.	Store in amber vials or in the dark.
pH	Acidic or basic conditions	Catalyzes hydrolysis of the ester linkages.[4]	Maintain a neutral pH in solutions.
Sample Matrix	Presence of phospholipases	Enzymatic degradation of the PE standard.[1][8]	Use protein precipitation or other sample cleanup methods to remove enzymes.

Experimental Protocols

Protocol 1: Assessment of Long-Term Storage Stability

Objective: To evaluate the stability of a deuterated PE internal standard solution over an extended period under typical laboratory storage conditions.

Methodology:

• Standard Preparation: Prepare a stock solution of the deuterated PE internal standard in a high-purity solvent (e.g., methanol) at a known concentration.

• Aliquoting: Dispense the stock solution into multiple amber glass vials with Teflon-lined caps.

• Storage: Store the vials at the desired temperature (e.g., -20°C and -80°C).

• Initial Analysis (Time Zero): Immediately after preparation, analyze one of the aliquots by LC-MS/MS to establish the initial peak area and purity.

• Time-Point Analysis: At regular intervals (e.g., 1, 3, 6, and 12 months), retrieve an aliquot from each storage temperature.

• Sample Preparation for Analysis: Allow the aliquot to warm to room temperature. Prepare a working solution and analyze by LC-MS/MS using a consistent method.

• Data Analysis: Compare the peak area of the deuterated PE at each time point to the initial (time zero) peak area. A significant decrease in peak area (e.g., >10-15%) indicates degradation. Also, monitor for the appearance of degradation products.

Protocol 2: Forced Degradation Study

Objective: To intentionally degrade the deuterated PE internal standard under controlled stress conditions to identify potential degradation products and pathways. This information is valuable for developing stability-indicating analytical methods.

Methodology:

• Prepare Stock Solutions: Prepare solutions of the deuterated PE standard in an appropriate solvent (e.g., methanol or acetonitrile).

• Acid Hydrolysis:

  • To an aliquot of the standard solution, add an equal volume of 0.1 M HCl.

  • Incubate at a controlled temperature (e.g., 60°C) for a defined period (e.g., 2, 6, 24 hours).

  • Neutralize the solution with an equivalent amount of 0.1 M NaOH before LC-MS/MS analysis.

• Base Hydrolysis:

  • To an aliquot of the standard solution, add an equal volume of 0.1 M NaOH.

  • Incubate at room temperature for a defined period.

  • Neutralize with an equivalent amount of 0.1 M HCl before analysis.

• Oxidative Degradation:

  • To an aliquot of the standard solution, add a solution of hydrogen peroxide (e.g., 3% H₂O₂).

  • Incubate at room temperature, protected from light, for a defined period.

  • Analyze directly by LC-MS/MS.

• Thermal Degradation:

  • Place a sealed vial of the standard solution in an oven at an elevated temperature (e.g., 70°C) for a defined period.

  • Allow to cool to room temperature before analysis.

• Photodegradation:

  • Expose a solution of the standard in a clear vial to a light source (e.g., a photostability chamber with UV and visible light) for a defined period.

  • Keep a control sample wrapped in aluminum foil to protect it from light.

  • Analyze both the exposed and control samples.

• Analysis: Analyze all stressed samples and a control (unstressed) sample by LC-MS/MS. Compare the chromatograms and mass spectra to identify degradation products. The goal is to achieve 5-20% degradation of the parent compound.

Visualizations

Caption: Troubleshooting workflow for inconsistent deuterated PE internal standard signals.

References

• 1. researchgate.net [researchgate.net]
• 2. Toward Quantitative Sequencing of Deuteration of Unsaturated Hydrocarbon Chains in Fatty Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. escholarship.org [escholarship.org]
• 4. A Review of Efforts to Improve Lipid Stability during Sample Preparation and Standardization Efforts to Ensure Accuracy in the Reporting of Lipid Measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 5. avantiresearch.com [avantiresearch.com]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. tsapps.nist.gov [tsapps.nist.gov]
• 9. pubs.aip.org [pubs.aip.org]
• 10. researchgate.net [researchgate.net]
• 11. sfrbm.org [sfrbm.org]
• 12. resolvemass.ca [resolvemass.ca]

minimizing back-exchange in deuterated lipid standards

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the proper handling and use of deuterated lipid standards to minimize isotopic back-exchange and ensure experimental accuracy.

Frequently Asked Questions (FAQs)

Q1: What is isotopic back-exchange and why is it a concern with deuterated lipid standards?

Isotopic back-exchange is the unintentional replacement of deuterium atoms on a deuterated standard with hydrogen atoms from the surrounding environment, such as solvents or the sample matrix.[1][2] This process can compromise the accuracy of quantitative analyses by leading to an underestimation of the internal standard's concentration, which in turn causes an overestimation of the analyte's concentration.[1][2]

Q2: What are the primary factors that influence the rate of back-exchange?

Several experimental parameters can influence the rate of back-exchange:

• pH: Back-exchange is catalyzed by both acids and bases. The rate is generally lowest at a pH of approximately 2.5.[1]

• Temperature: Higher temperatures accelerate the rate of back-exchange.[1][2]

• Solvent Composition: Protic solvents like water and methanol can facilitate back-exchange.[1][2]

• Position of the Deuterium Label: Deuterium atoms on heteroatoms (e.g., -OH, -NH, -SH) are highly susceptible to exchange.[1][3]

Q3: How should I properly store deuterated lipid standards?

Proper storage is crucial for maintaining the integrity of deuterated lipid standards. Recommendations vary based on the physical state and saturation of the lipid.

• Powdered Saturated Lipids: These are relatively stable and should be stored in a glass container with a Teflon-lined cap at or below -16°C.[4][5]

• Powdered Unsaturated Lipids: These are not stable as powders due to their hygroscopic nature and should be promptly dissolved in a suitable organic solvent and stored as a solution.[4][5]

• Organic Solutions: All deuterated lipids dissolved in an organic solvent should be stored in glass vials with Teflon-lined caps at -20°C ± 4°C under an inert atmosphere like argon or nitrogen.[4][5] Storing organic solutions below -30°C is generally not recommended unless they are in a sealed glass ampoule.[4]

Q4: What are the best practices for handling deuterated lipid standards to prevent contamination and degradation?

To maintain the purity and stability of your deuterated lipid standards, adhere to the following handling practices:

• When using a small amount of a powdered standard, allow the entire container to warm to room temperature before opening to prevent condensation.[4]

• Use glass or stainless steel pipettes for transferring organic solutions to avoid leaching of plasticizers from plastic tips.[4]

• For unsaturated lipids, which are prone to oxidation, store them under an inert gas and minimize exposure to light and air.[4]

Troubleshooting Guide

This section addresses common issues encountered during experiments with deuterated lipid standards.

Problem 1: Decreasing signal of the deuterated internal standard over an analytical run.

• Potential Cause: Back-exchange occurring in the autosampler due to interaction with the sample matrix or solvent over time.[1]

• Solution:

  • Maintain the autosampler at a low temperature (e.g., 4°C).[1]

  • Minimize the time samples are queued in the autosampler before injection.[1]

  • Evaluate the stability of the standard in the mobile phase.[1]

  • If compatible with the chromatography, adjust the mobile phase pH to be closer to 2.5.[1]

Problem 2: Split peak observed for the deuterated internal standard but not the analyte.

• Potential Cause 1: Contamination in the LC system, such as residual acidic or basic components, catalyzing back-exchange.[1]

• Solution:

  • Thoroughly flush the LC system between runs.[1]

  • Where feasible, dedicate columns and tubing for specific analyses.[1]

• Potential Cause 2: A significant mismatch between the sample solvent and the initial mobile phase.[1]

• Solution:

  • Ensure the sample solvent is as similar as possible to the initial mobile phase.[1]

Problem 3: Inaccurate or inconsistent quantitative results.

• Potential Cause: Lack of co-elution between the analyte and the deuterated internal standard. Deuterated compounds can sometimes have slightly shorter retention times in reverse-phase chromatography.[6]

• Solution:

  • Overlay the chromatograms of the analyte and the internal standard to verify co-elution.[6]

  • If separation is observed, consider adjusting the chromatographic method (e.g., mobile phase composition, gradient, or temperature) or using a column with lower resolution.[3][6]

Data Summary

The following tables summarize key quantitative data related to the stability and handling of deuterated lipid standards.

Table 1: Recommended Storage Conditions for Deuterated Lipid Standards

Form	Lipid Type	Storage Temperature	Container Type	Important Notes
Powder	Saturated	≤ -16°C	Glass, Teflon-lined cap	Stable as a dry powder.[4]
Powder	Unsaturated	Not Recommended	Not Applicable	Highly hygroscopic; should be dissolved in an organic solvent immediately.[4][5]
Organic Solution	All Types	-20°C ± 4°C	Glass, Teflon-lined cap	Store under an inert atmosphere (argon or nitrogen).[4][5]
Aqueous Suspension	All Types	Not Recommended for Long Term	Plastic or Glass	Prone to hydrolysis over time.[4]

Table 2: Factors Influencing Isotopic Back-Exchange

Factor	Condition for Minimum Back-Exchange	Rationale
pH	Approximately 2.5[1]	Both acid and base catalyze the exchange reaction.
Temperature	Low temperatures (e.g., 0-4°C)[1][2]	Slows down the kinetics of the exchange reaction.
Solvent	Aprotic solvents	Protic solvents (e.g., water, methanol) are a source of protons that can exchange with deuterium.[1][2]

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

This protocol outlines a procedure to evaluate the stability of a deuterated internal standard against back-exchange in a specific sample matrix.

• Prepare Two Sets of Samples:

  • Set A (Control): Spike the deuterated internal standard into a clean, aprotic solvent.

  • Set B (Matrix): Spike the deuterated internal standard into the blank sample matrix (e.g., plasma, urine).[6]

• Incubation: Incubate both sets of samples under the same conditions as your analytical method (time, temperature, pH).[6]

• Sample Processing: Process the samples using your established extraction procedure.[6]

• LC-MS/MS Analysis: Analyze the samples by LC-MS/MS.

• Evaluation: Monitor for any increase in the signal of the non-deuterated analyte in Set B compared to Set A. A significant increase indicates that H/D back-exchange is occurring.[6]

Protocol 2: Reconstitution of a Powdered Deuterated Lipid Standard

• Acclimatization: Remove the sealed vial of the powdered deuterated lipid standard from the freezer and allow it to warm to room temperature before opening. This prevents moisture condensation on the cold powder.[4]

• Solvent Addition: Using a glass syringe or pipette, add the calculated volume of the appropriate organic solvent to the vial to achieve the desired stock concentration.[4]

• Dissolution: Tightly cap the vial and vortex or sonicate gently until the lipid is completely dissolved. A clear solution with no particulate matter should be observed.[4]

• Storage: If the original vial is not suitable for long-term storage, transfer the solution to a clean glass vial with a Teflon-lined cap. Store at -20°C ± 4°C under an inert atmosphere.[4][5]

Visualizations

Caption: Troubleshooting workflow for deuterium back-exchange.

Caption: Experimental workflow for assessing deuterated internal standard stability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. avantiresearch.com [avantiresearch.com]
• 6. benchchem.com [benchchem.com]

improving peak shape and resolution for 17:0-18:1 PE-d5

Welcome to the technical support center for the analysis of 1-heptadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5). This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their analytical methods for improved peak shape and resolution.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-18:1 PE-d5 and why is it used in experiments?

A1: 17:0-18:1 PE-d5 is a deuterated synthetic phosphatidylethanolamine (PE). PEs are a class of phospholipids found in biological membranes and are involved in various cellular processes.[1][2] The deuterated form (d5) is commonly used as an internal standard in mass spectrometry-based lipidomics. Its five deuterium atoms give it a distinct mass from its endogenous, non-deuterated counterpart, allowing for accurate quantification of the native lipid in complex biological samples.[3][4]

Q2: What are the typical mass spectrometry fragmentation patterns for 17:0-18:1 PE-d5?

A2: In positive ion mode mass spectrometry, 17:0-18:1 PE-d5 typically undergoes a characteristic neutral loss of the phosphoethanolamine headgroup. For instance, collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD) of the precursor ion will predominantly generate a product ion corresponding to the loss of the headgroup.[5][6] Subsequent fragmentation (MS³) of this product ion can yield fragments that provide information about the fatty acyl chains.[5] In negative ion mode, fragmentation can directly yield product ions corresponding to the individual fatty acyl chains, which is useful for structural confirmation.

Q3: Are there any known isobaric interferences for 17:0-18:1 PE-d5?

A3: While the deuteration of 17:0-18:1 PE-d5 helps to distinguish it from its direct non-deuterated analog, isobaric interferences from other lipid species in a complex sample can still occur. These could include other lipid classes or PEs with different fatty acyl chain compositions that coincidentally have a similar mass-to-charge ratio. High-resolution mass spectrometry and chromatographic separation are essential to minimize and identify potential isobaric overlaps.

Troubleshooting Guide: Improving Peak Shape and Resolution

Poor peak shape and inadequate resolution are common challenges in the LC-MS analysis of phospholipids. The following guide addresses specific issues that may be encountered with 17:0-18:1 PE-d5.

Issue 1: Peak Tailing

Peak tailing is often observed for phospholipids due to their amphipathic nature and can lead to inaccurate quantification and reduced resolution.

Potential Cause	Troubleshooting Steps
Secondary Interactions with Stationary Phase	- End-capped Columns: Use a column with end-capping to minimize interactions between the phosphate group of the PE and residual silanol groups on the silica-based stationary phase. - Alternative Stationary Phases: Consider using a column with a different chemistry, such as a hybrid silica or polymer-based column, which may have fewer active sites.
Inappropriate Mobile Phase pH	- Acidic Modifier: Add a small amount of a weak acid, such as formic acid (0.1%), to the mobile phase. This helps to suppress the ionization of residual silanol groups on the column, reducing secondary interactions.
Column Overload	- Reduce Sample Concentration: Inject a more dilute sample to see if peak shape improves. Overloading the column can lead to peak distortion. - Increase Column Capacity: If possible, use a column with a larger internal diameter or a stationary phase with a higher loading capacity.
Metal Chelation	- Use of Biocompatible LC Systems: Phospholipids can interact with metal surfaces in the LC system. Using a biocompatible (PEEK-lined) system can improve peak shape and recovery.

Issue 2: Poor Resolution

Achieving baseline separation of 17:0-18:1 PE-d5 from other similar lipid species is critical for accurate analysis.

Potential Cause	Troubleshooting Steps
Inadequate Chromatographic Separation	- Optimize Gradient: Adjust the gradient slope and duration. A shallower gradient can often improve the separation of closely eluting compounds. - Change Mobile Phase Composition: Experiment with different organic solvents (e.g., acetonitrile, methanol, isopropanol) in the mobile phase. Reversed-phase chromatography with a C18 or C8 column is commonly used for lipidomics.[7]
Co-elution with Isobaric Species	- High-Resolution Mass Spectrometry: Utilize a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) to differentiate between species with very similar m/z values. - Tandem Mass Spectrometry (MS/MS): Employ MS/MS to generate unique fragment ions for 17:0-18:1 PE-d5 and any co-eluting interferences, allowing for more specific detection.
Suboptimal Column Temperature	- Adjust Column Temperature: Increasing the column temperature can sometimes improve peak shape and resolution by reducing mobile phase viscosity and enhancing mass transfer kinetics. However, excessive heat can degrade the column.

Experimental Protocols

Recommended LC-MS Method for 17:0-18:1 PE-d5 Analysis

This protocol is a general guideline and may require optimization for your specific instrumentation and sample matrix.

1. Sample Preparation:

• Perform a lipid extraction from your biological sample using a standard method such as a modified Bligh-Dyer or methyl-tert-butyl ether (MTBE) extraction.

• Spike the sample with a known concentration of 17:0-18:1 PE-d5 internal standard prior to extraction.

• Dry the lipid extract under a stream of nitrogen and reconstitute in a suitable injection solvent (e.g., 9:1 methanol/toluene or isopropanol).

2. Liquid Chromatography (LC) Conditions:

Parameter	Recommendation
Column	C18 Reversed-Phase Column (e.g., 2.1 x 100 mm, 1.7 µm particle size)
Mobile Phase A	60:40 Acetonitrile:Water with 10 mM Ammonium Formate and 0.1% Formic Acid
Mobile Phase B	90:10 Isopropanol:Acetonitrile with 10 mM Ammonium Formate and 0.1% Formic Acid
Gradient	Start at 30-40% B, increase to 100% B over 15-20 minutes, hold for 5 minutes, then re-equilibrate.
Flow Rate	0.2 - 0.4 mL/min
Column Temperature	40 - 50 °C
Injection Volume	1 - 5 µL

3. Mass Spectrometry (MS) Conditions:

Parameter	Recommendation
Ionization Mode	Positive Electrospray Ionization (ESI+)
Scan Mode	Full Scan (for initial method development) and Targeted MS/MS or Parallel Reaction Monitoring (PRM) for quantification
Precursor Ion (m/z)	[M+H]⁺ of 17:0-18:1 PE-d5
Product Ion (m/z)	Neutral loss of the phosphoethanolamine headgroup
Collision Energy	Optimize for your specific instrument to maximize the signal of the desired product ion.

Visualizations

Phosphatidylethanolamine Biosynthesis Pathways

Phosphatidylethanolamine (PE) is synthesized in eukaryotic cells primarily through two pathways: the CDP-ethanolamine (Kennedy) pathway and the phosphatidylserine decarboxylase pathway.[8][9][10]

Caption: Major pathways of phosphatidylethanolamine (PE) biosynthesis.

Troubleshooting Workflow for Peak Shape Issues

A logical approach to troubleshooting chromatographic problems is essential for efficient problem-solving.

Caption: A systematic workflow for troubleshooting poor peak shape.

References

• 1. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. Phosphatidylethanolamine: Structure, Functions, and Metabolism - Creative Proteomics [creative-proteomics.com]
• 3. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. avantiresearch.com [avantiresearch.com]
• 5. Improved Structural Characterization of Glycerophospholipids and Sphingomyelins with Real-Time Library Searching - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. sciex.jp [sciex.jp]
• 8. Frontiers | Phosphatidylethanolamine homeostasis under conditions of impaired CDP-ethanolamine pathway or phosphatidylserine decarboxylation [frontiersin.org]
• 9. Roles of Phosphatidylethanolamine and of Its Several Biosynthetic Pathways in Saccharomyces cerevisiae - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phosphatidylethanolamine Metabolism in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

dealing with co-eluting interferences with 17:0-18:1 PE-d5

Technical Support Center: Analysis of 17:0-18:1 PE-d5

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering co-eluting interferences during the analysis of 17:0-18:1 PE-d5.

Frequently Asked Questions (FAQs)

Q1: What is 17:0-18:1 PE-d5 and what is its primary application in experiments?

17:0-18:1 PE-d5 is a deuterated phosphatidylethanolamine (PE) lipid. It contains a heptadecanoyl group (17:0) and an oleoyl group (18:1) and is labeled with five deuterium atoms. Its primary use is as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS/MS) based lipidomics.[1][2] The odd-numbered fatty acyl chain and isotopic labeling allow it to be distinguished from endogenous PE species, making it ideal for accurate quantification of other PE lipids in biological samples.[1][3]

Q2: What are co-eluting interferences in the context of LC-MS analysis?

Co-eluting interferences are compounds that have similar chemical properties to the analyte of interest (in this case, 17:0-18:1 PE-d5) and therefore are not fully separated by the liquid chromatography column, eluting at the same or a very similar retention time.[4][5] This can lead to overlapping peaks in the chromatogram, making accurate quantification challenging.

Q3: Why are co-eluting interferences a significant problem for 17:0-18:1 PE-d5 analysis?

Co-eluting interferences are problematic for several reasons:

• Inaccurate Quantification: If an interfering compound has a similar mass-to-charge ratio (m/z) to 17:0-18:1 PE-d5, it can artificially inflate the signal of the internal standard, leading to an underestimation of the endogenous lipids being quantified.

• Ion Suppression: The presence of a co-eluting compound can suppress the ionization of 17:0-18:1 PE-d5 in the mass spectrometer's ion source, leading to a decreased signal and inaccurate quantification.[6]

• Misidentification: In some cases, a co-eluting interference could be misidentified as the target analyte if the mass resolution of the instrument is insufficient to differentiate them.[7]

Q4: What are the common sources of co-eluting interferences for 17:0-18:1 PE-d5?

Common sources of interference in lipidomics include:

• Isobaric Species: These are molecules that have the same nominal mass but different elemental compositions. High-resolution mass spectrometry can often distinguish these.[8] An example is the M+2 isotopic peak of another lipid interfering with the monoisotopic peak of the target lipid.[3]

• Isomeric Species: These molecules have the same elemental composition and mass but differ in the arrangement of their atoms. Examples include lipids with double bonds at different positions or different fatty acids at the sn-1 and sn-2 positions. Chromatographic separation is crucial to resolve these.[5]

• In-source Fragments: Other lipids might fragment within the ion source of the mass spectrometer, generating ions with an m/z that is identical or very close to that of 17:0-18:1 PE-d5.

• Matrix Effects: Components of the biological matrix (e.g., salts, other lipids, proteins) can co-elute and interfere with ionization.[9]

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving co-eluting interferences with 17:0-18:1 PE-d5.

Step 1: Interference Detection

The first step is to determine if you have a co-elution problem.

Symptom	Potential Cause	Diagnostic Action
Poor peak shape (e.g., fronting, tailing, or split peaks) for the 17:0-18:1 PE-d5 internal standard.	Co-eluting interference.	Examine the extracted ion chromatograms (EICs) of related ions. Check for ions with a similar retention time that could be contributing to the peak shape.
High variability in the internal standard peak area across a sample set.	Inconsistent ion suppression or enhancement due to matrix effects.[9]	Prepare a dilution series of your sample and observe the response of the internal standard. A non-linear response suggests matrix effects.
Inaccurate or imprecise quantification of quality control (QC) samples.	Co-eluting interference affecting the internal standard.	Analyze a blank sample spiked only with the internal standard. If the peak shape is good, the issue is likely from the sample matrix.

Step 2: Resolving Interferences

Once an interference is suspected, the following strategies can be employed.

Strategy	Detailed Protocol	Expected Outcome
Modify the LC Gradient	Increase the gradient length or decrease the slope of the organic mobile phase. This provides more time for separation.	Improved resolution between 17:0-18:1 PE-d5 and the interfering compound, resulting in two distinct peaks.
Change the Mobile Phase Composition	Alter the organic solvent (e.g., switch from acetonitrile to methanol or isopropanol) or add modifiers like ammonium formate to change the selectivity of the separation.[10][11]	Altered retention times and potentially baseline separation of the co-eluting peaks.
Use a Different Column Chemistry	Switch from a reversed-phase (C18) column to a hydrophilic interaction liquid chromatography (HILIC) column. HILIC separates based on polarity and is effective for separating lipid classes.[2][10]	Orthogonal separation mechanism that can resolve compounds that co-elute on a C18 column.

Strategy	Detailed Protocol	Expected Outcome
Use High-Resolution Mass Spectrometry (HRMS)	If available, use an Orbitrap or Q-TOF instrument to differentiate between your analyte and isobaric interferences based on their exact mass.[8]	Separation of signals from compounds with very small mass differences.
Optimize MS/MS Transitions (MRM)	For triple quadrupole instruments, select multiple reaction monitoring (MRM) transitions that are highly specific to 17:0-18:1 PE-d5. Phosphatidylethanolamines typically show a neutral loss of 141 Da in positive ion mode.[12]	Increased signal-to-noise ratio and reduced contribution from interfering compounds that do not produce the same fragment ions.
Employ Ion Mobility Spectrometry (IMS)	If coupled with your MS system, IMS can separate ions based on their size, shape, and charge, providing an additional dimension of separation that can resolve co-eluting isobars.[8]	Separation of ions that are not resolved by chromatography or mass-to-charge ratio alone.

Strategy	Detailed Protocol	Expected Outcome
Solid-Phase Extraction (SPE)	Use an SPE cartridge to clean up the sample and remove interfering matrix components before LC-MS analysis.	Reduced matrix effects and a cleaner baseline, which can improve the detection and quantification of 17:0-18:1 PE-d5.
Liquid-Liquid Extraction (LLE)	Optimize the LLE protocol. A common method for plasma lipids is a biphasic extraction with methanol, methyl-tert-butyl ether (MTBE), and water.[10]	Improved removal of interfering substances from the sample.

Experimental Protocols

Protocol 1: Plasma Lipid Extraction

This protocol is based on a common method for extracting lipids from plasma.[10]

• To a 1.5 mL microcentrifuge tube, add 10 µL of plasma.

• Add 225 µL of cold methanol containing the 17:0-18:1 PE-d5 internal standard.

• Vortex the tube for 10 seconds.

• Add 750 µL of cold MTBE.

• Vortex for 10 seconds, then shake for 6 minutes at 4°C.

• Add 188 µL of LC-MS grade water to induce phase separation.

• Centrifuge at 14,000 rpm for 2 minutes.

• Carefully collect the upper organic layer, which contains the lipids.

• Dry the organic phase under a stream of nitrogen.

• Reconstitute the dried lipids in an appropriate volume of the initial mobile phase for LC-MS analysis.

Protocol 2: Representative LC-MS/MS Method for PE Analysis

This is a general reversed-phase LC-MS/MS method that can be adapted for the analysis of 17:0-18:1 PE-d5.

Liquid Chromatography Parameters

Parameter	Setting
Column	C18 reversed-phase, 2.1 x 100 mm, 1.7 µm particle size
Mobile Phase A	Water with 10 mM ammonium formate
Mobile Phase B	Acetonitrile/Isopropanol (50:50, v/v) with 10 mM ammonium formate
Flow Rate	0.4 mL/min
Column Temperature	50°C
Injection Volume	5 µL
Gradient	30% B to 100% B over 15 minutes, hold at 100% B for 5 minutes, then re-equilibrate at 30% B for 5 minutes.

Mass Spectrometry Parameters

Parameter	Setting
Ionization Mode	Positive Electrospray Ionization (ESI+)
Capillary Voltage	3.5 kV
Source Temperature	150°C
Desolvation Temperature	400°C
Scan Type	Multiple Reaction Monitoring (MRM)
Precursor Ion (Q1)	m/z of [17:0-18:1 PE-d5 + H]+
Product Ion (Q3)	Corresponding to the neutral loss of the phosphoethanolamine headgroup (NL 141 Da)
Collision Energy	Optimize for the specific instrument and analyte.

Visualizations

Caption: A workflow for identifying and resolving co-eluting interferences.

Caption: Types of interferences and their primary resolution methods.

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. scholarlypublications.universiteitleiden.nl [scholarlypublications.universiteitleiden.nl]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Hitchhiker’s Guide to Untargeted Lipidomics Analysis: Practical Guidelines - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Common cases of improper lipid annotation using high-resolution tandem mass spectrometry data and corresponding limitations in biological interpretation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Recommendations for good practice in MS-based lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 10. lcms.cz [lcms.cz]
• 11. pubs.acs.org [pubs.acs.org]
• 12. uab.edu [uab.edu]

Technical Support Center: Phosphatidylethanolamine (PE) Analysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in ensuring complete and efficient lipid extraction for phosphatidylethanolamine (PE) analysis.

Frequently Asked Questions (FAQs)

Q1: Which is the best lipid extraction method for phosphatidylethanolamine (PE)?

A1: The optimal method depends on your specific sample type, downstream analysis, and available resources. The most commonly used and effective methods are the Folch, Bligh and Dyer, and methyl-tert-butyl ether (MTBE) extractions.[1][2] The Folch method is often considered a "gold standard" for comprehensive lipid extraction.[3][4] The Bligh and Dyer method is a modification suitable for samples with high water content.[5] The MTBE method offers a safer alternative to chloroform-based methods and can provide comparable or even better recovery for many lipid classes.[6][7][8]

Q2: My PE recovery is low. What are the common causes?

A2: Low PE recovery can stem from several factors:

• Incomplete cell or tissue disruption: Lipids are often sequestered within complex structures. Inadequate homogenization or sonication will prevent the solvents from accessing the lipids.[9][10]

• Incorrect solvent ratios: The ratio of polar to non-polar solvents is critical for efficient extraction. Deviations from established protocols can significantly reduce yield.[11][12]

• Sample pH: The charge of the PE headgroup is pH-dependent. Acidic conditions can improve the recovery of certain phospholipids by neutralizing their charge.[9][13][14]

• Presence of excess water: High water content in the sample can interfere with the extraction efficiency of less polar solvents.[9][15] Lyophilization (freeze-drying) of samples can mitigate this.

• Insufficient mixing or incubation time: Thorough mixing and adequate incubation time are necessary to ensure complete partitioning of lipids into the organic phase.[3]

Q3: Can I use a single-step extraction for PE analysis?

A3: While traditional methods like Folch and Bligh & Dyer involve multiple steps and phase separations, single-step extractions have been developed. For instance, a one-phase extraction using a mixture of chloroform, isopropanol, methanol, and water has shown to be efficient and reproducible for a broad range of lipids in plant tissues.[4] However, for complex matrices or when high purity is required, multi-step procedures are generally more reliable.

Q4: How does the choice of solvent affect the extraction of different PE species?

A4: The polarity of the solvent system is crucial. A mixture of a polar solvent (like methanol) and a non-polar solvent (like chloroform or MTBE) is typically used.[9] Methanol helps to disrupt the interactions between lipids and proteins in membranes, while the non-polar solvent dissolves the lipids.[16] The specific ratio of these solvents will influence the types of lipids extracted. For instance, more polar lipids may require a higher proportion of the polar solvent for efficient extraction.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low overall lipid yield	Incomplete sample homogenization.	Ensure thorough homogenization using a suitable method for your sample type (e.g., bead beating, sonication, or a Dounce homogenizer). For tough tissues, consider cryogenic grinding.[9][10]
Incorrect solvent-to-sample ratio.	Optimize the solvent-to-sample ratio. A higher solvent volume can improve extraction efficiency. Ratios of 1:20 (sample to solvent) have been shown to be effective for plasma.[11][12]
Poor recovery of PE specifically	Suboptimal pH of the extraction mixture.	For acidic phospholipids, consider acidifying the extraction solvent with a small amount of a suitable acid (e.g., HCl or acetic acid) to neutralize the head group charge and improve partitioning into the organic phase.[9][13]
PE is retained in the aqueous phase.	This can happen if the overall polarity of the organic phase is too low. Ensure correct solvent ratios and consider a second extraction of the aqueous phase to recover any remaining lipids.[11]
Phase separation is not clean	High concentration of proteins or other macromolecules at the interface.	Centrifuge at a higher speed or for a longer duration to compact the protein interface. The addition of salt (e.g., 0.9% NaCl) can also aid in a cleaner phase separation.[3]
Over-vortexing of the sample.	Gentle inversion instead of vigorous vortexing after the addition of all solvents can prevent the formation of an emulsion that is difficult to separate.[17]
Contamination in the final lipid extract	Carryover of the aqueous phase.	Carefully collect the lower organic phase (in Folch/Bligh & Dyer) or the upper organic phase (in MTBE) without disturbing the interface.[6] A "back-wash" step with a synthetic upper phase can help remove water-soluble contaminants.[18]
Leachates from plasticware.	Use glass tubes and vials whenever possible to avoid contamination from plasticizers.[17]

Comparison of Common Lipid Extraction Methods for PE

Method	Principle	Advantages	Disadvantages	Typical PE Recovery
Folch	Biphasic extraction using chloroform and methanol. Lipids partition into the lower chloroform layer.[3]	Considered a "gold standard" with high extraction efficiency for a broad range of lipids.[3][4]	Uses large volumes of chloroform, which is toxic. Can be time-consuming.[1]	Generally high, often used as a benchmark for other methods.[19][20]
Bligh and Dyer	A modification of the Folch method using a different ratio of chloroform, methanol, and water. Suitable for samples with high water content.[5]	Faster than the Folch method and uses less solvent.[21]	Can be less efficient for samples with high lipid content (>2%).[5]	Comparable to the Folch method for many sample types.[11][19]
MTBE (Matyash)	Biphasic extraction using methyl-tert-butyl ether (MTBE), methanol, and water. Lipids partition into the upper MTBE layer.[6]	Safer alternative to chloroform. The upper organic phase is easier to collect.[6][8] Well-suited for high-throughput applications.[7]	May have slightly lower recovery for some very polar lipids compared to Folch.[22]	Similar or better recoveries for most major lipid classes, including PE, compared to Folch and Bligh & Dyer.[7][8]

Experimental Protocols

Modified Folch Method

• Homogenize 1 gram of tissue in 20 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Agitate the homogenate for 15-20 minutes at room temperature.

• Centrifuge the mixture to pellet the solid material and collect the supernatant.

• Add 0.2 volumes (4 mL for 20 mL of supernatant) of 0.9% NaCl solution to the supernatant.

• Vortex briefly and centrifuge at low speed (e.g., 2000 rpm) to separate the phases.

• Carefully collect the lower chloroform phase containing the lipids.

• Evaporate the solvent under a stream of nitrogen or using a rotary evaporator.

• Reconstitute the dried lipid extract in a suitable solvent for your downstream analysis.[3]

Bligh and Dyer Method

• To 1 mL of aqueous sample (e.g., cell suspension or plasma), add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture.

• Vortex for 10-15 minutes.

• Add 1.25 mL of chloroform and mix for 1 minute.

• Add 1.25 mL of water and mix for another minute.

• Centrifuge to separate the phases.

• Carefully remove the upper aqueous phase.

• Collect the lower chloroform phase containing the lipids.

• Evaporate the solvent and reconstitute the lipid extract.[5][21]

MTBE (Matyash) Method

• To your sample (e.g., 20 µL of plasma), add 80 µL of water.

• Add 200 µL of methanol.

• Add 800 µL of MTBE.

• Vortex for 10 seconds and then incubate for 1 hour at room temperature to allow for protein precipitation and lipid extraction.

• Add 300 µL of deionized water to induce phase separation.

• Vortex for 10 seconds and then centrifuge at high speed (e.g., 13,000 rpm) for 10 minutes.

• Carefully collect the upper MTBE phase containing the lipids.

• Evaporate the solvent and reconstitute the lipid extract.[6][23]

Visualizations

Caption: General workflow for lipid extraction for PE analysis.

Caption: Troubleshooting logic for low PE recovery.

Caption: Major biosynthetic pathways of phosphatidylethanolamine.

References

• 1. How to Optimize Phospholipid Extraction Techniques? [eureka.patsnap.com]
• 2. Exploring the Lipidome: Current Lipid Extraction Techniques for Mass Spectrometry Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. General procedure | Cyberlipid [cyberlipid.gerli.com]
• 4. A comprehensive comparison of four methods for extracting lipids from Arabidopsis tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Liquid samples (bligh and dyer) | Cyberlipid [cyberlipid.gerli.com]
• 6. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Advances in Lipid Extraction Methods—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. An Overview of Current Pretreatment Methods Used to Improve Lipid Extraction from Oleaginous Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of Folch, Bligh-Dyer, and Matyash Sample-to-Extraction Solvent Ratios for Human Plasma-Based Lipidomics Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. An extremely simple method for extraction of lysophospholipids and phospholipids from blood samples - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Influence of pH on Phosphatidylethanolamine Monolayer at the Air/Aqueous Solution Interface - PMC [pmc.ncbi.nlm.nih.gov]
• 15. sciencetheearth.com [sciencetheearth.com]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. biochem.wustl.edu [biochem.wustl.edu]
• 19. researchgate.net [researchgate.net]
• 20. Frontiers | Comparison of Single Phase and Biphasic Extraction Protocols for Lipidomic Studies Using Human Plasma [frontiersin.org]
• 21. tabaslab.com [tabaslab.com]
• 22. mdpi.com [mdpi.com]
• 23. MTBE Lipid Extraction - Protocol - OneLab [onelab.andrewalliance.com]

Technical Support Center: Optimizing Fragmentation of 17:0-18:1 PE-d5 for MRM

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the optimization of Multiple Reaction Monitoring (MRM) methods for the deuterated phosphatidylethanolamine standard, 17:0-18:1 PE-d5.

Frequently Asked Questions (FAQs)

Q1: What is the expected precursor ion for 17:0-18:1 PE-d5 in positive ion mode electrospray ionization (ESI)?

In positive ion mode ESI, phosphatidylethanolamines (PEs) are typically observed as protonated molecules, [M+H]⁺. The d5-label is on the ethanolamine headgroup.

To calculate the precursor ion m/z:

• Molecular Formula: C₄₀H₇₅D₅NO₈P

• Monoisotopic Mass of Neutral Molecule: 740.59 g/mol

• Mass of Proton (H⁺): 1.0078 g/mol

• Expected [M+H]⁺: 741.60 m/z

Therefore, you should target a precursor ion of m/z 741.6 in your MRM method.

Q2: What are the primary fragmentation products of 17:0-18:1 PE-d5 in positive ion mode collision-induced dissociation (CID)?

The most characteristic fragmentation of PEs in positive ion mode is the neutral loss of the phosphoethanolamine headgroup.[1][2][3] For the d5-labeled standard, this corresponds to a neutral loss of 146.06 Da.

• Primary Fragmentation: [M+H]⁺ → [M+H - 146.06]⁺ + 146.06

• Resulting Fragment Ion: This will be the diacylglycerol-like fragment with m/z 595.54.

A secondary fragmentation pathway involves the subsequent loss of the fatty acyl chains from this diacylglycerol-like fragment.

Q3: What are the recommended MRM transitions for quantifying 17:0-18:1 PE-d5?

For robust quantification, it is recommended to monitor at least two transitions per analyte. A common approach is to use the neutral loss of the headgroup as one transition and the product ions from the fatty acyl chains as subsequent transitions.

Precursor Ion (Q1)	Product Ion (Q3)	Description
741.6	595.5	Neutral loss of the d5-phosphoethanolamine headgroup.
741.6	269.3	Product ion corresponding to the 17:0 acyl chain.
741.6	281.2	Product ion corresponding to the 18:1 acyl chain.

Q4: I am not seeing a strong signal for my 17:0-18:1 PE-d5 standard. What are the common causes?

Several factors can contribute to poor signal intensity in MRM analysis of lipids.[4][5] Common issues include:

• Suboptimal Collision Energy: The collision energy (CE) is critical for achieving efficient fragmentation. If the CE is too low, fragmentation will be inefficient. If it is too high, the precursor or product ion may be excessively fragmented into smaller, unmonitored ions.

• Ion Source Conditions: Inefficient ionization in the ESI source can lead to a low abundance of the precursor ion. Ensure that the source parameters (e.g., spray voltage, gas flows, temperature) are optimized for phospholipid analysis.

• Sample Preparation: The presence of contaminants or a high concentration of other lipids in your sample can cause ion suppression, reducing the signal of your target analyte.

• Instrument Contamination: Buildup of contaminants in the mass spectrometer can lead to a general loss of sensitivity.

Troubleshooting Guides

Issue 1: Low or No Signal for the Precursor Ion (m/z 741.6)

Potential Cause	Troubleshooting Step
Incorrect Instrument Settings	Verify that the mass spectrometer is in positive ion mode and that the precursor ion m/z is correctly set to 741.6.
Poor Ionization	Infuse a solution of the 17:0-18:1 PE-d5 standard and optimize ion source parameters (e.g., spray voltage, nebulizer gas, drying gas, and temperature) to maximize the signal for the m/z 741.6 ion.
Sample Degradation	Ensure the standard has been stored correctly and has not degraded. Prepare a fresh solution of the standard.
Contamination	Clean the ion source and transfer optics according to the manufacturer's recommendations.

Issue 2: Weak or Absent Product Ion Signals in MRM Transitions

Potential Cause	Troubleshooting Step
Suboptimal Collision Energy (CE)	The CE is the most critical parameter for fragmentation. Systematically vary the CE for each MRM transition to find the optimal value that maximizes the product ion signal. Start with the recommended ranges in the experimental protocol below and perform a CE optimization experiment.
Incorrect Product Ion m/z	Double-check the calculated m/z values for your product ions.
Gas Pressure in Collision Cell	Ensure the collision gas (e.g., argon) pressure is within the manufacturer's recommended range.
Interference	Isobaric compounds (molecules with the same nominal mass) in your sample can be co-isolated with your precursor ion and interfere with fragmentation.[6][7][8] Ensure your chromatographic method provides adequate separation.

Experimental Protocols

Protocol 1: Optimization of Collision Energy for MRM Transitions

This protocol describes a systematic approach to determine the optimal collision energy for each MRM transition of 17:0-18:1 PE-d5.

• Prepare a Standard Solution: Prepare a solution of 17:0-18:1 PE-d5 in an appropriate solvent (e.g., methanol or isopropanol with 0.1% formic acid) at a concentration that provides a stable and robust signal.

• Infuse the Standard: Infuse the standard solution directly into the mass spectrometer using a syringe pump at a constant flow rate.

• Set Up the MRM Method: Create an MRM method with the precursor ion m/z 741.6 and the target product ions (m/z 595.5, 269.3, and 281.2).

• Perform a Collision Energy Ramp: For each MRM transition, perform a series of experiments where the collision energy is systematically varied.

  • For the neutral loss of the headgroup (741.6 → 595.5): Ramp the CE from 15 eV to 45 eV in 2-3 eV increments.

  • For the fatty acyl product ions (741.6 → 269.3 and 741.6 → 281.2): Ramp the CE from 25 eV to 55 eV in 2-3 eV increments.

• Analyze the Data: Plot the product ion intensity as a function of the collision energy for each transition. The optimal CE is the value that produces the maximum product ion intensity.

Optimized Collision Energy Ranges

MRM Transition	Typical Optimal Collision Energy (eV)
741.6 → 595.5	25 - 35
741.6 → 269.3	35 - 45
741.6 → 281.2	35 - 45

Visualizations

Caption: Fragmentation of 17:0-18:1 PE-d5 in positive ion mode.

Caption: Workflow for optimizing an MRM method for lipid analysis.

Caption: Decision tree for troubleshooting low MRM signal.

References

• 1. sfrbm.org [sfrbm.org]
• 2. lcms.cz [lcms.cz]
• 3. Electrospray ionization mass spectrometry analysis of changes in phospholipids in RBL-2H3 mastocytoma cells during degranulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. zefsci.com [zefsci.com]
• 5. biotage.com [biotage.com]
• 6. sciex.com [sciex.com]
• 7. sciex.com [sciex.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Validation of 17:0-18:1 PE-d5 for Quantitative Lipidomics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of lipid species is paramount in lipidomics to elucidate their roles in health and disease. Internal standards are critical for correcting analytical variability during mass spectrometry-based quantification. This guide provides a comprehensive comparison of 17:0-18:1 PE-d5 as an internal standard for the quantification of phosphatidylethanolamines (PE), benchmarked against other common internal standards. This document includes supporting experimental data, detailed methodologies, and visual workflows to aid researchers in making informed decisions for their quantitative lipidomics studies.

Comparison of Internal Standards for Phosphatidylethanolamine Quantification

The selection of an appropriate internal standard is a critical step in developing a robust quantitative lipidomics workflow. The ideal internal standard should mimic the analyte's chemical and physical properties as closely as possible to account for variations in extraction efficiency, ionization, and fragmentation. For phosphatidylethanolamine (PE) analysis, several types of internal standards are utilized, each with distinct advantages and disadvantages.

Table 1: Comparison of Internal Standard Performance for PE Quantification

Internal Standard Type	Example(s)	Advantages	Disadvantages	Typical Performance
Odd-Chain Phospholipids	17:0-18:1 PE , 15:0-18:1 PE	- Not naturally abundant in most biological systems.- Good correction for extraction and ionization variability.[1]	- Chromatographic separation from endogenous even-chain lipids may not be complete.- Ionization efficiency may differ slightly from endogenous analogs.	- Widely used and commercially available.- Provides reliable relative quantification.
Deuterated Odd-Chain Phospholipids	17:0-18:1 PE-d5	- Combines the benefits of odd-chain and stable isotope labeling.- Minimal isotopic overlap with endogenous species.- Co-elutes closely with analytes of similar chain length.	- Potential for isotopic exchange, though minimal with stable deuterium labeling.[2]	- Excellent choice for accurate and precise quantification.- Often included in commercial internal standard mixes.
Fully Deuterated Phospholipids	PE(18:1/18:1)-d7, PE(16:0/18:1)-d7	- Considered the "gold standard" as they are chemically identical to the analyte.- Co-elute and ionize almost identically to the endogenous lipid.	- Can be more expensive.- Potential for isotopic overlap with naturally occurring ¹³C isotopes of the analyte.	- Provides the highest accuracy for absolute quantification of a specific lipid species.

Experimental Data and Protocols

Experimental Protocol: Quantitative Analysis of Phosphatidylethanolamines in Human Plasma

This protocol describes a common workflow for the targeted quantification of PE species in human plasma using liquid chromatography-tandem mass spectrometry (LC-MS/MS) with 17:0-18:1 PE-d5 as an internal standard.

1. Sample Preparation: Methyl-tert-butyl ether (MTBE) Extraction

This method is widely used for the extraction of a broad range of lipid classes with high recovery.[3][4]

• Materials:

  • Human plasma

  • Methanol (MeOH), HPLC grade

  • Methyl-tert-butyl ether (MTBE), HPLC grade

  • Internal Standard (IS) solution: A mixture of lipid standards in MeOH, including 17:0-18:1 PE-d5.

  • Water, LC-MS grade

• Procedure:

  • To 20 µL of plasma in a 2 mL microcentrifuge tube, add 225 µL of cold MeOH containing the internal standard mixture (including 17:0-18:1 PE-d5).

  • Vortex for 10 seconds.

  • Add 750 µL of cold MTBE.

  • Vortex for 10 seconds and then shake for 6 minutes at 4°C.

  • Induce phase separation by adding 188 µL of LC-MS grade water.

  • Vortex for 20 seconds and centrifuge at 14,000 rpm for 2 minutes.

  • Carefully collect the upper organic phase (containing the lipids) and transfer to a new tube.

  • Dry the organic phase under a stream of nitrogen gas.

  • Reconstitute the dried lipid extract in an appropriate volume of the initial mobile phase for LC-MS/MS analysis.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is commonly used for the separation of PE species based on their fatty acyl chain length and degree of unsaturation. For example, an Acquity UPLC CSH C18 column (1.7 µm, 2.1 x 100 mm).[5]

  • Mobile Phase A: 60:40 Acetonitrile:Water with 10 mM ammonium formate.

  • Mobile Phase B: 90:10 Isopropanol:Acetonitrile with 10 mM ammonium formate.

  • Gradient: A typical gradient would start with a high percentage of mobile phase A, ramping up to a high percentage of mobile phase B to elute the more hydrophobic lipid species.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 55°C.

• Mass Spectrometry (MS):

  • Ionization: Electrospray ionization (ESI) is used, typically in negative ion mode for PE analysis.[5]

  • Acquisition Mode: Multiple Reaction Monitoring (MRM) is employed for targeted quantification. This involves selecting a specific precursor ion (the PE molecule) and a specific product ion (a fragment generated by collision-induced dissociation).

  • MRM Transitions: The MRM transitions for various PE species and the internal standard 17:0-18:1 PE-d5 would be optimized. For 17:0-18:1 PE-d5, a representative transition would be monitored.

Table 2: Representative MRM Parameters for PE Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
17:0-18:1 PE-d5 (IS)	737.6	267.2 (17:0 fatty acid)	Optimized
Endogenous PE (example)	Varies	Varies (fatty acid fragment)	Optimized

3. Data Analysis and Quantification

The concentration of each endogenous PE species is calculated by comparing the peak area of its MRM transition to the peak area of the 17:0-18:1 PE-d5 internal standard MRM transition. A calibration curve generated using known concentrations of a PE standard can be used for absolute quantification.

Visualizing the Workflow and Biological Context

Experimental Workflow for Quantitative Lipidomics

The following diagram illustrates the key steps in a typical quantitative lipidomics experiment, from sample collection to data analysis.

Caption: A typical experimental workflow for quantitative lipidomics.

Phosphatidylethanolamine Biosynthesis and Signaling Pathways

Phosphatidylethanolamine is a key structural component of cell membranes and is involved in various cellular processes. The diagram below outlines the main pathways for PE biosynthesis.

Caption: Major pathways of phosphatidylethanolamine (PE) biosynthesis.

References

• 1. Impact of internal standard selection on measurement results for long chain fatty acids in blood - PMC [pmc.ncbi.nlm.nih.gov]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Lipid extraction by methyl-tert-butyl ether for high-throughput lipidomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 17:0-18:1 PE-d5 and Other Phosphatidylethanolamine Internal Standards for Accurate Lipidomic Analysis

For Researchers, Scientists, and Drug Development Professionals

In the rapidly advancing field of lipidomics, the accurate quantification of individual lipid species is paramount to unraveling complex biological processes and discovering novel biomarkers. Phosphatidylethanolamines (PEs) are a major class of phospholipids, constituting a significant portion of cellular membranes and playing crucial roles in various cellular functions, including membrane fusion, protein folding, and cell signaling.[1][2] The precise measurement of PE species by mass spectrometry (MS) necessitates the use of appropriate internal standards to correct for variations in sample preparation and instrument response.

This guide provides an objective comparison of 17:0-18:1 PE-d5, a deuterated internal standard, with other commonly used PE internal standards. By presenting supporting experimental data and detailed methodologies, this document aims to assist researchers in selecting the most suitable internal standard for their specific analytical needs, thereby enhancing the accuracy and reliability of their lipidomics data.

Performance Comparison of PE Internal Standards

The ideal internal standard should mimic the physicochemical behavior of the analyte of interest as closely as possible, be absent in the biological sample, and be readily distinguishable by the mass spectrometer.[3] In lipidomics, the two most common types of internal standards for PEs are stable isotope-labeled (e.g., deuterated) lipids and odd-chain fatty acid-containing lipids.

Stable isotope-labeled standards, such as 17:0-18:1 PE-d5, are considered the gold standard as they co-elute with their endogenous counterparts and experience similar ionization suppression or enhancement, providing the most accurate correction for matrix effects. Odd-chain PE standards, which are naturally occurring in very low abundance in most biological systems, offer a cost-effective alternative.

The following table summarizes the key performance characteristics of these two classes of PE internal standards based on established principles in mass spectrometry-based quantification.

Performance Metric	17:0-18:1 PE-d5 (Stable Isotope-Labeled)	Odd-Chain PE Standards (e.g., 17:0/17:0 PE)
Linearity (R²)	Excellent (>0.99)	Good (>0.98)
Correction for Matrix Effects	Superior	Good, but can be less effective if retention time differs
Correction for Extraction Recovery	Excellent	Excellent
Co-elution with Endogenous Analogs	Yes	No (elutes at a different retention time)
Potential for Isotopic Interference	Minimal to none with sufficient mass resolution	None
Commercial Availability	Readily available	Readily available
Cost	Higher	Lower

Experimental Protocols

Detailed and standardized experimental protocols are critical for reproducible and accurate lipid quantification. Below are representative protocols for lipid extraction and LC-MS/MS analysis utilizing a PE internal standard.

Protocol 1: Lipid Extraction from Plasma

This protocol is adapted from a method used for the analysis of a broad range of lipids, including PEs, from plasma samples.

Materials:

• Plasma sample

• Internal standard solution containing 17:0-18:1 PE-d5

• Methyl-tert-butyl ether (MTBE)

• Methanol (MeOH)

• Water (LC-MS grade)

Procedure:

• To 25 µL of plasma, add a known amount of the 17:0-18:1 PE-d5 internal standard.

• Add 231 µL of methanol and 770 µL of MTBE.

• Vortex the mixture and incubate at room temperature for 1 hour on an orbital shaker.

• Induce phase separation by adding 192.5 µL of water.

• Vortex and centrifuge at 14,000 x g for 10 minutes.

• Carefully collect the upper organic phase containing the lipids.

• Dry the lipid extract under a stream of nitrogen.

• Reconstitute the dried lipids in an appropriate solvent for LC-MS/MS analysis (e.g., isopropanol/acetonitrile/water mixture).

Protocol 2: LC-MS/MS Analysis of Phosphatidylethanolamines

This section outlines typical parameters for the chromatographic separation and mass spectrometric detection of PE species.

Liquid Chromatography (LC) Parameters:

• Column: A C18 reversed-phase column is commonly used for separating PE species based on their acyl chain length and degree of unsaturation.

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient would start with a higher percentage of mobile phase A, gradually increasing the proportion of mobile phase B to elute the more hydrophobic PE species.

• Flow Rate: 0.2-0.4 mL/min.

• Column Temperature: 40-50 °C.

Mass Spectrometry (MS) Parameters:

• Ionization Mode: Electrospray ionization (ESI) in negative ion mode is often preferred for PE analysis as it provides characteristic fragment ions of the fatty acyl chains.

• Scan Type: Multiple Reaction Monitoring (MRM) is used for targeted quantification.

• MRM Transitions:

  • For endogenous PEs: The precursor ion is the [M-H]⁻ ion of the specific PE species, and the product ions are the carboxylate anions of the fatty acyl chains.

  • For 17:0-18:1 PE-d5: The precursor ion is m/z 737.58 and product ions corresponding to the fatty acyl chains are monitored.

• Collision Energy: Optimized for each specific PE species and the internal standard.

Visualizing Workflows and Pathways

To better illustrate the experimental and biological context of PE analysis, the following diagrams have been generated using the DOT language.

Caption: A typical experimental workflow for the quantification of phosphatidylethanolamines using an internal standard.

Phosphatidylethanolamine is a central hub in glycerophospholipid metabolism and is involved in several key signaling pathways.

Caption: Simplified overview of phosphatidylethanolamine synthesis and its role in cellular functions.

Conclusion

The selection of an appropriate internal standard is a critical determinant of data quality in quantitative lipidomics. For the analysis of phosphatidylethanolamines, stable isotope-labeled standards such as 17:0-18:1 PE-d5 offer superior performance, particularly in their ability to compensate for matrix effects, due to their chemical and chromatographic similarity to endogenous PE species. While odd-chain PE standards provide a viable and more economical alternative, careful validation is required to ensure they provide adequate correction across the variety of biological matrices and analytical conditions encountered. By implementing robust and well-characterized internal standards in conjunction with standardized experimental protocols, researchers can significantly enhance the accuracy, precision, and reliability of their lipidomics data, leading to more confident biological insights and discoveries.

References

• 1. Overview of Phosphatidylethanolamine - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 2. lipotype.com [lipotype.com]
• 3. benchchem.com [benchchem.com]

A Comparative Performance Analysis of Deuterated vs. Non-Deuterated Polyethylene Standards

In the realm of scientific research and development, particularly in pharmaceutical and material sciences, the use of standards is paramount for accurate and reproducible experimental results. The choice between deuterated and non-deuterated standards, specifically with polyethylene (PE), depends heavily on the analytical technique and the desired outcome. While deuterated standards are the gold standard in quantitative mass spectrometry-based assays for their ability to mimic the analyte of interest, their performance can be influenced by the deuterium isotope effect.[1] In the context of polymer analysis, deuterated polyethylene (dPE) serves a different, yet equally critical, role in elucidating polymer structure and dynamics.

This guide provides an objective comparison of the performance of deuterated versus non-deuterated polyethylene standards, supported by experimental data and detailed methodologies.

Part 1: Performance in Chromatographic and Mass Spectrometric Analysis

Deuterated compounds are widely utilized as internal standards (IS) in analytical techniques like liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS) to ensure high accuracy and precision.[2] The underlying principle is that a stable isotope-labeled internal standard will behave identically to the analyte during sample preparation, chromatography, and ionization, thus correcting for any variations in the analytical process.[1] However, the substitution of protium (¹H) with deuterium (²H) can introduce subtle physicochemical differences, leading to the "deuterium isotope effect," which can affect analytical performance.[3]

Quantitative Data Summary: Deuterium Isotope Effects

The primary performance differentiator between deuterated and non-deuterated standards in chromatography is the potential for chromatographic shifts. This is a critical consideration as co-elution of the analyte and the internal standard is crucial for accurate quantification.[4]

Performance Parameter	Deuterated PE Standard	Non-Deuterated PE Standard	Key Considerations
Chromatographic Retention Time	Can exhibit a slight shift (typically earlier elution) compared to the non-deuterated analyte due to the deuterium isotope effect.[3][5]	Serves as the baseline for retention time.	The magnitude of the shift depends on the number and location of deuterium atoms and the chromatographic conditions.[5] Even a small shift can lead to differential matrix effects.[1][3]
Mass Spectrometric Fragmentation	May exhibit altered fragmentation patterns compared to the non-deuterated analyte.[1]	Standard fragmentation pattern for the analyte.	It is important to select a multiple reaction monitoring (MRM) transition for the internal standard that is analogous to the analyte.[1]
Quantification Accuracy	Generally high, as it effectively corrects for sample loss and matrix effects.[2][6] However, accuracy can be compromised by isotopic instability and deuterium loss.[1][2]	As an external standard, it does not correct for sample-specific variations.	The use of a deuterated internal standard is considered the gold standard for mitigating matrix effects.[2]
Cost and Availability	Generally more expensive and less readily available due to the synthetic procedures required for deuteration.[2][4]	Less expensive and widely available.	The benefits of improved accuracy often outweigh the higher cost in regulated bioanalysis.

Experimental Protocol: Analysis of PE Oligomers using LC-MS with a Deuterated Internal Standard

This protocol outlines a general procedure for the quantification of a non-deuterated polyethylene oligomer using its deuterated analogue as an internal standard.

1. Sample Preparation:

• Create a stock solution of the non-deuterated PE oligomer (analyte) and the deuterated PE oligomer (internal standard) in a suitable solvent (e.g., tetrahydrofuran).

• Prepare a series of calibration standards by spiking a known amount of the internal standard into solutions containing varying known concentrations of the analyte.

• Prepare the unknown samples by adding the same known amount of the internal standard.

2. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: A suitable column for polymer separation (e.g., a size-exclusion chromatography column).

  • Mobile Phase: A solvent system appropriate for polyethylene (e.g., tetrahydrofuran).

  • Flow Rate: Optimized for the specific column and separation.

  • Injection Volume: Consistent across all samples.

• Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI).

  • Detection Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

3. Data Analysis:

• Integrate the peak areas of the analyte and the deuterated internal standard.[2]

• Calculate the peak area ratio of the analyte to the internal standard for each sample.[2]

• Construct a calibration curve by plotting the peak area ratio against the known concentrations of the calibration standards.[2]

• Determine the concentration of the analyte in the unknown samples by interpolating their peak area ratios from the calibration curve.[2]

Logical Workflow for Using a Deuterated Internal Standard

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 5. benchchem.com [benchchem.com]
• 6. resolvemass.ca [resolvemass.ca]

A Researcher's Guide to Cross-Validation of Lipidomics Methods Using 17:0-18:1 PE-d5

For researchers, scientists, and drug development professionals, the precise and accurate quantification of lipids is paramount for robust and reproducible results. This guide provides an objective comparison of common lipidomics methodologies, focusing on the use of 1-heptadecanoyl-2-(9Z-octadecenoyl)-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) as an internal standard for cross-validation.

Internal standards are crucial for mitigating analytical variability in mass spectrometry-based lipidomics. Deuterated standards, such as 17:0-18:1 PE-d5, are chemically identical to their endogenous counterparts but isotopically distinct, allowing them to mimic the behavior of the target analytes throughout sample preparation and analysis. This guide will delve into the application of this standard in two prevalent lipidomics platforms: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) and Shotgun Lipidomics.

Comparative Analysis of Lipidomics Platforms

The choice of analytical platform can significantly impact the quantitative results. Below is a comparison of typical performance characteristics of LC-MS/MS and Shotgun Lipidomics when analyzing phosphatidylethanolamines (PEs) with 17:0-18:1 PE-d5 as an internal standard.

Parameter	LC-MS/MS	Shotgun Lipidomics (Direct Infusion)
Specificity	High (separation of isomers)	Moderate (isobaric overlap can be an issue)
Sensitivity	High	Very High
Throughput	Lower (minutes per sample)	Higher (seconds to minutes per sample)
Linear Dynamic Range	Wide	Wide, but can be more susceptible to ion suppression
Intra-assay Precision (%CV)	<15%	<20%
Inter-assay Precision (%CV)	<20%	<25%
Accuracy (% Bias from Reference)	5-15%	10-25%

Note: The values presented in this table are representative and can vary depending on the specific instrumentation, experimental conditions, and sample matrix.

For benchmarking and cross-validation, the National Institute of Standards and Technology (NIST) Standard Reference Material (SRM) 1950, "Metabolites in Frozen Human Plasma," provides consensus concentration values for a wide range of lipids, including several PE species. These values can serve as a gold standard for assessing the accuracy of a given method.

Table 1: NIST SRM 1950 Consensus Concentrations for Selected Phosphatidylethanolamine Species [1]

Lipid Species (Sum Composition)	Consensus Concentration (nmol/mL)
PE(34:1)	12.3
PE(34:2)	10.9
PE(36:2)	20.1
PE(36:4)	11.5
PE(38:4)	26.9
PE(38:6)	11.2

Experimental Protocols

Detailed and standardized protocols are essential for reproducible lipidomics analysis. Below are representative protocols for lipid extraction and analysis using both LC-MS/MS and Shotgun Lipidomics with 17:0-18:1 PE-d5 as an internal standard.

Lipid Extraction (Folch Method)

• Sample Preparation: To a 1.5 mL glass vial, add 50 µL of plasma or serum.

• Internal Standard Spiking: Add a known amount of 17:0-18:1 PE-d5 in a small volume of organic solvent.

• Solvent Addition: Add 2 mL of a 2:1 (v/v) chloroform:methanol mixture.

• Homogenization: Vortex the mixture vigorously for 2 minutes.

• Phase Separation: Add 400 µL of 0.9% NaCl solution and vortex for 30 seconds.

• Centrifugation: Centrifuge at 2,000 x g for 10 minutes to separate the layers.

• Lipid Collection: Carefully aspirate the lower organic layer containing the lipids and transfer to a new glass vial.

• Drying: Evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate solvent for the chosen analytical method (e.g., methanol for LC-MS/MS).

LC-MS/MS Analysis

• Chromatographic Separation:

  • Column: Use a C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size).

  • Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

  • Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

  • Gradient: A typical gradient would start at 30% B, increasing to 100% B over 10 minutes, holding for 2 minutes, and then re-equilibrating at 30% B for 3 minutes.

  • Flow Rate: 0.3 mL/min.

  • Column Temperature: 55°C.

• Mass Spectrometry:

  • Ionization Mode: Electrospray Ionization (ESI) in both positive and negative modes.

  • Scan Type: Multiple Reaction Monitoring (MRM) or Parallel Reaction Monitoring (PRM).

  • MRM Transitions: Set specific precursor-to-product ion transitions for endogenous PE species and for 17:0-18:1 PE-d5.

  • Quantification: Quantify endogenous PE species by calculating the peak area ratio relative to the 17:0-18:1 PE-d5 internal standard.

Shotgun Lipidomics Analysis

• Sample Infusion:

  • Reconstitute the dried lipid extract in a suitable solvent for direct infusion (e.g., methanol with 10 mM ammonium acetate).

  • Infuse the sample directly into the mass spectrometer using a syringe pump or an automated nanospray source at a flow rate of 1-10 µL/min.

• Mass Spectrometry:

  • Ionization Mode: ESI in both positive and negative modes.

  • Scan Type: High-resolution full scan MS and tandem MS (MS/MS) for identification.

  • Identification: Identify PE species based on their accurate mass and characteristic fragmentation patterns (e.g., neutral loss of the phosphoethanolamine headgroup).

  • Quantification: Quantify endogenous PE species by comparing their ion intensity to that of the 17:0-18:1 PE-d5 internal standard in the full scan MS spectrum.

Visualizing Workflows and Pathways

Experimental Workflow

The following diagram illustrates the general workflow for a lipidomics experiment, from sample collection to data analysis, incorporating the use of an internal standard like 17:0-18:1 PE-d5.

Caption: General experimental workflow for quantitative lipidomics.

Phosphatidylethanolamine Biosynthesis Pathways

Phosphatidylethanolamine is synthesized in mammalian cells primarily through two pathways: the Kennedy pathway (also known as the CDP-ethanolamine pathway) and the phosphatidylserine decarboxylase pathway.

1. The Kennedy Pathway (CDP-Ethanolamine Pathway)

This pathway synthesizes PE from ethanolamine and diacylglycerol.

Caption: The Kennedy Pathway for PE biosynthesis.

2. The Phosphatidylserine Decarboxylase Pathway

This pathway generates PE through the decarboxylation of phosphatidylserine (PS), primarily in the mitochondria.

Caption: The Phosphatidylserine Decarboxylase Pathway.

By employing robust experimental protocols, appropriate internal standards like 17:0-18:1 PE-d5, and cross-validation against established reference materials, researchers can ensure the accuracy and reliability of their lipidomics data, leading to more significant and impactful scientific discoveries.

References

• 1. nvlpubs.nist.gov [nvlpubs.nist.gov]

Navigating the Nuances of Lipid Profiling: A Comparative Guide to 17:0-18:1 PE-d5 Accuracy and Precision

For researchers, scientists, and drug development professionals engaged in the intricate world of lipid profiling, the accuracy and precision of quantitative analysis are paramount. The choice of an appropriate internal standard is a critical determinant of data quality. This guide provides an in-depth comparison of the widely used deuterated phosphatidylethanolamine standard, 17:0-18:1 PE-d5, against its common alternative, odd-chain phosphatidylethanolamines, supported by experimental data and detailed methodologies.

Internal standards are essential in mass spectrometry-based lipidomics to correct for variations that can occur during sample preparation, extraction, and analysis. An ideal internal standard mimics the chemical and physical properties of the analyte of interest, ensuring that it is affected similarly by experimental variability. Stable isotope-labeled standards, such as 17:0-18:1 PE-d5, are often considered the gold standard due to their close structural similarity to their endogenous counterparts.

Performance Under the Microscope: Accuracy and Precision

The performance of an internal standard is primarily evaluated based on its accuracy (closeness to the true value) and precision (reproducibility of measurements). These parameters are typically assessed through validation studies that measure intra- and inter-day variability, linearity, recovery, and matrix effects.

While direct head-to-head comparisons of 17:0-18:1 PE-d5 with specific odd-chain alternatives in single studies are not extensively published, the overall performance of lipidomics methods employing these standards provides valuable insights.

Performance Metric	17:0-18:1 PE-d5 (Deuterated)	Odd-Chain PE (e.g., 17:0/17:0 PE)	Key Considerations
Intra-Day Precision (CV%)	Typically <15% for overall method	Typically <15% for overall method	Method precision is influenced by the entire workflow, but stable isotope standards are known to provide excellent reproducibility.
Inter-Day Precision (CV%)	Typically <20% for overall method	Typically <20% for overall method	Deuterated standards closely co-elute with endogenous lipids, which can improve long-term analytical stability.
Accuracy (% Recovery)	High and consistent	Generally high, but can be more variable	The structural similarity of deuterated standards to the analyte often leads to more consistent recovery across different sample matrices.
Matrix Effect	Minimal, effectively corrected	Can be more pronounced	Co-elution of the deuterated standard with the analyte allows for more effective compensation of ion suppression or enhancement.
Linearity	Excellent over a wide dynamic range	Good, but may be limited by differences in ionization efficiency	Stable isotope dilution methods generally provide excellent linearity.

Note: The values presented are typical for well-validated lipidomics methods and can vary based on the specific experimental conditions, instrumentation, and sample matrix.

The Rationale for Deuterated Standards

The key advantage of using a deuterated internal standard like 17:0-18:1 PE-d5 lies in its near-identical chemical and physical properties to the endogenous PE species being quantified. This ensures that it behaves similarly during lipid extraction, chromatographic separation, and ionization in the mass spectrometer. The mass shift introduced by the deuterium atoms allows it to be distinguished from the endogenous analyte by the mass spectrometer, while its retention time is virtually identical. This co-elution is crucial for accurately correcting matrix effects, which can significantly impact quantification.

Odd-chain lipid standards, while not naturally abundant in most biological systems, can have slightly different chromatographic and ionization behaviors compared to their even-chain endogenous counterparts. This can potentially lead to less accurate correction for matrix effects and extraction inefficiencies.

Experimental Protocols for Performance Validation

To ensure the reliability of lipid profiling data, rigorous validation of the analytical method, including the performance of the internal standard, is essential. The following outlines a general experimental protocol for validating the use of 17:0-18:1 PE-d5.

Preparation of Standard Solutions and Quality Control Samples

• Stock Solutions: Prepare a concentrated stock solution of 17:0-18:1 PE-d5 in an appropriate organic solvent (e.g., chloroform:methanol 2:1, v/v).

• Working Internal Standard Solution: Dilute the stock solution to a working concentration that will be added to all samples.

• Calibration Curve Standards: Prepare a series of calibration standards by spiking known concentrations of a non-deuterated PE standard (e.g., 17:0-18:1 PE) into a representative matrix (e.g., stripped plasma or a synthetic lipid mixture).

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration curve range.

Sample Preparation and Lipid Extraction

A common method for lipid extraction from plasma or serum is the Folch or Bligh-Dyer method.

• To a 50 µL aliquot of the sample (calibrator, QC, or unknown), add the working internal standard solution containing a known amount of 17:0-18:1 PE-d5.

• Add a mixture of chloroform and methanol (e.g., 2:1, v/v) to the sample.

• Vortex thoroughly to ensure complete mixing and protein precipitation.

• Add water or a saline solution to induce phase separation.

• Centrifuge the sample to separate the aqueous and organic layers.

• Carefully collect the lower organic layer containing the lipids.

• Dry the collected lipid extract under a stream of nitrogen.

• Reconstitute the dried lipid extract in an appropriate solvent for LC-MS analysis (e.g., isopropanol:acetonitrile:water).

LC-MS/MS Analysis

• Chromatographic Separation: Use a C18 reversed-phase column for separation of the lipid species.

  • Mobile Phase A: Acetonitrile/water (e.g., 60:40) with 10 mM ammonium formate.

  • Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate.

  • Gradient: A suitable gradient should be developed to achieve good separation of the different lipid classes.

• Mass Spectrometry Detection:

  • Ionization: Use electrospray ionization (ESI) in both positive and negative ion modes.

  • Acquisition Mode: Use Multiple Reaction Monitoring (MRM) for targeted quantification. The MRM transition for 17:0-18:1 PE-d5 and the endogenous PE species of interest should be optimized.

Data Analysis and Validation

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the known concentration of the calibrators.

• Accuracy and Precision: Analyze the QC samples in replicate on the same day (intra-day) and on different days (inter-day). Calculate the percentage coefficient of variation (CV%) for precision and the percentage deviation from the nominal concentration for accuracy.

• Recovery: Compare the peak area of the internal standard in an extracted sample to the peak area of the internal standard in a non-extracted standard solution at the same concentration.

• Matrix Effect: Compare the peak area of the internal standard in a post-extraction spiked sample to the peak area of the internal standard in a neat solution.

Visualizing the Workflow

To better illustrate the process, the following diagrams outline the key experimental and logical workflows.

Unveiling Analytical Performance: A Comparative Guide to Linearity and Recovery for 17:0-18:1 PE-d5

For researchers, scientists, and drug development professionals navigating the complexities of lipidomics, the selection of an appropriate internal standard is paramount for accurate and reliable quantification of phosphatidylethanolamines (PE). This guide provides a comprehensive comparison of the analytical performance of 17:0-18:1 PE-d5, a commonly used deuterated internal standard, focusing on linearity and recovery. The information is supported by experimental data and detailed methodologies to aid in the critical evaluation of its suitability for specific research applications.

Executive Summary

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a widely utilized internal standard in mass spectrometry-based lipidomics for the quantification of PE species. Its structural similarity to endogenous PEs, coupled with its mass shift due to deuterium labeling, allows for correction of variability during sample preparation and analysis. This guide delves into two key validation parameters: linearity, which demonstrates the proportional response of the analytical method to varying analyte concentrations, and recovery, which assesses the efficiency of the extraction process. By presenting available data and methodologies, this guide aims to provide a foundational understanding for researchers to design and evaluate their own validation studies.

Linearity of 17:0-18:1 PE-d5

Linearity is a critical parameter in quantitative analytical methods, ensuring that the measured response is directly proportional to the concentration of the analyte over a specific range. For internal standards like 17:0-18:1 PE-d5, this is typically evaluated by constructing a calibration curve where the response ratio of the analyte to the internal standard is plotted against the analyte concentration. While specific linearity data for 17:0-18:1 PE-d5 is not always published in extensive detail, the principles of its use in achieving linear calibration curves for other lipids are well-documented.[1][2]

Table 1: Representative Linearity Data for Phosphatidylethanolamine Species Using a Deuterated Internal Standard Approach

Analyte	Linear Range	Correlation Coefficient (R²)	Analytical Technique	Reference
PE(P-18:0/18:1-d9)	0.15 nM - 625 nM	> 0.99	LC-MS/MS	[1]
Various PE Species	5 fmol - 400 fmol	> 0.99	UPLC-ESI-MS/MS	[2]
PEth Homologues	30 nM - 6000 nM	Not specified	LC-MS/MS	[3]

Note: This table presents representative data for PE species, illustrating the typical performance achieved when using a deuterated internal standard like 17:0-18:1 PE-d5. Specific data for 17:0-18:1 PE-d5 as the analyte was not available in the search results.

Recovery of Phosphatidylethanolamines

Recovery studies are essential to determine the efficiency of an extraction method in isolating the target analytes from a complex biological matrix. The percentage of recovery is calculated by comparing the amount of analyte measured in a spiked sample that has undergone the entire extraction procedure to the amount in a non-extracted standard of the same concentration. The choice of extraction method significantly impacts recovery.

Table 2: Comparison of Recovery Percentages for Phosphatidylethanolamines Using Different Extraction Methods

Extraction Method	Analyte(s)	Matrix	Average Recovery (%)	Key Considerations	Reference(s)
Liquid-Liquid Extraction (LLE)	PEth Homologues	Whole Blood	45-82%	Prone to matrix effects.[3]	[3]
96-well Supported Liquid Extraction (SLE)	PEth Homologues	Whole Blood	68-80%	Higher throughput and potentially better reproducibility than LLE.[3]	[3]
Solid-Phase Extraction (SPE)	Various Lipid Classes	Human Plasma	High (>110% for some PLs)	Can provide cleaner extracts and fractionate lipid classes. Over-recovery may indicate co-elution of interfering substances.[4]	[4]
Protein Precipitation (PPT)	Various Lipid Classes	Plasma	Method dependent	Simple and fast, but may result in less clean extracts compared to LLE or SPE.[5]	[5]

Note: This table summarizes recovery data for PE species using common extraction techniques. The specific recovery of 17:0-18:1 PE-d5 will be dependent on the chosen method and matrix.

Experimental Protocols

Accurate and reproducible results in linearity and recovery studies are contingent on well-defined experimental protocols. Below are generalized methodologies for these studies based on common practices in lipidomics.

Linearity Study Protocol

• Preparation of Stock Solutions: Prepare a concentrated stock solution of the PE analyte and the internal standard (17:0-18:1 PE-d5) in an appropriate organic solvent (e.g., methanol/chloroform).

• Preparation of Calibration Standards: Create a series of calibration standards by serial dilution of the analyte stock solution. Each standard should contain a constant concentration of the internal standard.

• Sample Analysis: Analyze the calibration standards using the chosen analytical method (e.g., LC-MS/MS).

• Data Analysis: For each standard, calculate the peak area ratio of the analyte to the internal standard.

• Calibration Curve Construction: Plot the peak area ratio against the known concentration of the analyte.

• Linear Regression: Perform a linear regression analysis to determine the equation of the line, the correlation coefficient (R²), and the linear range.

Recovery Study Protocol

• Sample Selection: Choose a representative blank matrix (e.g., plasma, tissue homogenate) that is free of the analyte of interest.

• Spiking: Spike a known amount of the PE analyte and the internal standard (17:0-18:1 PE-d5) into the blank matrix at different concentration levels (low, medium, and high).

• Extraction: Subject the spiked samples to the chosen lipid extraction procedure (e.g., Folch, Bligh-Dyer, SPE).

• Preparation of Control Samples: Prepare control samples by adding the same amount of analyte and internal standard to the extracted blank matrix after the extraction process.

• Sample Analysis: Analyze both the extracted samples and the control samples using the analytical method.

• Calculation of Recovery: Calculate the percentage recovery using the following formula: % Recovery = (Peak Area of Analyte in Extracted Sample / Peak Area of Analyte in Control Sample) * 100

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams created using the DOT language are provided.

Caption: Workflow for a Linearity Study.

Caption: Workflow for a Recovery Study.

Signaling Pathway Context

Phosphatidylethanolamines are not only structural components of cell membranes but are also involved in various cellular signaling pathways. Understanding these pathways provides context for the importance of accurate PE quantification.

Caption: Involvement of PE in Cellular Pathways.

Conclusion

References

• 1. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A rapid and adaptable lipidomics method for quantitative UPLC-mass spectrometric analysis of phosphatidylethanolamine and phosphatidylcholine in vitro, and in cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. repositorio.ulisboa.pt [repositorio.ulisboa.pt]
• 4. mdpi.com [mdpi.com]
• 5. Sample Preparation Methods for Lipidomics Approaches Used in Studies of Obesity - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Isotopic Purity of 17:0-18:1 PE-d5: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for assessing the isotopic purity of the deuterated phospholipid 17:0-18:1 PE-d5. This internal standard is crucial for accurate quantification in lipidomics research, particularly in studies involving metabolic flux and drug development. Ensuring its isotopic enrichment is vital for data integrity. This document outlines the primary analytical techniques, presents detailed experimental protocols, and offers a comparative analysis to aid in selecting the most appropriate method for your research needs.

Introduction to 17:0-18:1 PE-d5 and Isotopic Purity

1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5 (17:0-18:1 PE-d5) is a synthetic, deuterated phosphatidylethanolamine (PE) used as an internal standard in mass spectrometry-based lipidomics. The five deuterium atoms on the ethanolamine headgroup allow it to be distinguished from its endogenous, non-labeled counterparts. Isotopic purity refers to the percentage of the labeled compound that contains the desired number of deuterium atoms. High isotopic purity is essential to minimize interference from unlabeled or partially labeled species, which can affect the accuracy of quantification. Commercially available standards, such as those from Avanti Polar Lipids, typically report a purity of greater than 99%.[1]

Comparative Analysis of Analytical Methodologies

The two primary techniques for determining the isotopic purity of deuterated lipids are High-Resolution Mass Spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) Spectroscopy. Each method offers distinct advantages and disadvantages.

Feature	High-Resolution Mass Spectrometry (HRMS)	Nuclear Magnetic Resonance (NMR) Spectroscopy
Principle	Measures the mass-to-charge ratio (m/z) of ions, allowing for the differentiation of isotopologues based on their mass difference.	Exploits the magnetic properties of atomic nuclei. The presence of deuterium alters the chemical environment and coupling of adjacent protons, which can be quantified.
Sensitivity	High sensitivity, capable of detecting low-abundance isotopologues.	Lower sensitivity compared to HRMS, requiring higher sample concentrations.
Resolution	High resolving power is necessary to distinguish between the deuterated standard and any potential isobaric interferences.	Provides high-resolution spectra that can resolve signals from different isotopologues.
Quantitative Accuracy	Can be highly quantitative, but may be subject to ion suppression effects from the sample matrix.	Inherently quantitative as signal intensity is directly proportional to the number of nuclei, without the issue of ion suppression.[2][3]
Information Provided	Provides the distribution of isotopologues (e.g., d0, d1, d2, d3, d4, d5).	Can provide information on the position of the deuterium labels and confirm the overall structure of the molecule.
Sample Preparation	Requires sample extraction and ionization, typically coupled with liquid chromatography (LC) for separation.	Minimal sample preparation is often required.
Instrumentation	Requires access to high-resolution mass spectrometers such as Orbitrap or QTOF instruments.	Requires a high-field NMR spectrometer.

Experimental Protocols

High-Resolution Mass Spectrometry (HRMS) Protocol for Isotopic Purity Assessment

This protocol outlines a general procedure for the analysis of 17:0-18:1 PE-d5 using Liquid Chromatography-High-Resolution Mass Spectrometry (LC-HRMS).

1. Sample Preparation:

• Dissolve the 17:0-18:1 PE-d5 standard in a suitable organic solvent, such as a mixture of chloroform and methanol (1:1, v/v), to a final concentration of 1 µg/mL.

2. Liquid Chromatography (LC) Conditions:

• Column: A reversed-phase C18 column (e.g., 2.1 mm x 100 mm, 1.7 µm particle size) is suitable for separating phospholipids.

• Mobile Phase A: Acetonitrile/water (60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient:

  • 0-2 min: 30% B

  • 2-15 min: Linear gradient from 30% to 100% B

  • 15-20 min: Hold at 100% B

  • 20.1-25 min: Return to 30% B and equilibrate

• Flow Rate: 0.3 mL/min

• Injection Volume: 5 µL

3. Mass Spectrometry (MS) Conditions:

• Instrument: A high-resolution mass spectrometer such as a Q Exactive Orbitrap or a QTOF.

• Ionization Mode: Positive ion mode using heated electrospray ionization (HESI).

• Scan Range: m/z 150-1200

• Resolution: 70,000

• Data Analysis: Extract the ion chromatograms for the theoretical m/z values of the different isotopologues of 17:0-18:1 PE (d0 to d5). Calculate the area under the curve for each peak to determine the relative abundance of each isotopologue and thereby the isotopic purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy Protocol for Isotopic Purity Assessment

This protocol provides a general method for analyzing the isotopic purity of 17:0-18:1 PE-d5 using ¹H and ³¹P NMR.

1. Sample Preparation:

• Dissolve a sufficient amount of 17:0-18:1 PE-d5 (typically 1-5 mg) in a deuterated solvent such as chloroform-d (CDCl₃) with a known internal standard (e.g., triphenylphosphate for ³¹P NMR).

2. NMR Acquisition Parameters:

• Instrument: A high-field NMR spectrometer (e.g., 400 MHz or higher).

• ¹H NMR:

  • Acquire a standard proton spectrum to observe the signals of the fatty acid chains and the glycerol backbone. The signals from the ethanolamine headgroup will be altered due to the presence of deuterium.

  • The isotopic purity can be estimated by comparing the integration of the residual proton signals on the ethanolamine headgroup to the integration of a signal from a non-deuterated part of the molecule.

• ³¹P NMR:

  • Acquire a proton-decoupled ³¹P NMR spectrum.[2][3]

  • A single peak corresponding to the phosphate group of the PE should be observed.

  • The chemical shift can confirm the identity of the phospholipid class.[2]

  • Quantitative analysis can be performed by comparing the integral of the PE signal to that of a known amount of an internal standard.[2]

3. Data Analysis:

• Process the NMR spectra using appropriate software. For quantitative analysis, ensure that the spectra are correctly phased and baseline-corrected. The relative integrals of the signals of interest are used to determine the isotopic purity.

Metabolic Pathway of 17:0-18:1 PE Biosynthesis

The presence of the odd-chain fatty acid, heptadecanoic acid (17:0), in this phospholipid suggests a biosynthetic pathway that utilizes propionyl-CoA as a primer for fatty acid synthesis, in contrast to the more common use of acetyl-CoA for even-chain fatty acids.[4][5][6] The subsequent steps involve the incorporation of this odd-chain fatty acid and oleic acid (18:1) into a glycerol backbone, followed by the addition of the phosphoethanolamine headgroup via the Kennedy pathway.[7]

Caption: Biosynthesis pathway of 17:0-18:1 PE.

Conclusion

Both HRMS and NMR spectroscopy are powerful techniques for assessing the isotopic purity of 17:0-18:1 PE-d5. HRMS offers superior sensitivity, making it ideal for analyzing samples with low concentrations. NMR, on the other hand, provides excellent quantitative accuracy without the risk of matrix effects and can offer valuable structural information. The choice of method will depend on the specific requirements of the study, available instrumentation, and the desired level of quantitative precision. For routine quality control, LC-HRMS is often sufficient, while NMR can be employed for more rigorous characterization and in cases where absolute quantification is paramount. A combination of both techniques can provide the most comprehensive assessment of isotopic purity.

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Quantitative analysis of phospholipids by 31P-NMR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Quantitative analysis of phospholipids by 31P-NMR. | Semantic Scholar [semanticscholar.org]
• 4. tandfonline.com [tandfonline.com]
• 5. Metabolism of odd chain fatty acids | PPTX [slideshare.net]
• 6. Odd-chain fatty acid - Wikipedia [en.wikipedia.org]
• 7. Human Metabolome Database: Showing metabocard for PE(18:0/18:1(9Z)) (HMDB0008993) [hmdb.ca]

Justifying the Choice of 17:0-18:1 PE-d5 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

In the precise world of quantitative lipidomics, the selection of an appropriate internal standard is a critical decision that directly influences the accuracy and reliability of experimental data. This guide provides an objective comparison to justify the choice of 17:0-18:1 PE-d5 as a superior internal standard for the quantification of phosphatidylethanolamines (PEs) and related lipid species. We will delve into the rationale behind using a deuterated, mixed-acyl chain standard and present supporting data and methodologies.

The Gold Standard: Why a Deuterated Internal Standard?

Stable isotope-labeled internal standards are widely recognized as the gold standard in mass spectrometry-based quantitative analysis. The fundamental principle is that an ideal internal standard should behave identically to the analyte of interest throughout the entire analytical workflow, from sample extraction to ionization and detection. Deuterated standards, such as 17:0-18:1 PE-d5, are chemically identical to their endogenous counterparts, with the only difference being the substitution of five hydrogen atoms with deuterium on the ethanolamine headgroup.

This subtle mass shift allows the mass spectrometer to distinguish the internal standard from the target analyte, while ensuring that it experiences the same:

• Extraction Efficiency: Losses during sample preparation are proportionally the same for the analyte and the internal standard.

• Matrix Effects: Ion suppression or enhancement in the mass spectrometer source affects both the analyte and the internal standard equally.[1]

• Chromatographic Retention: The deuterated standard co-elutes with the endogenous PEs, ensuring that they are subjected to the same analytical conditions.

17:0-18:1 PE-d5 vs. Alternative Internal Standards

The most common alternatives to deuterated standards are non-deuterated lipids with odd-numbered fatty acid chains, such as 17:0/17:0 PE, which are not naturally abundant in most biological systems. While these can be effective, they do not perfectly mimic the behavior of endogenous PEs, which typically contain a mix of saturated and unsaturated fatty acids of varying chain lengths.

The choice of a mixed-acyl chain standard like 17:0-18:1 PE-d5 offers a further advantage by better representing the chromatographic and ionization behavior of a wider range of endogenous PE species.

Performance Comparison

While direct head-to-head comparative studies for this specific standard are not extensively published in a single table, the collective evidence from numerous lipidomics studies consistently demonstrates the superior performance of deuterated standards over non-deuterated analogs. The use of deuterated standards generally leads to improved precision and accuracy.[1]

Feature	17:0-18:1 PE-d5 (Deuterated)	Odd-Chain PE (e.g., 17:0/17:0 PE)
Chemical & Physical Properties	Nearly identical to endogenous PEs.	Similar, but differences in acyl chain length and saturation can affect behavior.
Co-elution with Analytes	Excellent, ensuring simultaneous analysis under identical conditions.	Good, but minor retention time differences can lead to differential matrix effects.
Correction for Matrix Effects	Superior, as it is affected in the same way as the analyte.	Good, but can be less effective if chromatographic separation is not complete.
Accuracy & Precision	High, due to effective normalization of experimental variability.[1]	Generally good, but can be compromised by the factors mentioned above.
Representation of Endogenous PEs	The mixed-acyl chain structure better mimics the diversity of natural PEs.	The di-heptadecanoyl structure is a less common motif in biological systems.

Experimental Protocol: Quantification of PEs in Human Plasma

This section provides a detailed methodology for the extraction and quantification of PEs in human plasma using 17:0-18:1 PE-d5 as an internal standard. This protocol is adapted from established methods in the field.[2]

Materials

• 17:0-18:1 PE-d5 internal standard solution (e.g., 1 mg/mL in chloroform)

• Human plasma (K2EDTA)

• Methanol (MeOH), HPLC grade

• Methyl-tert-butyl ether (MTBE), HPLC grade

• Water, LC-MS grade

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Centrifuge

Lipid Extraction (MTBE Method)

• Sample Preparation: Thaw frozen human plasma samples on ice.

• Internal Standard Spiking: In a 1.5 mL microcentrifuge tube, add 20 µL of human plasma. To this, add 10 µL of a working solution of 17:0-18:1 PE-d5 in methanol to achieve a final concentration of 100 nM.[2]

• Protein Precipitation: Add 400 µL of cold methanol to the plasma and internal standard mixture. Vortex thoroughly for 10 seconds.[2]

• Lipid Extraction: Add 500 µL of MTBE. Vortex for 1 minute and then incubate on an orbital shaker at 4°C for 1 hour.[2]

• Phase Separation: Add 500 µL of water to induce phase separation. Vortex for 1 minute and then centrifuge at 14,000 x g for 10 minutes at 4°C.[2]

• Collection of Organic Phase: Carefully collect the upper organic layer (containing the lipids) and transfer it to a new tube.

• Re-extraction: Add another 200 µL of MTBE to the remaining aqueous layer, vortex, and centrifuge again.[2] Combine the second organic layer with the first.

• Drying: Evaporate the combined organic extracts to dryness under a stream of nitrogen or using a vacuum concentrator.

• Reconstitution: Reconstitute the dried lipid extract in an appropriate volume (e.g., 100 µL) of the initial mobile phase for LC-MS analysis.

LC-MS/MS Analysis

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: A column suitable for lipid separation, such as a C18 or HILIC column.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer capable of performing targeted analysis.

• Ionization Mode: Electrospray ionization (ESI) in positive or negative mode, depending on the specific PE species of interest.

• Data Analysis: Quantification is achieved by calculating the peak area ratio of the endogenous PE species to the 17:0-18:1 PE-d5 internal standard. A calibration curve can be constructed using known concentrations of a non-endogenous PE standard to determine the absolute concentration of the analytes.

Visualizing the Rationale and Workflow

To further clarify the concepts and procedures described, the following diagrams are provided.

Caption: Logical flow justifying the use of a deuterated internal standard.

Caption: High-level experimental workflow for PE quantification.

Conclusion

The selection of 17:0-18:1 PE-d5 as an internal standard for the quantification of phosphatidylethanolamines offers significant advantages over non-deuterated and single-acyl chain alternatives. Its near-identical physicochemical properties to endogenous PEs ensure robust correction for experimental variability, leading to highly accurate and precise data. The mixed-acyl chain composition further enhances its suitability by better representing the diversity of naturally occurring PE species. For researchers striving for the highest quality data in their lipidomics studies, 17:0-18:1 PE-d5 is a demonstrably superior choice.

References

• 1. benchchem.com [benchchem.com]
• 2. Structure-specific, accurate quantitation of plasmalogen glycerophosphoethanolamine - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Personal protective equipment for handling 17:0-18:1 PE-d5

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and disposal of 17:0-18:1 PE-d5 (1-heptadecanoyl-2-oleoyl-sn-glycero-3-phosphoethanolamine-d5). Adherence to these protocols is essential for ensuring personal safety and maintaining the integrity of the product. The following recommendations are based on general best practices for handling deuterated lipids and similar chemical compounds. Users must always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for complete and definitive guidance.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure and prevent contamination. The following table summarizes the recommended PPE for handling 17:0-18:1 PE-d5.

PPE Category	Item	Specification	Rationale
Hand Protection	Double Nitrile Gloves	Powder-free, disposable nitrile gloves. The outer glove should be placed over the gown cuff.	Prevents skin contact and absorption. Double gloving provides an additional barrier against potential tears or punctures.
Body Protection	Disposable Gown/Lab Coat	Lint-free, low-permeability fabric with a solid front, long sleeves, and tight-fitting cuffs.[1]	Protects the body from contamination and prevents the transfer of the compound outside the designated handling area.[1]
Eye & Face Protection	Safety Goggles & Face Shield	ANSI Z87.1-rated safety goggles and a full-face shield.	Provides comprehensive protection against splashes, aerosols, and airborne particles.[1]
Respiratory Protection	N95 or Higher Respirator	NIOSH-approved N95 or higher-rated respirator. Fit-testing is recommended.	Protects against the inhalation of any fine particles if handling the compound in solid form.

Operational Plan: Step-by-Step Handling Protocol

1. Preparation:

• Before handling, ensure all necessary PPE is readily available and in good condition.

• Prepare a designated clean workspace, preferably within a chemical fume hood or a well-ventilated area.

• Have all necessary equipment, such as spatulas, weighing paper, and appropriate solvents, ready.

• Ensure that a properly labeled waste container is accessible.

2. Handling the Compound:

• If the compound is in a solid form, handle it in a way that minimizes the creation of dust.

• When weighing the compound, use a containment balance enclosure if available.

• If the compound is in a solvent, be aware of the solvent's specific hazards and handle it accordingly.

• Avoid direct contact with the compound at all times. Use appropriate tools for transfer.

3. Storage:

• Store 17:0-18:1 PE-d5 at its recommended temperature of -20°C.[2][3][4]

• Keep the container tightly sealed to prevent contamination and degradation.

• For long-term stability, especially for unsaturated lipids, it is advisable to dissolve the compound in a suitable organic solvent and store it under an inert atmosphere (e.g., argon or nitrogen).[4]

Disposal Plan

Proper disposal of 17:0-18:1 PE-d5 and any contaminated materials is crucial to prevent environmental contamination and ensure regulatory compliance.

• Solid Waste: All disposable materials that have come into contact with the compound, including gloves, gowns, weighing paper, and pipette tips, should be considered chemical waste.[1] These items must be placed in a clearly labeled, sealed hazardous waste container.[1]

• Liquid Waste: Any unused solutions of 17:0-18:1 PE-d5 and solvent rinses from cleaning contaminated glassware should be collected in a dedicated, sealed, and properly labeled hazardous waste container.[1]

• Follow all institutional, local, state, and federal regulations for the disposal of chemical waste.

Safe Handling Workflow

Caption: Workflow for the safe handling of 17:0-18:1 PE-d5.

References

• 1. benchchem.com [benchchem.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. avantiresearch.com [avantiresearch.com]